propane-1,3-disulfonyl dichloride

• CAS: 20686-91-3

Core Science & Biosynthesis

Propane-1,3-disulfonyl Dichloride: A Comprehensive Technical Guide for Advanced Synthesis

Introduction: A Versatile Bifunctional Reagent in Modern Chemistry

Propane-1,3-disulfonyl dichloride (CAS No. 20686-91-3) is a highly reactive, bifunctional organic compound that has garnered significant interest among researchers and process chemists.[1] Characterized by a three-carbon backbone flanked by two sulfonyl chloride groups, this reagent serves as a powerful electrophile and a valuable building block in diverse synthetic applications.[1] Its ability to react with a wide range of nucleophiles at two distinct sites makes it an ideal candidate for the construction of complex molecular architectures, including sulfonamides, sulfonate esters, and various sulfur-containing heterocyclic systems.[1] This guide provides an in-depth exploration of the chemical structure, physicochemical properties, synthesis, and key applications of propane-1,3-disulfonyl dichloride, with a particular focus on its utility in the field of drug development and medicinal chemistry.

Chemical Identity and Physicochemical Properties

Propane-1,3-disulfonyl dichloride is a molecule of significant synthetic potential, largely dictated by its distinct structural features and resulting chemical properties. A thorough understanding of these characteristics is paramount for its effective and safe utilization in a laboratory setting.

Molecular Structure and Identification

The core structure consists of a propane chain with sulfonyl chloride (-SO₂Cl) groups attached to the C1 and C3 positions.

Figure 1: Chemical structure of propane-1,3-disulfonyl dichloride.

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	20686-91-3[2]
Molecular Formula	C₃H₆Cl₂O₄S₂[1]
Molecular Weight	241.11 g/mol [2]
IUPAC Name	propane-1,3-disulfonyl dichloride
InChI	1S/C3H6Cl2O4S2/c4-10(6,7)2-1-3-11(5,8)9/h1-3H2[1]
InChI Key	QHABYFQJNLKLOR-UHFFFAOYSA-N

| Canonical SMILES | C(CS(=O)(=O)Cl)CS(=O)(=O)Cl |

Physicochemical and Spectroscopic Data

Propane-1,3-disulfonyl dichloride is typically a colorless to pale yellow liquid with a pungent odor.[1] It is highly reactive and sensitive to moisture, hydrolyzing to form the corresponding sulfonic acids.[1] It is stable under dry conditions.

Table 2: Physicochemical Properties

Property	Value	Source
Appearance	Colorless to pale yellow liquid	[1]
Density	1.687 g/cm³	[2]
Boiling Point	325.5 °C at 760 mmHg	[2]
Flash Point	150.6 °C	[2]

| Refractive Index | 1.517 |[2] |

Spectroscopic Characterization:

• Infrared (IR) Spectroscopy: A key diagnostic feature in the IR spectrum is the presence of strong absorption bands corresponding to the symmetric and asymmetric stretching vibrations of the S=O bonds in the sulfonyl chloride groups. These are typically observed in the range of 1370–1390 cm⁻¹ and 1170-1190 cm⁻¹.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton spectrum is expected to show two signals: a multiplet for the two equivalent methylene groups adjacent to the sulfonyl chlorides (C1 and C3 protons) and a multiplet for the central methylene group (C2 protons).

  • ¹³C NMR: The carbon spectrum would display two distinct signals corresponding to the two chemical environments of the carbon atoms: one for the C1 and C3 carbons and another for the C2 carbon.

• Mass Spectrometry: The mass spectrum would show the molecular ion peak and characteristic fragmentation patterns resulting from the loss of chlorine atoms and sulfonyl groups.

Synthesis of Propane-1,3-disulfonyl Dichloride: Methodology and Protocol

The most common synthetic route to propane-1,3-disulfonyl dichloride begins with the oxidation of propane-1,3-dithiol to propane-1,3-disulfonic acid, followed by chlorination.[1]

Synthetic Workflow Overview

Figure 2: General synthetic workflow for propane-1,3-disulfonyl dichloride.

Detailed Experimental Protocol: Chlorination of Sodium Propane-1,3-disulfonate

The following protocol is adapted from established methods for the synthesis of sulfonyl chlorides from sulfonic acid salts.

Materials:

• Sodium propane-1,3-disulfonate

• Phosphorus pentachloride (PCl₅)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Ice bath

• Standard laboratory glassware (three-neck round-bottom flask, condenser, dropping funnel, magnetic stirrer)

Procedure:

• Reaction Setup: A 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser fitted with a drying tube (containing CaCl₂), and a dropping funnel is charged with sodium propane-1,3-disulfonate (1 equivalent). Anhydrous dichloromethane is added to create a slurry.

• Addition of Chlorinating Agent: The flask is cooled in an ice bath. Phosphorus pentachloride (2.2 equivalents) is added portion-wise through the dropping funnel over 30-45 minutes, ensuring the internal temperature is maintained below 10 °C.

• Reaction: After the addition is complete, the ice bath is removed, and the reaction mixture is allowed to warm to room temperature. The mixture is then stirred at room temperature for 2-3 hours, or until the reaction is complete (monitored by TLC or FTIR for the disappearance of the sulfonic acid salt).[1]

• Work-up: The reaction mixture is carefully poured onto crushed ice with vigorous stirring. The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

• Purification: The combined organic layers are washed with cold water, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude propane-1,3-disulfonyl dichloride.

• Final Purification: The crude product can be further purified by vacuum distillation.

Key Applications in Organic Synthesis and Drug Development

The bifunctional nature of propane-1,3-disulfonyl dichloride makes it a valuable reagent for constructing molecules with specific spatial arrangements and functionalities.

Synthesis of Heterocyclic Compounds

The two electrophilic sulfonyl chloride groups can react with dinucleophiles, such as diamines or diols, in cyclization reactions to form a variety of saturated heterocyclic compounds. A prime example is the synthesis of 1,2,5-thiadiazepane-1,1-dioxides through reaction with diamines. These scaffolds are of interest in medicinal chemistry due to their structural similarity to other biologically active cyclic sulfonamides.

Figure 3: Cyclization reaction to form heterocyclic sulfonamides.

Role in Drug Development: The Case of Eprodisate

While not a direct precursor, propane-1,3-disulfonyl dichloride is closely related to the synthesis of Eprodisate (1,3-propanedisulfonate), a drug developed for the treatment of Amyloid A (AA) amyloidosis.[3][4] Eprodisate functions by binding to glycosaminoglycan (GAG) binding sites on amyloid fibrils, thereby inhibiting their polymerization and deposition in tissues.[3] The synthesis of 1,3-propanedisulfonic acid, the core of Eprodisate, can be achieved from propane-1,3-disulfonyl dichloride via hydrolysis. This connection highlights the importance of this class of compounds in the development of novel therapeutics.

Safety, Handling, and Storage

Propane-1,3-disulfonyl dichloride is a reactive and corrosive chemical that requires careful handling.

Hazard Identification:

• H302: Harmful if swallowed.

• H314: Causes severe skin burns and eye damage.

• H335: May cause respiratory irritation.

Precautionary Measures:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Avoid contact with skin, eyes, and clothing.

• Keep away from moisture and water, as it reacts to produce corrosive byproducts.

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

In case of accidental exposure, immediately flush the affected area with copious amounts of water and seek medical attention.

Conclusion

Propane-1,3-disulfonyl dichloride is a potent and versatile bifunctional reagent with significant applications in organic synthesis and medicinal chemistry. Its ability to readily form sulfonamides and participate in cyclization reactions makes it a valuable tool for creating diverse and complex molecular structures. The connection to the drug Eprodisate underscores its relevance in the pharmaceutical industry. A comprehensive understanding of its synthesis, reactivity, and handling is crucial for leveraging its full synthetic potential while ensuring laboratory safety.

References

• LookChem. (n.d.). Cas 20686-91-3,Propane-1,3-di(sulfonyl chloride). LookChem. Retrieved from [Link]

• ChemBK. (2024, April 9). Propane-1,3-dioyl dichloride. ChemBK. Retrieved from [Link]

• NIST. (n.d.). Propane, 1,3-dichloro-. NIST WebBook. Retrieved from [Link]

• SpectraBase. (n.d.). 1,3-Dichloro-2-(phenylsulfonyl)propane - Optional[Vapor Phase IR] - Spectrum. SpectraBase. Retrieved from [Link]

• ACS Publications. (n.d.). Automated Synthesis of a Library of Triazolated 1,2,5-Thiadiazepane 1,1-Dioxides via a Double Aza-Michael Strategy. ACS Combinatorial Science. Retrieved from [Link]

• University of Groningen. (n.d.). Continued effectiveness of eprodisate (NC-503) in the progression of AA amyloidosis-associated nephropathy: 3-year follow-up results. University of Groningen Research Portal. Retrieved from [Link]

• NIST. (n.d.). Propane, 1,3-dichloro-. NIST WebBook. Retrieved from [Link]

• SpringerLink. (n.d.). New diclofenac salts with the dense hydrogen bond donor propane-1,3-diaminium. SpringerLink. Retrieved from [Link]

• PubMed. (2012, February 24). Review of Eprodisate for the Treatment of Renal Disease in AA Amyloidosis. PubMed. Retrieved from [Link]

• PMC. (n.d.). Automated Synthesis of a Library of Triazolated 1,2,5-Thiadiazepane 1,1-Dioxides via a Double Aza-Michael Strategy. PMC. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). 13C nmr spectrum of propane C3H8 analysis of chemical shifts ppm interpretation of C-13. Doc Brown's Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Automated Synthesis of a Library of Triazolated 1,2,5-Thiadiazepane 1,1-Dioxides via a Double Aza-Michael Strategy | Request PDF. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). METHOD FOR THE PREPARATION OF 1,3-PROPANE DISULFONIC ACID COMPOUNDS. Google Patents.

Sources

• 1. Buy propane-1,3-disulfonyl dichloride (EVT-1598020) | 20686-91-3 [evitachem.com]
• 2. Cas 20686-91-3,Propane-1,3-di(sulfonyl chloride) | lookchem [lookchem.com]
• 3. Review of eprodisate for the treatment of renal disease in AA amyloidosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Propane-1,3-disulfonyl Dichloride (CAS 20686-91-3): A Comprehensive Technical Guide for Researchers

An in-depth guide to the synthesis, purification, characterization, and safe handling of a versatile bifunctional sulfonylating agent.

Introduction

Propane-1,3-disulfonyl dichloride, with the Chemical Abstracts Service (CAS) registry number 20686-91-3, is a bifunctional organosulfur compound of significant interest to researchers in organic synthesis, medicinal chemistry, and materials science. Its structure, featuring a flexible three-carbon propane backbone flanked by two reactive sulfonyl chloride moieties, makes it a valuable building block for the introduction of sulfonyl groups. This guide provides a comprehensive overview of its synthesis, purification, detailed characterization, and safe handling protocols, designed for professionals in drug development and chemical research.

The high electrophilicity of the sulfur atoms in the sulfonyl chloride groups allows for facile reaction with a wide range of nucleophiles, including amines, alcohols, and thiols, to form sulfonamides, sulfonate esters, and thioesters, respectively.[1] This reactivity profile enables its use in the synthesis of diverse molecular architectures, from active pharmaceutical ingredients to specialized polymers.

Physicochemical Properties

A thorough understanding of the physicochemical properties of propane-1,3-disulfonyl dichloride is essential for its effective use and safe handling.

Property	Value	Source(s)
CAS Number	20686-91-3	[1][2]
Molecular Formula	C₃H₆Cl₂O₄S₂	[1][2]
Molecular Weight	241.11 g/mol	[1][2]
Appearance	White to off-white crystalline powder or solid	[1]
Melting Point	46-48 °C	[1]
Boiling Point	325.5 °C at 760 mmHg; ~160 °C (Short-path distillation at 0.1–1 mmHg)	[1][2]
Density	~1.687 g/cm³	[1][2]
Solubility	Reacts with water and other protic solvents. Soluble in many aprotic organic solvents.	[1]

Note on Boiling Point: The significant difference in reported boiling points is attributed to the conditions of measurement. The higher value represents the boiling point at atmospheric pressure, where decomposition may occur. The lower value is a more practical figure for purification via vacuum distillation.

Synthesis and Purification

The most common and established method for the synthesis of propane-1,3-disulfonyl dichloride is the oxidative chlorination of its corresponding dithiol, 1,3-propanedithiol.[1][2] This transformation is a robust and scalable process, though it requires careful control of reaction conditions to ensure high yield and purity.

Synthesis Workflow

Caption: General workflow for the synthesis and purification of propane-1,3-disulfonyl dichloride.

Detailed Synthesis Protocol: Oxidative Chlorination of 1,3-Propanedithiol

This protocol is a representative procedure and may require optimization based on laboratory conditions and scale.

Materials:

• 1,3-Propanedithiol

• Thionyl chloride (SOCl₂) or Phosphorus oxychloride (POCl₃)

• Anhydrous aprotic solvent (e.g., dichloromethane, chloroform, or toluene)

• Inert gas (Nitrogen or Argon)

• Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel, etc.)

Procedure:

• Reaction Setup: In a fume hood, equip a dry, three-necked round-bottom flask with a magnetic stirrer, a reflux condenser topped with a gas outlet to a scrubber (containing aqueous sodium hydroxide), and a dropping funnel. Purge the entire apparatus with an inert gas.

• Charge the Flask: Add 1,3-propanedithiol to the flask, followed by the anhydrous solvent. Cool the mixture in an ice bath.

• Addition of Chlorinating Agent: Slowly add the chlorinating agent (e.g., thionyl chloride) dropwise from the dropping funnel to the stirred solution. This reaction is exothermic and the addition rate should be controlled to maintain the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux. The reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC) or in-situ Fourier-Transform Infrared (FTIR) spectroscopy, looking for the disappearance of the S-H stretch of the starting material and the appearance of the S=O stretch of the sulfonyl chloride.[1]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully and slowly quench any excess chlorinating agent by the addition of cold water or ice, ensuring the temperature is kept low.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and filter.

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator to yield the crude propane-1,3-disulfonyl dichloride.

Purification

The crude product can be purified by either vacuum distillation or recrystallization.

• Vacuum Distillation: This is an effective method for purifying the product on a larger scale. The crude material is heated under reduced pressure, and the fraction boiling at approximately 150-160 °C at 0.1-1 mmHg is collected.[1] This method is particularly useful for removing non-volatile impurities. A standard vacuum distillation setup is used, and care should be taken to avoid overheating, which can lead to decomposition.

• Recrystallization: For smaller scales or to obtain highly crystalline material, recrystallization can be employed. The choice of solvent is critical and should be determined empirically. A good recrystallization solvent will dissolve the compound when hot but not when cold. A non-polar/polar solvent pair, such as hexane/ethyl acetate or toluene/hexane, may be effective. The crude product is dissolved in a minimal amount of the hot solvent system, and then allowed to cool slowly to induce crystallization. The resulting crystals are collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

Comprehensive Characterization

Thorough characterization is imperative to confirm the identity and purity of the synthesized propane-1,3-disulfonyl dichloride. The following sections detail the expected outcomes from various analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to be relatively simple, reflecting the symmetry of the molecule.

  • Predicted ¹H NMR (CDCl₃):

    • A triplet corresponding to the four protons on the carbons adjacent to the sulfonyl chloride groups (C1 and C3). The electron-withdrawing nature of the sulfonyl chloride group will shift these protons downfield.

    • A quintet (or multiplet) for the two protons on the central carbon (C2), which are coupled to the protons on C1 and C3.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will also be simple due to the molecule's symmetry.

  • Predicted ¹³C NMR (CDCl₃):

    • A signal for the two equivalent carbons attached to the sulfonyl chloride groups (C1 and C3). These will be significantly downfield due to the strong deshielding effect of the adjacent sulfonyl group.

    • A signal for the central carbon (C2), which will be further upfield compared to C1 and C3.

Infrared (IR) Spectroscopy

The IR spectrum provides valuable information about the functional groups present in the molecule.

• Characteristic IR Absorptions:

  • S=O Asymmetric and Symmetric Stretching: Two strong absorption bands are expected in the regions of 1370-1390 cm⁻¹ (asymmetric) and 1160-1180 cm⁻¹ (symmetric).[1] These are characteristic of sulfonyl chlorides.

  • C-H Stretching: Absorptions in the region of 2850-3000 cm⁻¹ corresponding to the stretching vibrations of the C-H bonds in the propane backbone.

  • S-Cl Stretching: A weaker absorption may be observed in the region of 500-700 cm⁻¹ .

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and can provide structural information through analysis of fragmentation patterns.

• Expected Mass Spectrum:

  • Molecular Ion Peak (M⁺): A peak corresponding to the molecular weight of propane-1,3-disulfonyl dichloride (241.11 g/mol ). Due to the presence of two chlorine atoms, a characteristic isotopic pattern will be observed for the molecular ion peak and any chlorine-containing fragments, with M, M+2, and M+4 peaks in a ratio of approximately 9:6:1.

  • Fragmentation: Common fragmentation pathways for sulfonyl chlorides involve the loss of the chlorine atom, the SO₂ group, or cleavage of the carbon-sulfur bond. Fragments corresponding to the loss of Cl (m/z = 206), SO₂Cl, and various fragments of the propane backbone would be expected.

Reactivity and Applications

The two sulfonyl chloride groups of propane-1,3-disulfonyl dichloride are highly electrophilic and readily undergo nucleophilic substitution reactions.[1] This bifunctionality allows it to act as a cross-linking agent or as a scaffold for the synthesis of more complex molecules.

Caption: Key reactions of propane-1,3-disulfonyl dichloride with nucleophiles.

Key applications include:

• Pharmaceutical Synthesis: As a linker to connect different pharmacophores or to synthesize compounds with sulfonamide functionalities, which are prevalent in many drug classes.

• Polymer Chemistry: As a monomer or cross-linking agent to produce polysulfonamides or polysulfonates with specific thermal and mechanical properties.

• Organic Synthesis: As a versatile reagent for the preparation of a wide array of sulfur-containing heterocyclic compounds.

Safety and Handling

Propane-1,3-disulfonyl dichloride is a hazardous chemical and must be handled with appropriate safety precautions.

• Hazards: It is corrosive and can cause severe skin burns and eye damage. It is also harmful if swallowed or inhaled and may cause respiratory irritation. The compound is sensitive to moisture and will hydrolyze to form corrosive hydrochloric acid and propanedisulfonic acid.[1]

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear chemical-resistant gloves, a lab coat, and chemical safety goggles.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from moisture and incompatible materials such as strong bases and oxidizing agents. Storage under an inert atmosphere is recommended to prevent degradation.[3]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Due to its reactivity with water, care must be taken during quenching and disposal procedures.

Conclusion

Propane-1,3-disulfonyl dichloride is a valuable and versatile bifunctional reagent for the synthesis of a wide range of sulfur-containing compounds. A thorough understanding of its synthesis, purification, and characterization, as outlined in this guide, is crucial for its effective and safe utilization in research and development. While experimental spectral data is not widely available in the public domain, the predicted and typical characterization data provided herein, in conjunction with the detailed procedural information, offers a solid foundation for researchers working with this compound.

References

• Google Patents. Method for preparing 1,3-propane sultone.

• PubChem. 1-Propanesulfonyl chloride. [Link]

• LookChem. Cas 20686-91-3,Propane-1,3-di(sulfonyl chloride). [Link]

• ChemBK. Propane-1,3-dioyl dichloride. [Link]

• NIST WebBook. Propane, 1,3-dichloro-. [Link]

• Organic Chemistry Portal. Sulfonyl chloride synthesis by oxidation. [Link]

• Google Patents. Method for refining 1,3-propane sultone.

• eGyanKosh. MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

• Chemistry LibreTexts. 5.4C: Step-by-Step Procedures for Vacuum Distillation. [Link]

• Google Patents. Method for the preparation of 1,3-propane disulfonic acid compounds.

• ResearchGate. The FT-IR spectra of 3-chloro 1,2-propane diol, 1, 2-propane... [Link]

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• 1. Buy propane-1,3-disulfonyl dichloride (EVT-1598020) | 20686-91-3 [evitachem.com]
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• 3. fishersci.com [fishersci.com]

physical properties of propane-1,3-disulfonyl dichloride (melting point, boiling point)

An In-depth Technical Guide to the Physical Properties of Propane-1,3-disulfonyl Dichloride

Abstract

Propane-1,3-disulfonyl dichloride (CAS No: 20686-91-3) is a reactive organosulfur compound of significant interest to researchers in organic synthesis and drug development. Its bifunctional nature, featuring two sulfonyl chloride groups on a flexible propane linker, makes it a valuable crosslinking agent and a versatile building block for novel sulfonamide-based structures. This guide provides a comprehensive overview of the key physical properties of propane-1,3-disulfonyl dichloride, addresses discrepancies in reported data, and offers a detailed experimental protocol for its synthesis, aimed at providing researchers and scientists with a practical and authoritative resource.

Physicochemical Properties of Propane-1,3-disulfonyl Dichloride

Propane-1,3-disulfonyl dichloride is characterized by the molecular formula C₃H₆Cl₂O₄S₂.[1][2] It is a compound primarily utilized for its strong electrophilic properties in various chemical reactions.[3] A summary of its key physical and chemical properties is presented below. It is critical for researchers to note the variability in reported values for melting and boiling points, which may stem from differences in experimental conditions (e.g., pressure) or sample purity.

Summary of Physical Data

Property	Value	Source(s)
Molecular Formula	C₃H₆Cl₂O₄S₂	[1][2]
Molecular Weight	241.11 g/mol	[1]
Melting Point	46-48 °C	[4]
Not Available	[1][2][3]
Boiling Point	325.5 °C at 760 mmHg	[1][2][3]
~160 °C (pressure not specified)	[3]
Density	1.687 g/cm³	[1][2][3]
Flash Point	150.6 °C	[1][2][3]
Refractive Index	1.517	[1]
Appearance	Powder	[4]

Discussion of Thermal Properties

Melting Point: There is a notable discrepancy in the available literature regarding the melting point of propane-1,3-disulfonyl dichloride. While several chemical databases list the melting point as "not available," at least one major supplier reports a melting range of 46-48 °C for their product, which is described as a powder.[1][2][4] This value suggests that under standard conditions, the compound is a low-melting solid. The absence of this data in other databases could indicate that the compound may be difficult to crystallize or may exist as an oil or amorphous solid depending on purity. Researchers should consider the physical state reported by their specific supplier.

Boiling Point: The boiling point has been reported as 325.5 °C at standard atmospheric pressure (760 mmHg).[1][2][3] Another source lists an approximate boiling point of 160 °C, though the pressure for this measurement is not specified.[3] It is highly probable that the lower value corresponds to a measurement taken under vacuum, a common practice for purifying high-boiling-point compounds to prevent thermal decomposition. Researchers intending to distill this compound should do so under reduced pressure.

Experimental Protocol: Synthesis of Propane-1,3-disulfonyl Dichloride

The synthesis of propane-1,3-disulfonyl dichloride is typically achieved through the oxidative chlorination of its corresponding dithiol, propane-1,3-dithiol.[3] The choice of chlorinating agent and reaction conditions is crucial for achieving high yield and purity while ensuring operational safety and manageable byproduct removal. The following protocol describes a robust method using thionyl chloride (SOCl₂) with a catalytic amount of N,N-dimethylformamide (DMF), which offers high yields and avoids the complex waste handling associated with reagents like phosphorus pentachloride (PCl₅).[3]

Materials and Reagents

• Propane-1,3-dithiol

• Thionyl chloride (SOCl₂)

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask with a reflux condenser and gas outlet/scrubber

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Step-by-Step Synthesis Procedure

• Reaction Setup: In a fume hood, equip a 250 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and a gas outlet connected to a scrubber (containing NaOH solution to neutralize evolved HCl and SO₂ gas). Ensure all glassware is oven-dried to prevent premature hydrolysis of the sulfonyl chloride product.

• Initial Charge: Add propane-1,3-dithiol (1 equivalent) to the flask.

• Solvent-Free Addition: While stirring, carefully add thionyl chloride (SOCl₂) (4-5 equivalents) dropwise to the flask. The reaction is exothermic; maintain control over the addition rate.

• Catalyst Introduction: Add a catalytic amount of anhydrous DMF (e.g., 2-3 drops) to the reaction mixture. The addition of DMF catalyzes the formation of the Vilsmeier reagent in situ, which is the active chlorinating species. This significantly accelerates the reaction compared to SOCl₂ alone.

• Reaction Progression: Heat the reaction mixture to 70 °C and maintain this temperature with stirring for 2-3 hours. The evolution of gaseous byproducts (SO₂ and HCl) should be observed. The reaction is complete when gas evolution ceases.

• Work-up and Extraction:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully and slowly pour the crude mixture into a beaker containing ice-cold water to quench any unreacted thionyl chloride.

  • Transfer the mixture to a separatory funnel and extract the aqueous phase with dichloromethane (3 x 50 mL). The organic product will partition into the DCM layer.

• Washing and Neutralization:

  • Combine the organic extracts and wash sequentially with saturated aqueous NaHCO₃ solution (2 x 50 mL) to neutralize any remaining acidic impurities. Caution: CO₂ evolution may cause pressure buildup in the separatory funnel.

  • Wash with brine (1 x 50 mL) to remove residual water and inorganic salts.

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the dichloromethane.

• Purification (Optional): The resulting crude oil or solid can be further purified by vacuum distillation if necessary, taking into account the boiling point data discussed previously.

Visualization of the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of propane-1,3-disulfonyl dichloride from propane-1,3-dithiol.

Caption: Workflow for the synthesis of propane-1,3-disulfonyl dichloride.

References

• EvitaChem. Propane-1,3-disulfonyl dichloride (EVT-1598020).
• Smolecule. 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propane-1-sulfonyl chloride.
• LookChem. Cas 20686-91-3, Propane-1,3-di(sulfonyl chloride).
• Chemsrc. 1,3-Propanedisulfonyldichloride | CAS#:20686-91-3.
• Sigma-Aldrich. propane-1,3-disulfonyl dichloride | 20686-91-3.

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• 1. lookchem.com [lookchem.com]
• 2. 1,3-Propanedisulfonyldichloride | CAS#:20686-91-3 | Chemsrc [chemsrc.com]
• 3. Buy propane-1,3-disulfonyl dichloride (EVT-1598020) | 20686-91-3 [evitachem.com]
• 4. propane-1,3-disulfonyl dichloride | 20686-91-3 [sigmaaldrich.com]

In-Depth Spectroscopic Analysis of Propane-1,3-disulfonyl Dichloride: A Technical Guide

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic data for propane-1,3-disulfonyl dichloride (CAS No. 20686-91-3), a reactive bifunctional molecule with applications in organic synthesis and materials science. This document, intended for researchers, scientists, and professionals in drug development, offers an in-depth interpretation of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. By elucidating the relationship between the molecular structure and its spectral characteristics, this guide serves as a practical reference for the characterization and quality control of this important chemical intermediate. Methodologies for data acquisition and interpretation are detailed, underpinned by established spectroscopic principles and supported by predictive data analysis to offer a holistic understanding of the compound's chemical signature.

Introduction: The Molecular Architecture of Propane-1,3-disulfonyl Dichloride

Propane-1,3-disulfonyl dichloride, with the molecular formula C₃H₆Cl₂O₄S₂, is a linear, symmetrical molecule featuring a central three-carbon chain flanked by two sulfonyl chloride (-SO₂Cl) functional groups. This bifunctional nature makes it a valuable crosslinking agent and a versatile building block in the synthesis of various sulfonamides, sulfonate esters, and other sulfur-containing compounds. The high reactivity of the sulfonyl chloride moieties necessitates careful handling and precise analytical techniques for its characterization to ensure purity and structural integrity.

This guide will systematically deconstruct the spectroscopic data of propane-1,3-disulfonyl dichloride, providing a detailed interpretation of its ¹H NMR, ¹³C NMR, IR, and MS spectra. The analysis will be grounded in the fundamental principles of each spectroscopic technique, offering insights into how the molecule's structure dictates its unique spectral fingerprint.

Molecular Structure:

Caption: 2D structure of propane-1,3-disulfonyl dichloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Proton and Carbon Environments

NMR spectroscopy is a powerful, non-destructive technique that provides detailed information about the chemical environment of atomic nuclei. For propane-1,3-disulfonyl dichloride, both ¹H and ¹³C NMR are essential for confirming the structure and assessing purity.

Experimental Protocol: NMR Data Acquisition

Sample Preparation: Due to the reactivity of sulfonyl chlorides, it is crucial to use a dry, aprotic deuterated solvent.[1] Deuterated chloroform (CDCl₃) or deuterated acetonitrile (CD₃CN) are suitable choices. A sample concentration of 5-10 mg/mL is typically sufficient.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

Acquisition Parameters (¹H NMR):

• Pulse Sequence: Standard single-pulse experiment.

• Spectral Width: 0-10 ppm.

• Acquisition Time: 2-3 seconds.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 8-16, depending on concentration.

Acquisition Parameters (¹³C NMR):

• Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

• Spectral Width: 0-100 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 128 or more to achieve adequate signal-to-noise ratio.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of propane-1,3-disulfonyl dichloride is expected to be relatively simple due to the molecule's symmetry. There are two distinct proton environments:

• -CH₂- (alpha to -SO₂Cl): The four protons on the carbons directly attached to the sulfonyl chloride groups (C1 and C3).

• -CH₂- (beta to -SO₂Cl): The two protons on the central carbon (C2).

Predicted ¹H NMR Data:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.8	Triplet	4H	-CH₂-SO₂Cl
~2.5	Quintet	2H	-CH₂-CH₂-CH₂-

Interpretation:

The methylene protons adjacent to the strongly electron-withdrawing sulfonyl chloride groups are significantly deshielded and are therefore expected to appear at a downfield chemical shift of approximately 3.8 ppm. These four protons are chemically equivalent and will appear as a triplet due to coupling with the two neighboring protons on the central carbon.

The two protons on the central carbon are in a more shielded environment and are predicted to resonate further upfield, around 2.5 ppm. This signal will appear as a quintet due to coupling with the four neighboring protons on the adjacent carbons.

Caption: ¹H-¹H coupling in propane-1,3-disulfonyl dichloride.

¹³C NMR Spectral Analysis

Due to the molecule's symmetry, the proton-decoupled ¹³C NMR spectrum of propane-1,3-disulfonyl dichloride will exhibit only two signals.

Predicted ¹³C NMR Data:

Chemical Shift (δ, ppm)	Assignment
~55	C1, C3 (-CH₂-SO₂Cl)
~20	C2 (-CH₂-CH₂-CH₂-)

Interpretation:

The carbon atoms directly bonded to the electron-withdrawing sulfonyl chloride groups (C1 and C3) are deshielded and will appear at a downfield chemical shift of approximately 55 ppm. The central carbon atom (C2) is in a more shielded environment and is expected to resonate at a higher field, around 20 ppm.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The IR spectrum of propane-1,3-disulfonyl dichloride is dominated by the strong absorptions of the sulfonyl chloride groups.

Experimental Protocol: IR Data Acquisition

Sample Preparation: The sample can be analyzed as a neat liquid between two salt plates (e.g., NaCl or KBr) or as a thin film on a single salt plate.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is typically used.

Acquisition Parameters:

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32.

IR Spectral Analysis

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
~2950	Medium	C-H stretch (alkane)
~1380	Strong	S=O asymmetric stretch
~1170	Strong	S=O symmetric stretch
~580	Strong	S-Cl stretch

Interpretation:

The most characteristic feature of the IR spectrum will be the two strong absorption bands corresponding to the asymmetric and symmetric stretching vibrations of the S=O bonds in the sulfonyl chloride groups.[2] These are typically observed in the ranges of 1370–1390 cm⁻¹ and 1180-1160 cm⁻¹, respectively. The C-H stretching vibrations of the propane backbone will appear in the region of 2850–3000 cm⁻¹.[3] The stretching vibration of the S-Cl bond is expected to produce a strong absorption at a lower frequency, typically around 580 cm⁻¹.

Caption: Key IR vibrational modes for propane-1,3-disulfonyl dichloride.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of ions, allowing for the determination of the molecular weight and elucidation of the molecular structure through fragmentation analysis.

Experimental Protocol: MS Data Acquisition

Ionization Method: Due to the reactivity of sulfonyl chlorides, a "soft" ionization technique such as Electrospray Ionization (ESI) or Chemical Ionization (CI) is preferable to Electron Impact (EI) to minimize fragmentation and preserve the molecular ion.[4][5]

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended for accurate mass measurements.

Acquisition Parameters (ESI):

• Solvent: A mixture of acetonitrile and water is a suitable solvent system.

• Mode: Positive or negative ion mode can be explored.

• Mass Range: m/z 50-500.

MS Spectral Analysis

Molecular Ion: The molecular weight of propane-1,3-disulfonyl dichloride is 241.11 g/mol .[6] The mass spectrum should show a molecular ion peak [M]⁺ or a pseudomolecular ion peak, such as [M+H]⁺ or [M+Na]⁺, depending on the ionization method and solvent additives. The isotopic pattern of the molecular ion will be characteristic due to the presence of two chlorine atoms (³⁵Cl and ³⁷Cl in a ~3:1 ratio) and two sulfur atoms (³²S and ³⁴S). This will result in a cluster of peaks for the molecular ion.

Predicted Fragmentation Pattern:

Under ionization conditions that induce fragmentation, the following characteristic losses are anticipated:

• Loss of Cl: A prominent fragment corresponding to the loss of a chlorine radical (m/z 35 or 37).

• Loss of SO₂Cl: Fragmentation involving the cleavage of the C-S bond, leading to the loss of a sulfonyl chloride radical (m/z 99).

• Cleavage of the Propane Chain: Fragmentation of the carbon backbone can also occur.

Conclusion: A Unified Spectroscopic Portrait

The combined analysis of NMR, IR, and MS data provides a comprehensive and self-validating characterization of propane-1,3-disulfonyl dichloride. The simplicity of the NMR spectra confirms the symmetrical nature of the molecule. The strong, characteristic IR absorptions definitively identify the presence of the sulfonyl chloride functional groups. Finally, mass spectrometry confirms the molecular weight and provides insights into the molecule's fragmentation pathways. This integrated spectroscopic approach is indispensable for ensuring the identity, purity, and quality of this reactive and synthetically important compound in research and industrial applications.

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A Comprehensive Technical Guide to the Safe Handling and Storage of Propane-1,3-disulfonyl Dichloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propane-1,3-disulfonyl dichloride (CAS No. 20686-91-3) is a highly reactive sulfonyl chloride compound utilized in organic synthesis and drug development as a versatile building block.[1] Its utility stems from the presence of two sulfonyl chloride functional groups, which allows for the formation of various sulfur-containing compounds such as sulfonamides and sulfonate esters through nucleophilic substitution reactions.[1] However, its high reactivity also presents significant handling and storage challenges. This guide provides an in-depth overview of the essential safety protocols for propane-1,3-disulfonyl dichloride, grounded in an understanding of its chemical properties and reactivity, to ensure the safety of laboratory personnel and the integrity of research outcomes.

Section 1: Understanding the Inherent Risks: Chemical Properties and Hazard Identification

A thorough understanding of the physicochemical properties and associated hazards of propane-1,3-disulfonyl dichloride is fundamental to its safe handling.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₃H₆Cl₂O₄S₂	[1][2]
Molecular Weight	241.11 g/mol	[2]
Appearance	Powder
Melting Point	46-48 °C
Boiling Point	325.5 °C at 760 mmHg	[1][2]
Density	1.687 g/cm³	[1][2]
Flash Point	150.6 °C	[1][2]
Solubility	Reacts with water	[3]

Reactivity and Incompatibilities

Propane-1,3-disulfonyl dichloride's reactivity is primarily dictated by the electrophilic nature of the sulfur atoms in the sulfonyl chloride groups. This makes it highly susceptible to nucleophilic attack.

• Moisture Sensitivity: The most critical reactivity concern is its violent reaction with water, including atmospheric moisture. This hydrolysis reaction produces corrosive hydrogen chloride gas and propane-1,3-disulfonic acid.[3] Therefore, all handling and storage must be conducted under strictly anhydrous conditions.[4]

• Incompatible Materials: To prevent hazardous reactions, propane-1,3-disulfonyl dichloride must be stored away from:

  • Water and moisture

  • Strong bases

  • Alcohols

  • Amines

  • Strong oxidizing agents[5]

Hazard Identification and GHS Classification

Based on available safety information, propane-1,3-disulfonyl dichloride is classified as a hazardous substance.

Signal Word: Danger

Hazard Statements:

• H302: Harmful if swallowed.

• H314: Causes severe skin burns and eye damage.

• H335: May cause respiratory irritation.

Precautionary Statements (selected):

• P260: Do not breathe dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[3]

• P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.[3]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

• P403+P233: Store in a well-ventilated place. Keep container tightly closed.[3]

Section 2: Protocols for Safe Handling and Use

Adherence to stringent handling protocols is non-negotiable to mitigate the risks associated with propane-1,3-disulfonyl dichloride.

Engineering Controls: The First Line of Defense

• Ventilation: All manipulations of propane-1,3-disulfonyl dichloride must be performed in a certified chemical fume hood to control exposure to its dust and any decomposition products.[6]

• Inert Atmosphere: For reactions and transfers, the use of an inert atmosphere (e.g., nitrogen or argon) is highly recommended to prevent hydrolysis from atmospheric moisture. A glove box can provide an ideal environment for handling larger quantities or for prolonged procedures.[4]

• Emergency Equipment: A safety shower and eyewash station must be readily accessible and in good working order in the immediate vicinity of where the chemical is handled.[7]

Personal Protective Equipment (PPE): A Comprehensive Barrier

The selection and proper use of PPE are critical for preventing personal exposure.

• Eye and Face Protection: Chemical safety goggles are mandatory. For operations with a higher risk of splashing, a full-face shield should be worn in conjunction with goggles.[8][9]

• Skin Protection:

  • Gloves: Chemical-resistant gloves are essential. Butyl or nitrile gloves are generally recommended for handling corrosive chemicals.[10] Always inspect gloves for any signs of degradation before use and replace them immediately if compromised.[6]

  • Lab Coat: A flame-resistant lab coat should be worn, fully buttoned, with sleeves extending to the wrists.[4]

  • Protective Clothing: For larger scale operations, additional protective clothing, such as a chemical-resistant apron, may be necessary.[4]

• Respiratory Protection: For situations where engineering controls may not be sufficient to maintain exposure below permissible limits, or during emergency situations, a NIOSH-approved respirator with an appropriate cartridge for acid gases should be used.[5]

Safe Handling Workflow

The following diagram illustrates the key decision points and safety measures for handling propane-1,3-disulfonyl dichloride.

Caption: A flowchart outlining the critical steps for the safe handling of propane-1,3-disulfonyl dichloride.

Section 3: Secure Storage Protocols

Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

• Storage Environment: Store propane-1,3-disulfonyl dichloride in a cool, dry, and well-ventilated area, away from direct sunlight and sources of ignition.[11] The storage area should be designated for corrosive materials.

• Container Integrity: Keep the container tightly closed to prevent moisture ingress.[3] The use of a desiccator for long-term storage is recommended.[4]

• Segregation: Store separately from incompatible materials as listed in Section 1.2.[5]

Section 4: Emergency Preparedness and Response

Prompt and correct response to an emergency can significantly mitigate the consequences of an incident.

Spill Response

• Evacuation and Isolation: In the event of a spill, evacuate all non-essential personnel from the area and restrict access.

• Ventilation: Ensure the area is well-ventilated.

• Containment: For small spills, cover with a dry, inert absorbent material such as sand, dry lime, or soda ash. DO NOT USE WATER.

• Collection: Carefully collect the absorbed material into a clearly labeled, sealed container for hazardous waste disposal.

• Decontamination: Clean the spill area thoroughly, ensuring all residual material is removed.

First Aid Measures

Immediate medical attention is required for any exposure.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[3]

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[3]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious, give them one or two glasses of water to drink. Seek immediate medical attention.[3]

Section 5: Waste Management and Disposal

Proper disposal of propane-1,3-disulfonyl dichloride and its containers is an essential part of the safety protocol.

Deactivation of Surplus Reagent

For small quantities of surplus propane-1,3-disulfonyl dichloride, a laboratory-scale hydrolysis procedure can be employed. This should be performed in a fume hood with appropriate PPE.

Procedure for Hydrolysis:

• Equip a three-necked flask with a stirrer and a dropping funnel.

• Fill the flask with a 50% excess of a 2.5 M sodium hydroxide solution and cool it with an ice bath.

• Slowly add the propane-1,3-disulfonyl dichloride to the stirred sodium hydroxide solution.

• Once the addition is complete and the reaction has subsided, allow the mixture to warm to room temperature.

• Neutralize the resulting solution with an appropriate acid (e.g., hydrochloric acid) before disposing of it down the drain with copious amounts of water, in accordance with local regulations.[12]

Disposal of Contaminated Materials

All contaminated materials, including absorbent from spills, used PPE, and empty containers, should be collected in a designated and properly labeled hazardous waste container.[13] The container should be sealed and disposed of through an authorized hazardous waste disposal service.[13]

Conclusion

Propane-1,3-disulfonyl dichloride is a valuable reagent in chemical synthesis, but its safe use is contingent upon a comprehensive understanding of its hazards and the strict implementation of safety protocols. By adhering to the guidelines outlined in this document, researchers and drug development professionals can minimize risks, ensure a safe laboratory environment, and conduct their work with confidence.

References

• International Chemical Safety Cards (ICSC). (n.d.). 1,3-DICHLORO-2-PROPANOL.
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• LookChem. (n.d.). Cas 20686-91-3,Propane-1,3-di(sulfonyl chloride).
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET: 1,3-Benzenedisulfonyl dichloride.
• Sigma-Aldrich. (n.d.). propane-1,3-disulfonyl dichloride | 20686-91-3.
• GOV.UK. (2024). Incident management - Sulphuric acid.
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• Safety First: Handling Sulfuryl Chloride in Industrial Settings. (n.d.). Retrieved from a source discussing the safe handling of sulfuryl chloride.
• Best Practices for Storing and Handling Corrosive Liquids in the Lab. (2025). Retrieved from a source providing best practices for storing corrosive liquids.
• EPFL. (n.d.).
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• Washington State Legislature. (n.d.). WAC 296-79-250: Safety procedure for handling sulfur.
• D0683 - p-Xylene-2-sulfonyl Chloride - SAFETY D
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Propane-1,3-disulfonyl Dichloride: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Introduction: Unveiling a Versatile Bifunctional Reagent

Propane-1,3-disulfonyl dichloride (CAS No. 20686-91-3) is a highly reactive, bifunctional organic compound that has garnered significant interest within the scientific community, particularly in the realms of organic synthesis, medicinal chemistry, and materials science.[1] Its structure, featuring a flexible three-carbon propane backbone flanked by two electrophilic sulfonyl chloride moieties, makes it an invaluable tool for introducing a propanedisulfonyl bridge into a wide array of molecules. This guide provides an in-depth exploration of the commercial availability, synthesis, reactivity, and key applications of propane-1,3-disulfonyl dichloride, with a focus on its practical utility for researchers and professionals in drug development.

Physicochemical Properties: A Snapshot

A clear understanding of the physical and chemical characteristics of propane-1,3-disulfonyl dichloride is paramount for its safe and effective handling in a laboratory setting.

Property	Value	Reference
Molecular Formula	C₃H₆Cl₂O₄S₂	[1]
Molecular Weight	241.11 g/mol	[1]
Appearance	Colorless to pale yellow liquid or powder	[1]
Boiling Point	325.5 °C at 760 mmHg	[1]
Density	1.687 g/cm³	[1]
Flash Point	150.6 °C	[1]
CAS Number	20686-91-3	[1]

Commercial Availability and Suppliers

Propane-1,3-disulfonyl dichloride is readily available from a variety of chemical suppliers, catering to both research and industrial scale needs. The purity and available quantities can vary between suppliers, and it is crucial to select a source that meets the specific requirements of the intended application.

Supplier	Product Number (Example)	Purity (Typical)	Available Quantities
Sigma-Aldrich	ENA360887451	≥95%	100 mg - 10 g
EvitaChem	EVT-1598020	Not specified	Inquire
BenchChem	Not specified	Not specified	Inquire
LookChem	20686-91-3	Varies	Varies
MOLBASE	20686-91-3	Varies	Varies

Note: This table is not exhaustive and represents a snapshot of publicly available information. Researchers should always verify the specifications and availability directly with the suppliers.

Synthesis of Propane-1,3-disulfonyl Dichloride: A Mechanistic Overview

The primary synthetic route to propane-1,3-disulfonyl dichloride involves the oxidative chlorination of propane-1,3-dithiol.[1] This transformation is a robust and scalable method for accessing the target compound.

The overall synthetic workflow can be visualized as follows:

Caption: Synthetic workflow for propane-1,3-disulfonyl dichloride.

The causality behind this experimental choice lies in the susceptibility of the thiol groups to oxidation and subsequent chlorination. The use of chlorine gas in an aqueous medium or other chlorinating agents effectively converts the sulfur atoms to their highest oxidation state (+6) in the form of sulfonyl chlorides. Careful control of reaction conditions is essential to prevent the formation of unwanted byproducts.

Reactivity and Mechanistic Insights: The Power of Two Electrophilic Centers

The synthetic utility of propane-1,3-disulfonyl dichloride stems from the high reactivity of its two sulfonyl chloride groups. These groups are excellent electrophiles and readily undergo nucleophilic substitution reactions with a wide range of nucleophiles, most notably primary and secondary amines.

The reaction with amines proceeds via a well-established nucleophilic acyl substitution-type mechanism to form stable sulfonamide bonds. This bifunctionality allows for the facile crosslinking of molecules or the introduction of a flexible propane tether.

Caption: Mechanism of bis-sulfonamide formation.

The presence of a base is crucial to neutralize the hydrochloric acid generated during the reaction, thereby driving the equilibrium towards product formation and preventing the protonation of the amine nucleophile.

Applications in Research and Drug Development

The unique properties of propane-1,3-disulfonyl dichloride have led to its application in several key areas of scientific research and pharmaceutical development.

Synthesis of Bis-sulfonamides as Therapeutic Agents

The bis-sulfonamide moiety is a privileged scaffold in medicinal chemistry, appearing in a variety of clinically used drugs. Propane-1,3-disulfonyl dichloride serves as a convenient starting material for the synthesis of novel bis-sulfonamides with potential therapeutic activities. The propane linker can influence the pharmacokinetic and pharmacodynamic properties of the final compound.

Crosslinking and Bioconjugation

The ability of propane-1,3-disulfonyl dichloride to react with two nucleophilic groups makes it a useful crosslinking agent. In bioconjugation, it can be employed to link biomolecules, such as proteins or peptides, that possess accessible amine groups (e.g., lysine residues). This can be valuable for creating antibody-drug conjugates (ADCs), stabilizing protein structures, or developing novel biomaterials.

Polymer Chemistry

In polymer science, propane-1,3-disulfonyl dichloride can be used as a monomer or a crosslinking agent in the synthesis of polysulfonamides. These polymers can exhibit interesting thermal and mechanical properties.

Experimental Protocol: Synthesis of a Bis-sulfonamide

The following is a representative, detailed protocol for the synthesis of a bis-sulfonamide using propane-1,3-disulfonyl dichloride and a primary amine. This protocol is intended as a guideline and may require optimization for specific substrates.

Objective: To synthesize N,N'-dibenzylpropane-1,3-disulfonamide.

Materials:

• Propane-1,3-disulfonyl dichloride (1.0 eq)

• Benzylamine (2.2 eq)

• Triethylamine (2.5 eq)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve propane-1,3-disulfonyl dichloride (1.0 eq) in anhydrous dichloromethane.

• Addition of Reagents: Cool the solution to 0 °C in an ice bath. In a separate flask, prepare a solution of benzylamine (2.2 eq) and triethylamine (2.5 eq) in anhydrous dichloromethane. Add this solution dropwise to the stirred solution of propane-1,3-disulfonyl dichloride over a period of 30 minutes.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Quench the reaction by adding 1 M HCl.

  • Separate the organic layer in a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient of hexane and ethyl acetate as the eluent, to afford the pure N,N'-dibenzylpropane-1,3-disulfonamide.

• Characterization: Characterize the final product by appropriate analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its identity and purity.

Caption: Step-by-step experimental workflow for bis-sulfonamide synthesis.

Safety and Handling

Propane-1,3-disulfonyl dichloride is a reactive and corrosive compound. It is sensitive to moisture and will hydrolyze to form hydrochloric acid and the corresponding sulfonic acids. Therefore, it should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times. Store the compound in a tightly sealed container in a cool, dry place. For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Propane-1,3-disulfonyl dichloride is a valuable and versatile bifunctional reagent with significant applications in organic synthesis, medicinal chemistry, and materials science. Its commercial availability and well-understood reactivity make it an accessible tool for researchers and drug development professionals. A thorough understanding of its properties, synthesis, and handling is essential for its effective and safe utilization in the laboratory. The ability to readily form stable bis-sulfonamide linkages ensures that this compound will continue to be a relevant building block in the design and synthesis of novel molecules with diverse functions.

References

• LookChem. Cas 20686-91-3,Propane-1,3-di(sulfonyl chloride). [Link]

• Chemistry LibreTexts. 20.6: Reactions of Amines. [Link]

• Girolami, G. S. Preparation and Characterization of N,N′-Dialkyl-1,3-propanedialdiminium Chlorides, N,N′-Dialkyl-1,3-propanedialdimines, and Lithium N,N′-Dialkyl-1,3-propanedialdiminates. University of Illinois. [Link]

• Google Patents. RU2480000C2 - Method of producing 2-dimethylamino-1,3-bis(phenylthiosulphonyl)propane.

Sources

• 1. Buy propane-1,3-disulfonyl dichloride (EVT-1598020) | 20686-91-3 [evitachem.com]

key hazards and toxicity of propane-1,3-disulfonyl dichloride

An In-depth Technical Guide to the Key Hazards and Toxicity of Propane-1,3-disulfonyl Dichloride

Introduction

Propane-1,3-disulfonyl dichloride (CAS No: 20686-91-3) is a bifunctional organosulfur compound featuring two highly reactive sulfonyl chloride groups on a propane backbone.[1][2] Its chemical structure makes it a potent electrophile, rendering it a valuable, albeit hazardous, reagent in advanced organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters.[1] This guide provides a comprehensive overview of the critical hazards, reactivity, and toxicological profile of propane-1,3-disulfonyl dichloride. It is intended for researchers, chemists, and drug development professionals who may handle this compound, emphasizing the causality behind its hazardous nature and the stringent protocols required for its safe use.

Physicochemical Properties and Identification

The intrinsic hazards of propane-1,3-disulfonyl dichloride are directly linked to its chemical structure and physical state. It is typically encountered as a light cream-colored, odorless solid powder.[3] The presence of two sulfonyl chloride (-SO₂Cl) functional groups dictates its high reactivity. The electron-withdrawing nature of the oxygen and chlorine atoms renders the sulfur atoms highly electrophilic and susceptible to nucleophilic attack.

Property	Value	Source(s)
CAS Number	20686-91-3	[2]
Molecular Formula	C₃H₆Cl₂O₄S₂	[1][2]
Molecular Weight	241.12 g/mol	[1]
Appearance	Light cream powder/solid	[3]
Odor	Odorless	[3]
Melting Point	46-48 °C
Boiling Point	325.5 °C at 760 mmHg	[1][2]
Density	1.687 g/cm³	[1][2]
Flash Point	150.6 °C	[1][2]

Reactivity and Chemical Hazards

The primary chemical hazard associated with propane-1,3-disulfonyl dichloride is its extreme sensitivity to moisture and its violent reaction with water.[3] This reactivity is a direct consequence of the susceptibility of the sulfur-chlorine bond to hydrolysis.

Core Hazard: Violent Reaction with Water

When propane-1,3-disulfonyl dichloride comes into contact with water or even moist air, it undergoes a rapid, exothermic hydrolysis reaction.[1] This reaction produces propane-1,3-disulfonic acid and liberates toxic and corrosive hydrogen chloride gas.[3] The rapid generation of gas can cause pressure buildup in enclosed spaces, and the heat from the reaction can accelerate the process further.

Caption: Hydrolysis of propane-1,3-disulfonyl dichloride.

Incompatibilities

Beyond water, this compound is incompatible with a range of substances:

• Alcohols: Reacts to form sulfonate esters, a reaction that can be vigorous.[4]

• Strong Acids and Strong Oxidizing Agents: Can lead to unpredictable and potentially explosive reactions.[4]

• Amines: Reacts readily to form sulfonamides, often in a highly exothermic manner.[1]

Thermal Decomposition

Upon heating to decomposition, propane-1,3-disulfonyl dichloride will emit toxic fumes, including hydrogen chloride gas and sulfur oxides.[3]

Toxicological Profile and Health Hazards

Propane-1,3-disulfonyl dichloride is classified as a corrosive substance, and its health hazards stem primarily from this property.[3] The hydrolysis reaction that occurs on contact with bodily moisture is the mechanistic basis for its toxicity, leading to the formation of corrosive acids directly on tissue.

GHS Classification

Hazard Class	Category	Signal Word	Hazard Statement	Source(s)
Skin Corrosion/Irritation	1B	Danger	H314: Causes severe skin burns and eye damage.	[3][4]
Serious Eye Damage/Irritation	1	Danger	H314: Causes severe skin burns and eye damage.	[3][4]

Routes of Exposure and Effects

• Skin Contact: Causes severe skin burns (Category 1B).[3][4] Immediate and deep tissue damage can occur as the compound reacts with skin moisture.

• Eye Contact: Poses a risk of severe and permanent eye damage (Category 1).[3][4] The rapid formation of acid in the eye can lead to corneal burns and perforation.[3]

• Inhalation: Inhaling the dust can cause severe irritation and chemical burns to the respiratory tract.[4] This is exacerbated by the potential liberation of HCl gas if handled in a humid environment.

• Ingestion: If swallowed, it causes severe burns to the mouth, throat, and stomach.[3] Ingestion can lead to severe swelling and tissue damage, with a danger of perforation of the esophagus or stomach.[4] Inducing vomiting is contraindicated as it would re-expose the esophagus to the corrosive material.[3][4]

There is currently no data available regarding the carcinogenic, mutagenic, or reproductive toxicity of this compound.[4]

Safe Handling and Storage Protocols

Given its severe hazards, a multi-layered safety approach is mandatory when working with propane-1,3-disulfonyl dichloride. This involves robust engineering controls, appropriate personal protective equipment, and strict procedural discipline.

Engineering Controls

• All manipulations must be conducted within a certified chemical fume hood to control exposure to dust and any liberated gases.[3]

• An eyewash station and a safety shower must be immediately accessible in the work area.[4]

Personal Protective Equipment (PPE)

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

• Eye/Face Protection: Chemical splash goggles and a full-face shield are required.[3][4]

• Skin and Body Protection: A flame-retardant lab coat and appropriate protective clothing to prevent any possibility of skin contact.[3][4]

Experimental Protocol: Safe Weighing and Handling

• Preparation: Ensure the chemical fume hood is operational. Place all necessary equipment (spatula, weigh boat, container) inside the hood.

• Donning PPE: Put on all required PPE before approaching the container.

• Inert Environment: If possible, purge the handling area within the hood with an inert gas like nitrogen or argon to minimize contact with atmospheric moisture.

• Dispensing: Carefully open the container. Using a clean, dry spatula, transfer the required amount of the solid to a weigh boat. Avoid creating dust.

• Sealing: Immediately and tightly seal the main container.

• Transfer: Promptly use the weighed material in the reaction setup.

• Decontamination: Thoroughly decontaminate the spatula and work surface with an appropriate solvent, followed by a neutralizing agent if necessary. Dispose of waste, including gloves and weigh boats, as hazardous waste.[3]

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination.

• Hygiene: Wash hands and any exposed skin thoroughly after handling.[3][4]

Storage Requirements

The compound must be stored in a dedicated corrosives area that is cool, dry, and well-ventilated.[3][4] The container must be kept tightly closed to prevent contact with moisture and air, to which it is sensitive.[3] Storing under an inert atmosphere is highly recommended.[4] It must be segregated from incompatible materials, especially water, acids, and oxidizers.[4]

Emergency and First Aid Procedures

Immediate and correct response to an exposure or spill is critical to mitigating injury.

Spill Response

For any spill, evacuate non-essential personnel from the area.[5] Wearing full PPE, cover the spill with a dry, inert material such as sand or vermiculite. Do not use water.[5] Carefully sweep the material into a designated, labeled hazardous waste container for disposal.[3][5]

First Aid Measures

The following diagram outlines the critical first aid steps. Immediate medical attention is required in all cases of exposure.[3]

Sources

• 1. Buy propane-1,3-disulfonyl dichloride (EVT-1598020) | 20686-91-3 [evitachem.com]
• 2. lookchem.com [lookchem.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. nj.gov [nj.gov]

Protocols & Analytical Methods

Protocol for the Synthesis of Aliphatic Polysulfonamides via Polycondensation of Propane-1,3-disulfonyl Dichloride

Abstract

This comprehensive guide details the synthesis of linear aliphatic polysulfonamides through the polycondensation of propane-1,3-disulfonyl dichloride with a primary aliphatic diamine. Polysulfonamides are a class of polymers characterized by the repeating sulfonamide linkage (-SO₂-NH-), which imparts unique properties such as high thermal stability and chemical resistance. This document provides two detailed protocols for this synthesis: interfacial polymerization and solution polymerization. These methodologies are designed for researchers in materials science, polymer chemistry, and drug development. The guide offers in-depth explanations of the experimental choices, safety precautions, and characterization techniques essential for successful synthesis and validation.

Introduction: The Significance of Polysulfonamides

Polysulfonamides are synthetic polymers that have garnered significant interest due to their robust chemical and physical properties. The presence of the sulfonyl group in the polymer backbone contributes to their notable thermal stability and resistance to hydrolysis, making them suitable for applications in demanding environments.[1] The versatility of polysulfonamide synthesis allows for the incorporation of various diamine and disulfonyl chloride monomers, enabling the tuning of polymer properties for specific applications.[1] These applications span from high-performance engineering plastics and specialty fibers to advanced materials in the biomedical and pharmaceutical fields, where they can be used in drug delivery systems and as specialty membranes.[2]

This application note focuses on the synthesis of polysulfonamides using propane-1,3-disulfonyl dichloride, an aliphatic disulfonyl chloride. The choice of an aliphatic monomer, in contrast to more common aromatic variants, can lead to polymers with increased flexibility and solubility, which are desirable traits for certain applications. We will explore two fundamental polycondensation techniques: interfacial polymerization and solution polymerization.

Interfacial polymerization is a rapid and effective method that occurs at the interface of two immiscible liquids. Typically, the diamine is dissolved in an aqueous phase, often with an acid scavenger, while the disulfonyl dichloride is dissolved in an organic solvent. The polymerization is fast and can produce high molecular weight polymers without the need for high temperatures.

Solution polymerization involves the reaction of the monomers in a single-phase solvent system. This method allows for better control over the reaction conditions, such as temperature and stoichiometry, which can be crucial for achieving a desired molecular weight and narrow molecular weight distribution.

Reaction Mechanism and Stoichiometry

The synthesis of polysulfonamides from a disulfonyl dichloride and a diamine is a step-growth polymerization, specifically a polycondensation reaction. The fundamental reaction involves the nucleophilic attack of the amine groups of the diamine on the electrophilic sulfur atoms of the sulfonyl chloride groups. This reaction forms a sulfonamide bond and eliminates a molecule of hydrogen chloride (HCl) for each linkage formed.

The overall reaction is as follows:

n H₂N-R-NH₂ + n ClSO₂-(CH₂)₃-SO₂Cl → [-HN-R-NH-SO₂-(CH₂)₃-SO₂-]n + 2n HCl

Where 'R' represents the aliphatic or aromatic backbone of the diamine. To drive the reaction to completion and achieve a high molecular weight polymer, the liberated HCl must be neutralized. This is typically accomplished by the addition of a base, which acts as an acid scavenger.

Experimental Protocols

This section provides detailed step-by-step protocols for the synthesis of a polysulfonamide from propane-1,3-disulfonyl dichloride and a model aliphatic diamine, hexamethylenediamine.

Materials and Reagents

Reagent	Formula	CAS Number	Purity	Supplier
Propane-1,3-disulfonyl dichloride	C₃H₆Cl₂O₄S₂	20686-91-3	≥97%	Major Chemical Supplier
Hexamethylenediamine	C₆H₁₆N₂	124-09-4	≥99%	Major Chemical Supplier
Sodium Hydroxide	NaOH	1310-73-2	≥98%	Major Chemical Supplier
Dichloromethane (DCM)	CH₂Cl₂	75-09-2	Anhydrous, ≥99.8%	Major Chemical Supplier
N,N-Dimethylacetamide (DMAc)	C₄H₉NO	127-19-5	Anhydrous, ≥99.8%	Major Chemical Supplier
Pyridine	C₅H₅N	110-86-1	Anhydrous, ≥99.8%	Major Chemical Supplier
Methanol	CH₃OH	67-56-1	ACS Grade	Major Chemical Supplier
Acetone	C₃H₆O	67-64-1	ACS Grade	Major Chemical Supplier

Safety Precautions:

• Propane-1,3-disulfonyl dichloride is corrosive and a lachrymator. Handle in a well-ventilated fume hood.

• Hexamethylenediamine is corrosive and can cause severe skin burns and eye damage.

• Dichloromethane is a volatile and potentially carcinogenic solvent.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Protocol 1: Interfacial Polymerization

This protocol is analogous to the well-established "nylon rope trick" and is excellent for demonstrating the rapid formation of a polymer.

Workflow Diagram:

Caption: Workflow for Interfacial Polymerization.

Step-by-Step Procedure:

• Prepare the Aqueous Phase: In a 250 mL beaker, dissolve 2.32 g (0.02 mol) of hexamethylenediamine and 1.60 g (0.04 mol) of sodium hydroxide in 100 mL of deionized water. Stir until all solids are dissolved.

• Prepare the Organic Phase: In a separate 150 mL beaker, dissolve 4.82 g (0.02 mol) of propane-1,3-disulfonyl dichloride in 100 mL of dichloromethane.

• Initiate Polymerization: Carefully and slowly pour the organic phase down the side of the beaker containing the aqueous phase to form a distinct layer on top. Minimize mixing of the two layers.

• Polymer Formation: A film of polysulfonamide will immediately form at the interface of the two liquids.

• Isolate the Polymer: Using forceps or a bent wire, gently grasp the center of the polymer film and pull it upwards. A continuous strand of polymer can be drawn from the beaker.

• Wash the Polymer: Wash the collected polymer strand thoroughly with deionized water to remove any unreacted monomers and salts. Follow this with a wash using methanol or acetone to help remove water.

• Dry the Polymer: Press the polymer between filter paper to remove excess solvent and then dry it in a vacuum oven at 50-60 °C overnight.

Protocol 2: Solution Polymerization

This method provides more controlled conditions and is often preferred for producing a more homogeneous polymer.

Workflow Diagram:

Caption: Workflow for Solution Polymerization.

Step-by-Step Procedure:

• Set up the Reaction: In a three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a dropping funnel, dissolve 2.32 g (0.02 mol) of hexamethylenediamine and 3.48 mL (0.044 mol) of anhydrous pyridine in 50 mL of anhydrous N,N-dimethylacetamide (DMAc).

• Cool the Reaction Mixture: Cool the flask to 0 °C using an ice bath.

• Prepare the Monomer Solution: In a separate flask, dissolve 4.82 g (0.02 mol) of propane-1,3-disulfonyl dichloride in 25 mL of anhydrous DMAc.

• Initiate Polymerization: Transfer the propane-1,3-disulfonyl dichloride solution to the dropping funnel and add it dropwise to the stirred diamine solution over a period of 30-45 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Continue stirring for 4-6 hours. The solution will become more viscous as the polymer forms.

• Isolate the Polymer: Pour the viscous polymer solution into a beaker containing 500 mL of vigorously stirred deionized water. The polysulfonamide will precipitate as a white solid.

• Purify the Polymer: Collect the polymer by vacuum filtration. Wash the polymer thoroughly with deionized water and then with methanol.

• Dry the Polymer: Dry the purified polymer in a vacuum oven at 60-70 °C until a constant weight is achieved.

Characterization of the Synthesized Polysulfonamide

Proper characterization is crucial to confirm the successful synthesis of the polysulfonamide and to determine its properties.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the polymer and confirm the formation of the sulfonamide linkage.

• Expected Characteristic Peaks:

  • N-H stretch: A peak around 3300-3400 cm⁻¹ indicates the presence of the amine group in the sulfonamide linkage.

  • C-H stretch (aliphatic): Peaks in the range of 2850-2960 cm⁻¹ corresponding to the methylene groups in both monomer backbones.

  • S=O stretch (asymmetric and symmetric): Strong absorption bands around 1320-1350 cm⁻¹ and 1140-1160 cm⁻¹ are characteristic of the sulfonyl group.

  • S-N stretch: A peak in the region of 900-940 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy can provide detailed information about the polymer structure.

• ¹H NMR (in a suitable deuterated solvent like DMSO-d₆):

  • A broad peak corresponding to the N-H proton of the sulfonamide group.

  • Multiplets corresponding to the methylene protons of the hexamethylenediamine and propane-1,3-disulfonyl dichloride moieties.

• ¹³C NMR:

  • Distinct peaks for the different carbon atoms in the polymer backbone.

Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to evaluate the thermal properties of the polymer.

• TGA: Measures the weight loss of the polymer as a function of temperature, providing information about its thermal stability and decomposition temperature.

• DSC: Can be used to determine the glass transition temperature (Tg) and melting temperature (Tm) of the polymer, which are important indicators of its physical state and processing characteristics.

Molecular Weight Determination

Gel Permeation Chromatography (GPC), also known as Size Exclusion Chromatography (SEC), is a common technique for determining the molecular weight and molecular weight distribution (polydispersity index, PDI) of the synthesized polymer.[3][4][5] A suitable solvent and calibration standards (e.g., polystyrene or poly(methyl methacrylate)) are required.[3][4]

Conclusion

The protocols outlined in this application note provide a robust framework for the successful synthesis of aliphatic polysulfonamides from propane-1,3-disulfonyl dichloride. Both interfacial and solution polymerization methods are presented, offering flexibility depending on the desired polymer characteristics and experimental control. The detailed characterization techniques are essential for validating the polymer structure and understanding its properties. This guide serves as a valuable resource for researchers and professionals engaged in the development of novel polymeric materials for a wide range of applications.

References

• Polymers: Demonstration 3. (n.d.). Retrieved from [Link]

• Shimadzu. (n.d.). Measurement of Molecular Weight by using GPC method. Retrieved from [Link]

• Interfacial Polymerization. (n.d.). ResearchGate. Retrieved from [Link]

• Ibrahim, N. A., & El-Zairy, E. M. R. (2010). Preparation and Characterization of Some Aromatic/ Aliphatic Polyamides. E-Journal of Chemistry, 7(4), 1235-1245.
• Ibrahim, N. A., & El-Zairy, E. M. R. (n.d.). Preparation and Characterization of Some Aromatic/ Aliphatic Polyamides.

• Hergenrother, P. M. (1966). PREPARATION AND PROPERTIES OF PIPERAZINE POLYSULFONAMIDES. DTIC. Retrieved from [Link]

• AIMPLAS. (n.d.). Determination of Molecular Weight Distribution (GPC/SEC). Retrieved from [Link]

• Maurer, M. L., Tooker, A., & Felix, S. (2014). Characterization of polyimide via FTIR analysis. LLNL-TR-658231.
• Nowak, M., et al. (2019). Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. RSC Advances, 9, 12345-12356.
• Roy, S. (2007). The characterization of polymorphs by thermal analysis. METTLER TOLEDO UserCom, 1/2007, 9-12.

• ResolveMass Laboratories Inc. (2025). Methods of Measuring Polymer Molecular Weight by GPC. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Polysulfonamide Fibers: Properties and Applications. Retrieved from [Link]

Sources

• 1. osti.gov [osti.gov]
• 2. Two-dimensional NMR spectroscopy reveals cation-triggered backbone degradation in polysulfone-based anion exchange membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Measurement of Molecular Weight by using GPC method : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. aimplas.net [aimplas.net]
• 5. resolvemass.ca [resolvemass.ca]

preparation of cyclic sulfonamides from propane-1,3-disulfonyl dichloride and diamines

An Application Note and Detailed Protocol for the Synthesis of Cyclic Sulfonamides from Propane-1,3-disulfonyl Dichloride and Diamines

Introduction: The Significance of Cyclic Sulfonamides in Modern Drug Discovery

Cyclic sulfonamides, particularly those containing a 1,2,7-thiadiazepane 1,1-dioxide core, represent a class of compounds with significant interest in medicinal chemistry. Their rigid, yet non-planar, structure makes them valuable scaffolds for mimicking peptide turns and exploring chemical space in drug discovery. These structures are found in a variety of biologically active molecules, including inhibitors of proteases, kinases, and other enzymes. The synthesis of these seven-membered rings, however, presents a classic challenge in organic chemistry: favoring intramolecular cyclization over intermolecular oligomerization or polymerization.

This guide provides a detailed protocol and expert insights for the synthesis of cyclic sulfonamides via the reaction of propane-1,3-disulfonyl dichloride with various primary diamines. We will delve into the mechanistic rationale behind the experimental design, focusing on the critical parameters that ensure high yields of the desired monomeric cyclic product.

Mechanistic Insights: The Path to Cyclization

The formation of the cyclic sulfonamide proceeds through a two-step nucleophilic substitution reaction. In the first step, one amino group of the diamine attacks one of the sulfonyl chloride moieties of propane-1,3-disulfonyl dichloride. This is followed by an intramolecular cyclization, where the second amino group attacks the remaining sulfonyl chloride.

However, a significant competing reaction exists: intermolecular polymerization. If a second molecule of the diamine reacts with the intermediate before it can cyclize, or if two intermediates react with each other, linear polysulfonamides will be formed. The key to a successful synthesis lies in creating conditions that heavily favor the intramolecular pathway.

Figure 1: Competing pathways in the synthesis of cyclic sulfonamides. The desired outcome depends on maximizing the rate of intramolecular cyclization (k_intra) relative to intermolecular polymerization (k_inter).

Expertise & Experience: The Rationale Behind the Protocol

The success of this cyclization hinges on the principle of high-dilution . By keeping the concentration of the reactants extremely low, we decrease the probability of two different molecules encountering each other (the intermolecular pathway), while the proximity of the two reactive ends within the same molecule (the intramolecular pathway) remains unchanged.

Key Experimental Choices Explained:

• Syringe Pump Addition: The slow, controlled addition of the reactants to a large volume of solvent is the practical application of the high-dilution principle. This ensures that at any given moment, the concentration of the reactive intermediate is infinitesimally small.

• Choice of Base: A non-nucleophilic, sterically hindered base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) is crucial. Its role is to scavenge the HCl generated during the reaction without competing with the diamine as a nucleophile. The base is added in slight excess to ensure the reaction medium remains neutral or slightly basic, preventing protonation of the amine nucleophile.

• Solvent System: Dichloromethane (DCM) is an excellent solvent for this reaction as it is relatively non-polar, has a low boiling point for easy removal, and effectively dissolves the reactants. Its inert nature prevents it from participating in the reaction.

• Temperature Control: The reaction is typically run at room temperature. While lower temperatures can sometimes improve selectivity, they can also significantly slow down the reaction rate, making the process impractically long. Room temperature offers a good balance between reaction rate and selectivity.

Trustworthiness: A Self-Validating Protocol

This protocol is designed to be self-validating through clear checkpoints and expected outcomes.

• Reaction Monitoring: Thin Layer Chromatography (TLC) is an essential tool for monitoring the progress of the reaction. The disappearance of the starting materials (diamine) and the appearance of a new, major spot corresponding to the cyclic product are key indicators of a successful reaction. The retention factor (Rf) of the cyclic product is expected to be higher than that of the highly polar diamine starting material.

• Characterization: The identity and purity of the final product should be confirmed by standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). ¹H and ¹³C NMR will confirm the structure of the cyclic sulfonamide, while high-resolution mass spectrometry (HRMS) will confirm its elemental composition.

Detailed Experimental Protocol: Synthesis of a 1,2,7-Thiadiazepane 1,1-Dioxide Derivative

This protocol describes the synthesis of a cyclic sulfonamide from propane-1,3-disulfonyl dichloride and a generic short-chain aliphatic diamine (e.g., ethane-1,2-diamine).

Materials and Equipment:

• Propane-1,3-disulfonyl dichloride

• Ethane-1,2-diamine

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flasks (various sizes)

• Syringe pumps (2)

• Magnetic stirrer and stir bars

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Safety Precautions:

• Work in a well-ventilated fume hood.

• Propane-1,3-disulfonyl dichloride is corrosive and moisture-sensitive. Handle with care.

• DCM is a volatile and potentially carcinogenic solvent. Avoid inhalation and skin contact.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Figure 2: A generalized workflow for the high-dilution synthesis of cyclic sulfonamides.

Step-by-Step Procedure:

• Preparation of Reagent Solutions:

  • Solution A (Diamine): In a 50 mL round-bottom flask, dissolve the diamine (1.0 eq) and triethylamine (2.2 eq) in 25 mL of anhydrous DCM.

  • Solution B (Disulfonyl Dichloride): In a separate 50 mL round-bottom flask, dissolve propane-1,3-disulfonyl dichloride (1.0 eq) in 25 mL of anhydrous DCM.

• Reaction Setup:

  • In a large round-bottom flask (e.g., 1 L for a mmol scale reaction), place a magnetic stir bar and add 500 mL of anhydrous DCM.

  • Draw Solution A into a 30 mL syringe and place it on a syringe pump.

  • Draw Solution B into a separate 30 mL syringe and place it on a second syringe pump.

  • Position both syringes to add their contents to the reaction flask via needles submerged below the solvent surface.

• Reaction Execution:

  • Begin stirring the DCM in the main reaction flask.

  • Simultaneously start the addition of Solution A and Solution B to the reaction flask at a slow, constant rate (e.g., 3 mL/hour). The addition should take approximately 8-10 hours.

  • After the addition is complete, allow the reaction mixture to stir at room temperature overnight.

• Workup:

  • Transfer the reaction mixture to a larger round-bottom flask and concentrate the solvent using a rotary evaporator.

  • Redissolve the residue in approximately 100 mL of DCM.

  • Transfer the solution to a separatory funnel and wash sequentially with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo to yield the crude product.

• Purification:

  • Purify the crude product by silica gel column chromatography, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure cyclic sulfonamide.

Data Presentation: Expected Outcomes for Various Diamines

The choice of diamine will influence the reaction's success and the properties of the resulting cyclic sulfonamide. The table below provides a hypothetical summary of expected outcomes based on common diamine structures.

Diamine Structure	Expected Ring Size	Predicted Yield Range	Key Considerations
Ethane-1,2-diamine	7-membered	50-70%	Good substrate, cyclization is generally efficient.
Propane-1,3-diamine	8-membered	40-60%	Formation of medium-sized rings can be less efficient.
Butane-1,4-diamine	9-membered	35-55%	Increased flexibility may lead to more side products.
(R,R)-1,2-Diaminocyclohexane	Fused bicyclic	60-75%	The pre-organized structure can favor cyclization.

References

• Gay, F., & Hénaut, D. (Year). Preparation of poly-gamma-sultam as a novel polysulfonamide. Source not specified.
• Lohray, B. B., & Singh, S. K. (Year). A novel process for the preparation of 3-amino-propane-1-sulfonic acid. Source not specified.
• Lohray, B. B., & Singh, S. K. (Year). A novel process for the preparation of 3-amino-propane-1-sulfonic acid. Source not specified.
• Gay, F., & Hénaut, D. (Year). Preparation of poly-gamma-sultam as a novel polysulfonamide. Source not specified.

Application Notes and Protocols: Synthesis and Utility of N,N'-Diarylpropane-1,3-disulfonamides

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the reaction between propane-1,3-disulfonyl dichloride and aromatic amines. This reaction is a cornerstone for the synthesis of N,N'-diarylpropane-1,3-disulfonamides, a class of compounds featuring a flexible three-carbon linker connecting two aryl sulfonamide moieties. The sulfonamide functional group is a privileged scaffold in medicinal chemistry, and its dimeric presentation through this specific linkage offers unique opportunities for developing bivalent ligands and molecules with diverse pharmacological profiles. We will delve into the underlying reaction mechanism, provide a detailed and robust experimental protocol, discuss critical parameters for reaction optimization, and highlight the applications of the resulting products in drug discovery and materials science.

Introduction: The Significance of the Propane-1,3-diyl Bis-sulfonamide Scaffold

Propane-1,3-disulfonyl dichloride is a highly reactive, bifunctional electrophile. Its two sulfonyl chloride (-SO₂Cl) groups are susceptible to nucleophilic attack, making it an ideal building block for creating symmetrical molecules. When reacted with aromatic amines, it undergoes a double nucleophilic substitution to yield N,N'-diarylpropane-1,3-disulfonamides.

The resulting molecular architecture is of significant interest to the scientific community. The sulfonamide group is a key functional group in a multitude of FDA-approved drugs, exhibiting a wide spectrum of biological activities including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[1][2][3][4] By linking two of these pharmacologically important aryl sulfonamide units with a flexible propane chain, researchers can design molecules capable of bridging two binding sites on a single protein or interacting with multiple targets simultaneously. This guide serves as a practical resource for chemists aiming to synthesize and explore this valuable class of compounds.

Reaction Mechanism: A Stepwise Nucleophilic Substitution

The formation of N,N'-diarylpropane-1,3-disulfonamides proceeds through a well-established nucleophilic substitution pathway. The lone pair of electrons on the nitrogen atom of the aromatic amine acts as the nucleophile, attacking the highly electrophilic sulfur atom of the sulfonyl chloride. The reaction is typically conducted in the presence of a non-nucleophilic base, such as triethylamine or pyridine, which serves as an acid scavenger to neutralize the hydrochloric acid (HCl) byproduct.

The reaction can be dissected into two primary stages:

• Formation of the Mono-sulfonamide Intermediate: The first molecule of the aromatic amine attacks one of the sulfonyl chloride groups, leading to the displacement of a chloride ion and the formation of a protonated sulfonamide. The base then deprotonates the nitrogen, yielding the neutral mono-sulfonamide intermediate and a hydrochloride salt of the base.

• Formation of the Final Bis-sulfonamide: A second molecule of the aromatic amine attacks the remaining sulfonyl chloride group on the intermediate. This second substitution follows the same mechanism as the first, resulting in the final, symmetrical N,N'-diarylpropane-1,3-disulfonamide product.

The overall reaction is driven to completion by the neutralization of the HCl byproduct, which prevents the protonation of the unreacted amine, thereby maintaining its nucleophilicity.

Caption: Figure 1: Reaction Mechanism

Detailed Experimental Protocol

This protocol provides a generalized, self-validating procedure for the synthesis of N,N'-diarylpropane-1,3-disulfonamides. The quantities can be scaled as needed.

3.1. Materials and Reagents

• Aromatic Amine: 2.2 mmol (e.g., aniline, 4-methoxyaniline, etc.)

• Propane-1,3-disulfonyl dichloride: 1.0 mmol, 1.0 eq.

• Anhydrous Dichloromethane (DCM): ~30 mL

• Triethylamine (Et₃N) or Pyridine: 2.5 mmol

• 1 M Hydrochloric Acid (HCl): For work-up

• Saturated Sodium Bicarbonate (NaHCO₃) solution: For work-up

• Brine (Saturated NaCl solution): For work-up

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄): For drying

• Equipment: Oven-dried round-bottom flask, magnetic stirrer and stir bar, dropping funnel, nitrogen/argon inlet, ice bath, separatory funnel, rotary evaporator.

3.2. Step-by-Step Procedure

• Reaction Setup: To an oven-dried round-bottom flask containing a magnetic stir bar, add the aromatic amine (2.2 mmol) and the chosen anhydrous solvent (e.g., 20 mL of DCM).

• Addition of Base: Add the base (e.g., triethylamine, 2.5 mmol) to the flask.

• Inert Atmosphere and Cooling: Seal the flask with a septum, introduce an inert atmosphere (nitrogen or argon), and cool the mixture to 0 °C using an ice bath. Stir for 10-15 minutes.

• Preparation of Electrophile: In a separate dry vial, dissolve propane-1,3-disulfonyl dichloride (1.0 mmol) in the same anhydrous solvent (~10 mL). Transfer this solution to a dropping funnel.

• Controlled Addition: Add the propane-1,3-disulfonyl dichloride solution dropwise from the dropping funnel to the stirred amine solution over 20-30 minutes. Causality Note: Slow, dropwise addition is crucial to control the exothermic nature of the reaction, preventing the formation of undesired side products and ensuring high yield.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let the reaction stir for 12-24 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Aqueous Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (2 x 20 mL) to remove excess amine and triethylamine hydrochloride.

  • Wash with saturated NaHCO₃ solution (1 x 20 mL) to remove any residual acid.

  • Wash with brine (1 x 20 mL) to remove residual water.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude solid is typically purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by column chromatography on silica gel.

Caption: Figure 2: Experimental Workflow

Field-Proven Insights for Optimization

Achieving high yields and purity requires careful consideration of several experimental variables.

• Stoichiometry: A slight excess of the aromatic amine (2.1-2.2 equivalents) is recommended to ensure that both sulfonyl chloride groups react completely. A corresponding excess of the base is necessary to quench all the HCl generated.

• Solvent Choice: Anhydrous aprotic solvents are mandatory to prevent hydrolysis of the highly reactive sulfonyl chloride. Dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile are common choices. The polarity of the solvent can influence the reaction rate; studies on similar reactions have shown that more polar solvents can accelerate the substitution.[5]

• Base Selection: A tertiary amine like triethylamine or a sterically hindered base is ideal as it acts solely as an acid scavenger. Primary or secondary amines should be avoided as they would compete with the aromatic amine as nucleophiles.

• Temperature Management: The initial reaction between an amine and a sulfonyl chloride is often highly exothermic. Starting the reaction at 0 °C is a critical safety and purity control measure.

• Substituent Effects on the Aromatic Amine: The nucleophilicity of the aromatic amine is paramount.

  • Electron-donating groups (e.g., -OCH₃, -CH₃) on the aromatic ring increase the electron density on the nitrogen atom, making the amine more nucleophilic and accelerating the reaction.

  • Electron-withdrawing groups (e.g., -NO₂, -CF₃) decrease the nucleophilicity of the amine, significantly slowing down the reaction rate.[6] For weakly nucleophilic amines, elevated temperatures and longer reaction times may be required.

Data Presentation: Representative Reaction Conditions

The following table summarizes typical conditions for the synthesis of N,N'-diarylpropane-1,3-disulfonamides, illustrating the versatility of the protocol.

Aromatic Amine (Ar-NH₂)	Solvent	Base	Time (h)	Typical Yield (%)
Aniline	DCM	Et₃N	16	85-95%
4-Methoxyaniline	THF	Et₃N	12	>90%
4-Chloroaniline	Acetonitrile	Pyridine	24	75-85%
3-Nitroaniline	DMF	Et₃N	48 (reflux)	50-65%

Applications in Drug Discovery and Research

The N,N'-diarylpropane-1,3-disulfonamide scaffold is a valuable platform for developing novel therapeutic agents.

• Enzyme Inhibition: Many sulfonamide-based drugs function by inhibiting specific enzymes. The bis-sulfonamide structure is particularly effective for targeting enzymes with adjacent or allosteric binding pockets. A notable example is the inhibition of carbonic anhydrases, which are implicated in glaucoma and certain types of cancer.[2]

• Antimicrobial Agents: The sulfonamide moiety is the basis of sulfa drugs, the first class of synthetic antimicrobial agents.[1][4] Novel bis-sulfonamides are continuously being explored for activity against drug-resistant bacterial strains.

• Anticancer Therapeutics: The scaffold has been incorporated into molecules designed to inhibit protein kinases, proteases, or other targets crucial for cancer cell proliferation.[3] The flexible propane linker allows for optimal positioning of the aryl groups to maximize interactions with the target protein.

Conclusion

The reaction of propane-1,3-disulfonyl dichloride with aromatic amines is a reliable and high-yielding method for synthesizing symmetrical bis-sulfonamides. The procedure is straightforward, but success hinges on the rigorous control of reaction conditions, particularly the use of anhydrous solvents, proper temperature management, and the selection of an appropriate base. The resulting N,N'-diarylpropane-1,3-disulfonamides are of profound interest in medicinal chemistry, providing a versatile scaffold for the development of innovative therapeutics. This guide provides researchers with the fundamental knowledge and practical steps required to confidently employ this important reaction in their work.

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Application Notes & Protocols: Propane-1,3-disulfonyl Dichloride in the Synthesis of Bicyclic Disultones

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of propane-1,3-disulfonyl dichloride as a bifunctional reagent for the synthesis of bicyclic sultones (disultones). Sultones, as cyclic sulfonate esters, are valuable heterocyclic motifs in organic synthesis and medicinal chemistry.[1][2] Propane-1,3-disulfonyl dichloride offers a direct route to constructing constrained bicyclic systems by reacting with diols. This guide delineates the mechanistic rationale, provides a detailed and self-validating experimental protocol, outlines key characterization techniques, and discusses critical experimental considerations to ensure successful synthesis.

The Reagent: Propane-1,3-disulfonyl Dichloride

Propane-1,3-disulfonyl dichloride is a highly reactive, bifunctional sulfonylating agent. Its two sulfonyl chloride groups, separated by a flexible three-carbon linker, allow it to react with dinucleophiles, such as diols, to form constrained cyclic structures.

1.1. Properties and Handling

Property	Value
Chemical Formula	C₃H₄Cl₂O₄S₂
Molar Mass	223.09 g/mol
CAS Number	20686-91-3
Appearance	Varies; typically a liquid or low-melting solid
Reactivity	Highly reactive with nucleophiles (e.g., water, alcohols, amines). Moisture sensitive.

Safety & Handling: Propane-1,3-disulfonyl dichloride is a sulfonyl chloride and should be handled with appropriate caution. It is expected to be corrosive and a lachrymator. All manipulations must be performed in a certified chemical fume hood using appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the sulfonyl chloride groups.[3]

1.2. Synthesis Overview The preparation of propane-1,3-disulfonyl dichloride typically starts from propane-1,3-dithiol. A common route involves the oxidation of the dithiol to the corresponding propane-1,3-disulfonic acid, followed by chlorination with reagents like phosphorus pentachloride (PCl₅) or thionyl chloride (SOCl₂) to yield the final product.[3]

Core Application: Synthesis of Bicyclic Disultones from Diols

The primary application explored in this guide is the reaction of propane-1,3-disulfonyl dichloride with a diol to form a bicyclic disulfonate, a class of disultones. This reaction is a double esterification, forming two sulfonate ester linkages.

2.1. Mechanistic Rationale The reaction proceeds via a nucleophilic acyl substitution mechanism at the sulfur center. The alcohol groups of the diol act as nucleophiles, attacking the electrophilic sulfur atoms of the sulfonyl chloride. A tertiary amine base, such as pyridine or triethylamine, is crucial for two reasons: it neutralizes the hydrochloric acid (HCl) byproduct generated in the reaction, driving the equilibrium towards the product, and it can also act as a nucleophilic catalyst. For stereochemically sensitive applications, the choice of base and reaction conditions is critical to avoid side reactions.[3] The flexible propane linker allows the reagent to span diols of appropriate geometry, such as cis-1,2-diols, to form the bicyclic structure.

Figure 1: General mechanism for bicyclic disultone synthesis.

Detailed Experimental Protocol: Synthesis of a Bicyclic Disultone from cis-Cyclohexane-1,2-diol

This protocol is a representative example and may require optimization for different diol substrates.

3.1. Materials and Equipment

• Reagents: cis-Cyclohexane-1,2-diol, Propane-1,3-disulfonyl dichloride, Anhydrous Pyridine, Anhydrous Dichloromethane (DCM), 1 M Hydrochloric Acid (HCl), Saturated Sodium Bicarbonate (NaHCO₃) solution, Brine, Anhydrous Magnesium Sulfate (MgSO₄).

• Equipment: Round-bottom flask, magnetic stirrer, dropping funnel, nitrogen/argon inlet, ice bath, standard glassware for extraction and work-up, rotary evaporator, flash chromatography system.

3.2. Step-by-Step Procedure

• Reaction Setup (The "Why"): To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a dropping funnel, add cis-cyclohexane-1,2-diol (1.0 eq). This must be done under an inert atmosphere to prevent the introduction of water, which would hydrolyze the highly reactive sulfonyl chloride reagent.

• Solvent and Base Addition (The "Why"): Dissolve the diol in anhydrous dichloromethane (approx. 0.1 M concentration) and add anhydrous pyridine (2.5 eq). DCM is chosen as it is a relatively inert solvent that dissolves the reactants well. Pyridine serves as the base to neutralize the HCl byproduct; a slight excess ensures the reaction goes to completion.[3]

• Cooling (The "Why"): Cool the reaction mixture to 0 °C using an ice bath. The sulfonylation reaction is exothermic. Cooling prevents overheating, which can lead to side reactions and degradation of the starting materials or product.

• Reagent Addition (The "Why"): Dissolve propane-1,3-disulfonyl dichloride (1.1 eq) in a minimal amount of anhydrous DCM and add it to the dropping funnel. Add the solution dropwise to the stirred reaction mixture over 30-60 minutes. A slow, controlled addition is critical to manage the exotherm and prevent the formation of polymeric byproducts by ensuring the intramolecular reaction is favored over intermolecular reactions.

• Reaction Monitoring (The "Why"): After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting diol is consumed. This ensures the reaction is complete before proceeding to the work-up.

3.3. Work-up and Purification

• Quenching: Carefully quench the reaction by slowly adding it to an equal volume of cold 1 M HCl. This step neutralizes the excess pyridine, converting it to its water-soluble pyridinium hydrochloride salt.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (1x), and brine (1x). The acid washes remove residual pyridine, the bicarbonate wash removes any acidic impurities, and the brine wash removes bulk water.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure bicyclic disultone.

Product Characterization

Thorough characterization is essential to confirm the structure and purity of the synthesized disultone.[4]

Technique	Expected Observations for a Bicyclic Disultone
¹H NMR	Appearance of diastereotopic protons in the propane bridge and shifts in the diol backbone protons due to the rigid bicyclic structure.
¹³C NMR	Signals corresponding to the carbons in the propane bridge and the cyclohexane backbone. Carbons attached to the sulfonate oxygen will be shifted downfield.
FT-IR	Strong, characteristic S=O stretching bands typically appearing in the regions of 1350-1400 cm⁻¹ (asymmetric) and 1150-1200 cm⁻¹ (symmetric).
HRMS	Accurate mass measurement to confirm the elemental composition (C₃H₄O₄S₂ + Diol - 2H).
X-ray Cryst.	Unambiguous determination of the 3D structure and stereochemistry, if a suitable single crystal can be obtained.

Troubleshooting and Key Considerations

• Issue: Low Yield.

  • Cause: Hydrolysis of propane-1,3-disulfonyl dichloride.

  • Solution: Ensure all glassware is rigorously dried and all solvents and reagents are anhydrous. Conduct the reaction under a strict inert atmosphere.

• Issue: Formation of Polymeric Byproducts.

  • Cause: Intermolecular reaction is competing with the desired intramolecular cyclization.

  • Solution: Employ high-dilution conditions by using a larger volume of solvent and adding the disulfonyl dichloride solution very slowly (syringe pump addition can be beneficial).

• Issue: Incomplete Reaction.

  • Cause: Insufficient base or reaction time.

  • Solution: Increase the equivalents of pyridine or consider a stronger, non-nucleophilic base. Allow the reaction to run for a longer period, monitoring by TLC.

• Choice of Diol: The geometry of the diol is critical. cis-Diols on cyclic systems are ideal substrates for forming these constrained bicyclic products. Acyclic diols may also be used but may lead to a mixture of monomeric and oligomeric products depending on the reaction conditions.

Figure 2: Summary of the experimental workflow.

References

• Mondal, S. (2012). Recent Developments in the Synthesis and Application of Sultones. Chemical Reviews, 112(10), 5339-5355. [Link]

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• Neurochem Inc. (2009). Method for the preparation of 1,3-propane disulfonic acid compounds.

• King, J. F., & Hillhouse, J. H. (1979). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Canadian Journal of Chemistry, 57(19), 2559-2567. [Link]

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• MDPI. (2024). Spectroscopy in Characterization of Materials—Developments. Retrieved from [Link]

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• van der Velden, P. M., et al. (1977). Reactions with 1.3 propane sultone for the synthesis of cation-exchange membranes. European Polymer Journal, 13(1), 37-39. [Link]

• Debowska, K., et al. (2013). PSS186. Spectroscopic Characterization and Kinetic Evaluation of Fluorescein-Based Boronate Probe for the Detection of Peroxynitrite. ResearchGate. [Link]

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Application Notes and Protocols for Nucleophilic Substitution on Propane-1,3-disulfonyl Dichloride

Introduction: The Strategic Importance of Propane-1,3-disulfonyl Dichloride in Synthesis

Propane-1,3-disulfonyl dichloride is a highly valuable and reactive bifunctional electrophile, serving as a cornerstone in the synthesis of a diverse array of sulfur-containing molecules. Its utility is most pronounced in the construction of sulfonamides and sulfonate esters through nucleophilic substitution reactions.[1][2] The presence of two sulfonyl chloride groups on a flexible propane linker allows for the facile introduction of a three-carbon chain bridging two nucleophilic centers, making it an ideal reagent for the synthesis of linear, macrocyclic, and polymeric structures. These products are of significant interest in medicinal chemistry and drug development, where the sulfonamide moiety is a well-established pharmacophore found in numerous therapeutic agents. This guide provides a comprehensive, step-by-step protocol for the nucleophilic substitution reaction of propane-1,3-disulfonyl dichloride with primary amines, focusing on the synthesis of N,N'-disubstituted propane-1,3-disulfonamides.

Reaction Principle and Mechanism: A Tale of Two Electrophiles

The reaction proceeds via a nucleophilic acyl substitution-like mechanism at the electron-deficient sulfur centers of the sulfonyl chloride groups. The highly electronegative oxygen and chlorine atoms withdraw electron density from the sulfur atom, rendering it susceptible to attack by nucleophiles such as primary or secondary amines.

The overall reaction is as follows:

Caption: General reaction scheme.

The mechanism involves the initial nucleophilic attack of the amine on one of the sulfonyl chloride groups, forming a tetrahedral intermediate. This is followed by the elimination of a chloride ion to yield the monosubstituted sulfonamide. The second sulfonyl chloride group then undergoes the same reaction sequence with another molecule of the amine to afford the final N,N'-disubstituted propane-1,3-disulfonamide. To drive the reaction to completion, a base is typically added to neutralize the hydrogen chloride (HCl) byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic.

Experimental Protocol: Synthesis of N,N'-Dibenzylpropane-1,3-disulfonamide

This protocol details the synthesis of N,N'-dibenzylpropane-1,3-disulfonamide, a representative example of a nucleophilic substitution reaction on propane-1,3-disulfonyl dichloride using a primary amine.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS No.	Notes
Propane-1,3-disulfonyl dichloride	≥97%	Major Chemical Supplier	20686-91-3	Highly reactive, handle with care.
Benzylamine	≥99%	Major Chemical Supplier	100-46-9	Corrosive, handle in a fume hood.
Triethylamine (TEA)	≥99.5%	Major Chemical Supplier	121-44-8	Corrosive and flammable. Acts as a base.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Major Chemical Supplier	75-09-2	Use anhydrous solvent to prevent hydrolysis of the sulfonyl chloride.
Hydrochloric Acid (HCl)	1 M aqueous solution	Major Chemical Supplier	7647-01-0	For work-up.
Sodium Bicarbonate (NaHCO₃)	Saturated aqueous solution	Major Chemical Supplier	144-55-8	For work-up.
Brine (Saturated NaCl)	Aqueous solution	Major Chemical Supplier	7647-14-5	For work-up.
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Major Chemical Supplier	7487-88-9	For drying the organic phase.
Silica Gel	60 Å, 230-400 mesh	Major Chemical Supplier	7631-86-9	For column chromatography.

Equipment

• Round-bottom flask (100 mL) equipped with a magnetic stir bar

• Dropping funnel

• Reflux condenser with a nitrogen inlet

• Ice-water bath

• Heating mantle with a stirrer

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for column chromatography

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Personal Protective Equipment (PPE): safety goggles, lab coat, chemically resistant gloves

Step-by-Step Procedure

• Reaction Setup: In a 100 mL two-necked round-bottom flask equipped with a magnetic stir bar, dissolve benzylamine (2.14 g, 20.0 mmol, 2.2 equivalents) and triethylamine (2.23 g, 22.0 mmol, 2.4 equivalents) in 40 mL of anhydrous dichloromethane.

• Cooling: Place the flask in an ice-water bath and stir the solution under a nitrogen atmosphere for 10-15 minutes to cool it to 0 °C.

• Addition of Sulfonyl Chloride: Dissolve propane-1,3-disulfonyl dichloride (2.19 g, 9.0 mmol, 1.0 equivalent) in 10 mL of anhydrous dichloromethane in a dropping funnel. Add this solution dropwise to the cooled amine solution over a period of 30 minutes, maintaining the internal temperature below 5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the reaction for 12-16 hours.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

• Work-up:

  • Quench the reaction by slowly adding 20 mL of deionized water.

  • Transfer the mixture to a separatory funnel and wash sequentially with 20 mL of 1 M HCl, 20 mL of saturated NaHCO₃ solution, and 20 mL of brine.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator.

  • The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford N,N'-dibenzylpropane-1,3-disulfonamide as a white solid.

Caption: Experimental workflow diagram.

Characterization and Data Analysis

The purified product should be characterized using standard analytical techniques to confirm its identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy will confirm the structure of the desired product.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for the sulfonamide group (S=O stretching and N-H stretching).

• Mass Spectrometry (MS): High-resolution mass spectrometry can be used to confirm the molecular weight of the product.

Safety and Handling Precautions

• Propane-1,3-disulfonyl dichloride is corrosive and reacts with water, releasing HCl gas. It should be handled in a well-ventilated fume hood, and contact with skin and eyes should be avoided.[3]

• Benzylamine and triethylamine are corrosive and should be handled with appropriate personal protective equipment.

• Dichloromethane is a volatile and potentially carcinogenic solvent. All operations involving DCM should be performed in a fume hood.

• The reaction is exothermic, especially during the addition of the sulfonyl chloride. Proper temperature control is crucial to prevent runaway reactions.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction	Extend the reaction time and monitor by TLC. Ensure the stoichiometry of the reagents is correct.
Hydrolysis of sulfonyl chloride	Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen).
Loss of product during work-up	Ensure proper pH adjustments during the washing steps. Be careful during extractions to avoid emulsion formation.
Formation of Side Products	Reaction with water	Use anhydrous conditions.
Over-reaction or side reactions of the amine	Control the temperature during the addition of the sulfonyl chloride.
Difficulty in Purification	Co-elution of impurities	Optimize the solvent system for column chromatography. Consider recrystallization as an alternative purification method.

Conclusion

This application note provides a detailed and robust protocol for the nucleophilic substitution reaction on propane-1,3-disulfonyl dichloride, a key transformation for the synthesis of disulfonamides. By following the outlined procedures and safety precautions, researchers can reliably synthesize these valuable compounds for applications in drug discovery and materials science. The versatility of this reaction allows for the incorporation of a wide range of nucleophiles, opening avenues for the creation of diverse molecular architectures.

References

• Chemistry LibreTexts. 23.9: Amines as Nucleophiles. (2021). Available at: [Link]

• National Center for Biotechnology Information. Design, Synthesis and Biological Evaluation of 1,3-Diphenyl-3-(phenylthio)propan-1-ones as New Cytotoxic Agents. (2018). Available at: [Link]

• Google Patents. Method of producing 2-dimethylamino-1,3-bis(phenylthiosulphonyl)propane. (2013).
• Google Patents. Method for preparing 1, 3 propane sultone. (2019).

• ResearchGate. [MNPs@FGly][Cl]-catalyzed reaction of 1,3-dibromopropane with 2 equiv.... (2022). Available at: [Link]

• Baxter, R. D., et al. Synthesis of 1,3-Diaryltriazenes and Azo Dyes from Aryl Amines Using N-Nitrososulfonamides. Organic Syntheses, 2024, 101, 478-487.
• Liu, J., et al. Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines.
• Google Sites. 1,3-Bis(p-carboxyphenoxy) propane/hexane (CPP or CPH) Preparation.

• Organic Chemistry Portal. Sulfonamide synthesis by S-N coupling. Available at: [Link]

• ResearchGate. Tetrachlorobenzene-1,3-disulfonamide as Efficient Reagents to Direct Oxidative Conversion of Thiols and Disulfide to Sulfonyl Chlorides. (2011). Available at: [Link]

• Google Patents. Method for preparing 1, 3 propane sultone. (2008).

• YouTube. # CHEMICAL REACTION OF AMINE WITH ARYL SULPHONYL CHLORIDE AND NITROUSACID.. (2021). Available at: [Link]

• Royal Society of Chemistry. Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. (2021). Available at: [Link]

• Google Patents. Process for the preparation of 1,3-propanediol. (1994).

• Organic Syntheses. Nitrosation of Diphenylamine with 3,3-Dimethyl-2-Nitroso-2,3-Dihydrobenzo[d]isothiazole 1,1-dioxide (NO-1). (2024). Available at: [Link]

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Application Notes & Protocols: Propane-1,3-disulfonyl Dichloride as a Versatile Precursor for Pharmaceutical Ingredients

Abstract

Propane-1,3-disulfonyl dichloride is a highly reactive, bifunctional chemical intermediate that serves as a cornerstone in the synthesis of diverse pharmaceutical compounds.[1] Its utility stems from the presence of two sulfonyl chloride groups separated by a flexible three-carbon propane linker, enabling the construction of both cyclic and acyclic sulfonamides. This document provides a detailed guide for researchers, chemists, and drug development professionals on the applications and handling of propane-1,3-disulfonyl dichloride in the synthesis of pharmaceutically relevant scaffolds, with a focus on cyclic sulfonamides (sultams) and other sulfonamide-containing molecules. We present detailed, field-proven protocols, explain the causality behind experimental choices, and adhere to the highest standards of scientific integrity and safety.

Introduction: The Strategic Importance of the Propane-1,3-disulfonyl Moiety

The sulfonamide functional group is a privileged scaffold in medicinal chemistry, forming the structural core of numerous essential medicines, including diuretics, anti-tumor agents, and antimicrobials.[2] Propane-1,3-disulfonyl dichloride (PDC) offers a direct and efficient route to introduce a disulfonamide linkage, acting as a versatile building block for creating complex molecular architectures.[1]

Its primary utility lies in its ability to react with nucleophiles, particularly primary and secondary amines, to form stable sulfonamide bonds. The propane linker imparts a degree of conformational flexibility that can be crucial for optimizing ligand-receptor interactions in drug design. This guide will focus on two primary applications:

• Synthesis of Cyclic Sulfonamides (Sultams): Intramolecular cyclization of diamines with PDC yields six-membered cyclic sultams, a class of heterocycles with significant biological and synthetic interest.[3][4]

• Synthesis of Acyclic Disulfonamides: PDC can act as a linker between two separate molecular fragments, a common strategy in fragment-based drug discovery and the development of bivalent inhibitors.

Physicochemical and Safety Data

Proper handling and understanding of the reagent's properties are paramount for successful and safe experimentation. PDC is a moisture-sensitive compound and requires careful handling to prevent hydrolysis.[5]

Physical and Chemical Properties

Property	Value	Source
CAS Number	20686-91-3	[6]
Molecular Formula	C₃H₆Cl₂O₄S₂	[1][6]
Molecular Weight	241.11 g/mol	[1][6]
Appearance	Colorless to pale yellow liquid, or white crystalline powder	[1]
Melting Point	46-48 °C
Boiling Point	325.5 °C at 760 mmHg	[1][6]
Density	1.687 g/cm³	[1][6]
Reactivity	Highly reactive with nucleophiles (amines, alcohols, water).[1]	[1]

Safety and Handling

Propane-1,3-disulfonyl dichloride is a corrosive and hazardous chemical. Adherence to strict safety protocols is mandatory.

• Hazard Statements: H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage), H335 (May cause respiratory irritation).

• Precautionary Measures:

  • Work exclusively in a well-ventilated chemical fume hood.[7]

  • Wear appropriate Personal Protective Equipment (PPE), including chemical safety goggles, a face shield, nitrile gloves, and a lab coat.[7]

  • Keep away from moisture and water, as it reacts to liberate toxic hydrogen chloride (HCl) gas.[7]

  • Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry, and corrosive-materials-designated area.[7]

• In Case of Exposure:

  • Skin/Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes and seek urgent medical attention.[7]

  • Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen and seek medical attention.[7]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

Core Application: Synthesis of Saturated Heterocyclic Sultams

Sultams, or cyclic sulfonamides, are important heterocyclic compounds in pharmaceutical science.[4] They are often used as chiral auxiliaries in asymmetric synthesis and are integral components of various biologically active molecules. The reaction of a primary diamine with propane-1,3-disulfonyl dichloride provides a direct route to N-substituted propane-1,3-disultams.

Reaction Mechanism and Rationale

The synthesis proceeds via a two-step nucleophilic substitution. The highly electrophilic sulfur atoms of the sulfonyl chloride groups are attacked by the nucleophilic amine. The reaction is typically performed in the presence of a non-nucleophilic base (e.g., triethylamine, pyridine) to neutralize the HCl gas produced during the reaction. The use of a base drives the reaction to completion by preventing the protonation of the starting amine. Dichloromethane (DCM) or tetrahydrofuran (THF) are common solvents due to their inertness and ability to dissolve the reactants.[1]

Caption: General reaction scheme for sultam synthesis.

Detailed Experimental Protocols

The following protocols are generalized procedures. Researchers must adapt concentrations, temperatures, and reaction times based on the specific substrate used. All operations should be performed under an inert atmosphere.

Protocol 1: Synthesis of an N-Substituted Propane-1,3-disultam

This protocol details the cyclization reaction with a model primary diamine.

Materials and Reagents:

• Propane-1,3-disulfonyl dichloride (1.0 eq)

• Substituted 1,X-diamine (e.g., 1,2-diaminoethane) (1.0 eq)

• Anhydrous Triethylamine (Et₃N) (2.2 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with magnetic stir bar

• Addition funnel

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reactant Setup: In a flame-dried, three-neck round-bottom flask under an inert atmosphere, dissolve the diamine (1.0 eq) and triethylamine (2.2 eq) in anhydrous DCM. Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Dissolve propane-1,3-disulfonyl dichloride (1.0 eq) in a separate volume of anhydrous DCM. Transfer this solution to an addition funnel.

• Reaction: Add the propane-1,3-disulfonyl dichloride solution dropwise to the stirred, cooled diamine solution over 30-60 minutes. Causality: Slow addition is critical to control the exothermic reaction and minimize the formation of polymeric side products.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup - Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly quench by adding saturated NaHCO₃ solution to neutralize any remaining acid and protonated base.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water and then brine.

• Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by column chromatography on silica gel or by recrystallization to yield the pure N-substituted propane-1,3-disultam. Characterize the final product using NMR, IR, and mass spectrometry.[8]

Caption: Experimental workflow for sultam synthesis.

Protocol 2: Synthesis of an Acyclic N,N'-Disubstituted Propane-1,3-disulfonamide

This protocol describes the reaction of PDC with two equivalents of a mono-amine to create a flexible linker.

Materials and Reagents:

• Propane-1,3-disulfonyl dichloride (1.0 eq)

• Primary or Secondary Amine (e.g., benzylamine) (2.1 eq)

• Anhydrous Pyridine or Triethylamine (2.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• 1M Hydrochloric Acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reactant Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the amine (2.1 eq) and base (2.2 eq) in anhydrous THF. Cool the solution to 0 °C.

• Reagent Addition: In a separate flask, dissolve propane-1,3-disulfonyl dichloride (1.0 eq) in anhydrous THF and add it dropwise to the amine solution. Causality: Using a slight excess of the amine ensures the complete consumption of the highly reactive disulfonyl dichloride.

• Reaction Progression: Allow the reaction to warm to room temperature and stir overnight. Monitor for completion.

• Workup: Concentrate the reaction mixture under reduced pressure. Redissolve the residue in a suitable organic solvent like ethyl acetate.

• Washing: Wash the organic solution sequentially with 1M HCl (to remove excess amine and base), water, saturated NaHCO₃, and brine.

• Drying and Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude material by column chromatography or recrystallization to obtain the pure acyclic disulfonamide.

Applications in Pharmaceutical Development

The sulfonamide moieties installed using propane-1,3-disulfonyl dichloride are critical for the biological activity of many drugs.

• Diuretics: Many potent diuretics are sulfonamide derivatives.[9] They function by inhibiting electrolyte transport in the renal tubules, leading to increased urine output.[9][10] The propane-1,3-disulfonyl scaffold can be used to synthesize novel candidates for diuretic therapy.

• Enzyme Inhibitors: The sulfonamide group can act as a zinc-binding group in metalloenzymes or form key hydrogen bonds in enzyme active sites. The flexibility of the propane linker allows for optimal positioning of pharmacophoric groups.

• Amyloidosis Treatment: 1,3-propanedisulfonic acid, which can be derived from related precursors, has been investigated for its potential to inhibit amyloid deposition in diseases like Alzheimer's.[11][12]

Conclusion

Propane-1,3-disulfonyl dichloride is a powerful and versatile reagent in the pharmaceutical chemist's toolbox. Its ability to readily form stable sulfonamide linkages with amines allows for the straightforward synthesis of both cyclic and acyclic structures of therapeutic interest. By understanding its reactivity and adhering to rigorous safety and handling protocols, researchers can effectively leverage this precursor to accelerate the discovery and development of novel pharmaceutical ingredients. The protocols provided herein serve as a validated starting point for the exploration of its synthetic potential.

References

• EvitaChem. (n.d.). Propane-1,3-disulfonyl dichloride.
• NCBI. (n.d.). 1,3-DICHLORO-2-PROPANOL - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water.
• Safety Data Sheet. (2014). 1,3-Propanedithiol.
• Sigma-Aldrich. (n.d.). propane-1,3-disulfonyl dichloride | 20686-91-3.
• Fisher Scientific. (2011). SAFETY DATA SHEET.
• The Good Scents Company. (n.d.). 1,3-propane dithiol, 109-80-8.
• LookChem. (n.d.). Cas 20686-91-3, Propane-1,3-di(sulfonyl chloride).
• MDPI. (2023). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides.
• Smolecule. (n.d.). 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propane-1-sulfonyl chloride.
• Google Patents. (n.d.). CN104803967A - Method for preparing 1,3-propane sultone.
• Google Patents. (n.d.). EP1646659B1 - Method for the preparation of 1,3-propane disulfonic acid compounds.
• Organic Chemistry Portal. (n.d.). Sultam synthesis.
• PMC - NIH. (2022). Synthesis and Diuretic Activity of Substituted 1,3,4-Thiadiazoles.
• ResearchGate. (2025). (PDF) Methods of Sultam Synthesis.
• European Patent Office. (2004). METHOD FOR THE PREPARATION OF 1,3-PROPANE DISULFONIC ACID COMPOUNDS - EP 1646659 B1.
• Ask this paper - Bohrium. (2013). methods-of-sultam-synthesis.
• CymitQuimica. (n.d.). CAS 10147-37-2: 2-Propanesulfonyl chloride.
• MDPI. (n.d.). Diuretic Therapy: Mechanisms, Clinical Applications, and Management.
• Sigma-Aldrich. (n.d.). 1-Propanesulfonyl chloride 97 10147-36-1.

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• 6. Cas 20686-91-3,Propane-1,3-di(sulfonyl chloride) | lookchem [lookchem.com]
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Application Notes and Protocols for the Synthesis of 1,3-Propanedisulfonic Acid via Hydrolysis of 1,3-Propanedisulfonyl Chloride

Introduction: The Significance of 1,3-Propanedisulfonic Acid

1,3-Propanedisulfonic acid and its salts are compounds of significant interest in various scientific fields. Notably, its disodium salt, known as Eprodisate, has been investigated for its potential therapeutic applications, particularly in the management of amyloid A (AA) amyloidosis, where it is believed to interfere with the deposition of amyloid fibrils, thereby preserving renal function.[1][2] The core structure of 1,3-propanedisulfonic acid also makes it a valuable building block in the synthesis of novel materials and as a component in the formulation of specialty chemicals.

This document provides a comprehensive guide for the synthesis of 1,3-propanedisulfonic acid, with a specific focus on the synthetic pathway commencing from its dichloride precursor, 1,3-propanedisulfonyl chloride. The protocols and discussions herein are intended for researchers, scientists, and professionals in drug development who require a detailed, practical understanding of this chemical transformation.

Synthetic Pathway Overview: From Dichloride to Diacid

The primary transformation detailed in this guide is the hydrolysis of 1,3-propanedisulfonyl chloride to 1,3-propanedisulfonic acid. This reaction is a classic example of the conversion of a sulfonyl halide to its corresponding sulfonic acid. The high reactivity of the sulfonyl chloride group with water drives this transformation.

The logical flow of this synthesis is depicted in the following workflow diagram:

Caption: Synthetic workflow for the preparation of 1,3-propanedisulfonic acid.

Experimental Protocol: Hydrolysis of 1,3-Propanedisulfonyl Chloride

This section provides a detailed, step-by-step protocol for the laboratory-scale synthesis of 1,3-propanedisulfonic acid from 1,3-propanedisulfonyl chloride.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1,3-Propanedisulfonyl chloride	≥95%	Commercially Available	Handle with extreme care in a fume hood.
Deionized Water	High Purity	Laboratory Supply
Acetone	ACS Grade	Commercially Available	For washing and drying glassware.
Round-bottom flask	-	Laboratory Glassware Supplier	Sized appropriately for the reaction scale.
Magnetic stirrer and stir bar	-	Laboratory Equipment Supplier
Reflux condenser	-	Laboratory Glassware Supplier
Heating mantle	-	Laboratory Equipment Supplier	With temperature control.
Rotary evaporator	-	Laboratory Equipment Supplier	For removal of volatiles.

Safety Precautions

1,3-Propanedisulfonyl chloride is expected to be corrosive and moisture-sensitive. It will likely react with water to produce hydrochloric acid, which is also corrosive and toxic. [3] Therefore, all manipulations should be performed in a well-ventilated chemical fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves, is mandatory.[4] An emergency eyewash and shower station should be readily accessible.

Step-by-Step Procedure

• Reaction Setup:

  • In a clean, dry round-bottom flask equipped with a magnetic stir bar, place a known quantity of 1,3-propanedisulfonyl chloride.

  • Attach a reflux condenser to the flask. Ensure the setup is secure and in a chemical fume hood.

• Hydrolysis:

  • Slowly and carefully add deionized water to the stirred 1,3-propanedisulfonyl chloride. An excess of water is typically used to ensure complete hydrolysis. A starting point is to use a 10 to 20-fold molar excess of water.

  • The reaction is exothermic and will likely generate hydrogen chloride gas, which will be evolved from the top of the condenser. It is advisable to have a gas trap (e.g., a bubbler with a dilute sodium hydroxide solution) at the outlet of the condenser to neutralize the evolved HCl.

  • Once the initial exothermic reaction subsides, gently heat the reaction mixture to a moderate temperature (e.g., 50-70 °C) with continued stirring to ensure the reaction goes to completion. The reaction time will vary, but a duration of 2-4 hours is a reasonable starting point.

• Work-up and Purification:

  • After the reaction is complete (as determined by the cessation of HCl evolution or by an appropriate analytical method like TLC if a suitable system is developed), allow the reaction mixture to cool to room temperature.

  • The resulting solution will contain 1,3-propanedisulfonic acid and hydrochloric acid in water.

  • To remove the excess water and hydrochloric acid, the solution should be concentrated under reduced pressure using a rotary evaporator. Care should be taken as the product is a non-volatile acid.

  • For higher purity, the resulting crude 1,3-propanedisulfonic acid can be further purified. Recrystallization from a suitable solvent system (e.g., water-acetone) may be explored, although the high hygroscopicity of the product can make this challenging. Alternatively, ion-exchange chromatography could be employed for rigorous purification.

• Product Characterization:

  • The final product should be characterized to confirm its identity and purity.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy can be used to confirm the structure of 1,3-propanedisulfonic acid.

  • Mass Spectrometry (MS): To determine the molecular weight of the product.

  • Titration: Acid-base titration can be used to determine the concentration of the sulfonic acid groups and to assess the overall purity.

Data Presentation: Quantitative Summary

Parameter	Value
Molecular Formula of Precursor	C3H6Cl2O4S2
Molecular Weight of Precursor	237.11 g/mol
Molecular Formula of Product	C3H8O6S2
Molecular Weight of Product	204.21 g/mol
Theoretical Yield	Dependent on starting material quantity
Reaction Temperature	50-70 °C
Reaction Time	2-4 hours

Discussion: Causality and Experimental Choices

• Choice of Hydrolysis: The hydrolysis of a sulfonyl chloride to a sulfonic acid is a robust and high-yielding reaction. The use of water as both a reagent and a solvent simplifies the reaction setup and work-up.

• Temperature Control: While the initial reaction is exothermic, gentle heating in the later stages is crucial to drive the reaction to completion, ensuring that all of the sulfonyl chloride is converted.

• Purification Strategy: The primary challenge in this synthesis is the purification of the final product. The high polarity and non-volatility of 1,3-propanedisulfonic acid make standard organic chemistry purification techniques challenging. Removal of volatile byproducts (HCl and water) by rotary evaporation is the most straightforward approach. For applications requiring very high purity, more advanced techniques like chromatography are necessary.

Alternative Synthetic Routes

It is important for the researcher to be aware of alternative synthetic pathways to 1,3-propanedisulfonic acid. One notable method involves the ring-opening of 1,3-propane sultone with a sulfite nucleophile.[1] This method can offer high purity and may be more suitable for large-scale synthesis where the handling of 1,3-propanedisulfonyl chloride is a concern.[1]

Conclusion

The synthesis of 1,3-propanedisulfonic acid from its dichloride precursor via hydrolysis is a direct and chemically sound method. By following the detailed protocol and adhering to the necessary safety precautions, researchers can successfully prepare this valuable compound for their scientific investigations. The choice of purification method will ultimately depend on the required purity for the intended application.

References

• Neurochem, Inc. (2006). Method for the preparation of 1,3-propane disulfonic acid compounds.

• Neurochem (Luxembourg) S.A. (2004). METHOD FOR THE PREPARATION OF 1,3-PROPANE DISULFONIC ACID COMPOUNDS. European Patent Office. [Link]

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• 4. fishersci.com [fishersci.com]

Technical Notes & Optimization

identifying common side products in propane-1,3-disulfonyl dichloride reactions

Welcome to the technical support center for propane-1,3-disulfonyl dichloride. This guide is designed for researchers, scientists, and professionals in drug development who utilize this highly reactive reagent. Here, we address common challenges and frequently asked questions encountered during its use, with a focus on identifying and mitigating the formation of common side products. Our approach is grounded in mechanistic principles to provide you with robust and reliable solutions for your experiments.

Frequently Asked Questions (FAQs)

Q1: My reaction with propane-1,3-disulfonyl dichloride is showing poor yield of the desired product. What are the likely causes?

A: Low yields can stem from several factors. The most common culprits are the hydrolysis of the starting material, the formation of oligomeric side products, or suboptimal reaction conditions. It is crucial to ensure strictly anhydrous conditions, control the stoichiometry of your reactants, and optimize the reaction temperature.

Q2: I've noticed an unexpected precipitate in my reaction. What could it be?

A: An unexpected precipitate is often an indication of oligomerization or polymerization, especially if you are reacting propane-1,3-disulfonyl dichloride with a bifunctional nucleophile. It could also be the salt of propane-1,3-disulfonic acid if the reaction is not entirely anhydrous and a base is present.

Q3: How can I confirm the purity of my propane-1,3-disulfonyl dichloride before use?

A: The purity of propane-1,3-disulfonyl dichloride can be assessed using standard analytical techniques such as NMR spectroscopy to check for the presence of impurities like the corresponding sulfonic acid.[1] High-performance liquid chromatography (HPLC) can also be employed to determine the purity and identify any contaminants.[1]

Q4: What are the key safety precautions when working with propane-1,3-disulfonyl dichloride?

A: Propane-1,3-disulfonyl dichloride is a reactive chemical and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. It is sensitive to moisture and will react with water to release corrosive hydrochloric acid.

Troubleshooting Guide: Common Side Products and Their Mitigation

This section provides a more in-depth look at specific side products you may encounter, their mechanisms of formation, and actionable troubleshooting steps.

Issue 1: Presence of Propane-1,3-disulfonic Acid

The most common side product in reactions involving sulfonyl chlorides is the corresponding sulfonic acid, formed through hydrolysis.[2][3]

Probable Cause:

• Exposure to adventitious moisture: Traces of water in the reactants, solvents, or glassware can lead to the hydrolysis of the highly reactive sulfonyl chloride groups.[4]

• Hygroscopic solvents: Using solvents that readily absorb moisture from the atmosphere without proper drying can introduce water into the reaction.

Proposed Solution & Prevention:

• Rigorous drying of materials: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon) before use. Solvents should be freshly distilled from an appropriate drying agent. Reactants should be dried and stored in a desiccator.

• Inert atmosphere: Conduct the reaction under a positive pressure of an inert gas to prevent atmospheric moisture from entering the reaction vessel.

• Analytical Verification: Before starting the reaction, it is advisable to check for the presence of water in your solvent using a Karl Fischer titrator.

Experimental Protocol: Anhydrous Reaction Setup

• Dry all glassware in an oven at 120 °C for at least 4 hours.

• Assemble the glassware while hot and allow it to cool under a stream of dry nitrogen or argon.

• Use septa and needles for the transfer of anhydrous solvents and liquid reagents.

• Solid reagents should be dried under vacuum and transferred in a glovebox or under a positive pressure of inert gas.

Issue 2: Formation of Oligomeric/Polymeric Byproducts

The bifunctional nature of propane-1,3-disulfonyl dichloride makes it susceptible to oligomerization or polymerization, particularly when reacting with nucleophiles that also have more than one reactive site.[5]

Probable Cause:

• Incorrect stoichiometry: An equimolar ratio of the disulfonyl dichloride and a difunctional nucleophile can favor the formation of long-chain polymers.

• High concentration: Higher concentrations of reactants can increase the likelihood of intermolecular reactions leading to oligomers.

Proposed Solution & Prevention:

• High dilution conditions: Performing the reaction under high dilution can favor intramolecular reactions (if a cyclic product is desired) or control the extent of oligomerization.

• Controlled addition: Slowly adding one reagent to the other can help maintain a low concentration of the added reagent, thereby minimizing oligomerization.

• Stoichiometric control: Carefully controlling the stoichiometry is critical. If a simple substitution is desired with a monofunctional nucleophile, using an excess of the nucleophile can help to ensure both sulfonyl chloride groups react.

Table 1: Effect of Reactant Concentration on Product Distribution

Reactant Concentration	Predominant Product Type	Rationale
High (> 0.1 M)	Oligomers/Polymers	Increased probability of intermolecular reactions.
Low (< 0.01 M)	Monomeric or cyclic products	Favors intramolecular reactions or controlled chain growth.

Issue 3: Incomplete Reaction or Presence of Monosubstituted Intermediates

Sometimes, the reaction may stop after only one of the sulfonyl chloride groups has reacted, leaving a monosubstituted intermediate.

Probable Cause:

• Steric hindrance: The nucleophile or the product of the first substitution may be sterically bulky, hindering the approach to the second sulfonyl chloride group.

• Deactivation of the second reactive site: The substitution at one sulfonyl chloride group can sometimes electronically deactivate the second group, making it less reactive.

• Insufficient reaction time or temperature: The reaction conditions may not be vigorous enough to drive the second substitution to completion.

Proposed Solution & Prevention:

• Increased reaction temperature: Carefully increasing the reaction temperature can provide the necessary activation energy for the second substitution to occur.

• Extended reaction time: Monitoring the reaction by TLC or LC-MS and allowing it to proceed for a longer duration may lead to the desired disubstituted product.

• Use of a catalyst: In some cases, a suitable catalyst may be employed to facilitate the second substitution.

Visualizing Reaction Pathways

To better understand the chemical transformations discussed, the following diagrams illustrate the key reaction pathways.

Caption: Desired vs. Side Reaction Pathways.

Caption: Troubleshooting Workflow for Propane-1,3-disulfonyl Dichloride Reactions.

References

• Smolecule. 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propane-1-sulfonyl chloride. Available at: [Link]

• Google Patents. EP1646659B1 - Method for the preparation of 1,3-propane disulfonic acid compounds.

• Khan Academy. Chlorination of Propane | Free Radical Reactions | Chemistry. Available at: [Link]

• Wikipedia. Propane-1,3-dithiol. Available at: [Link]

• NCBI. 1,3-DICHLORO-2-PROPANOL - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water. Available at: [Link]

• Google Patents. DE3872441T2 - PROCESS FOR PRODUCING PROPANON-1,3-DISULPHONIC ACID.

• LookChem. Cas 20686-91-3,Propane-1,3-di(sulfonyl chloride). Available at: [Link]

• ResearchGate. ChemInform Abstract: Nucleophilic Reaction of Propane-1,3-dithiol with Tetrachloroethylene: Formation of Cyclic Structures. Available at: [Link]

• The Good Scents Company. 1,3-propane dithiol, 109-80-8. Available at: [Link]

• Google Patents. CN104803967A - Method for preparing 1,3-propane sultone.

• Wikipedia. 1,3-Propane sultone. Available at: [Link]

• ChemBK. Propane-1,3-dioyl dichloride. Available at: [Link]

• eScholarship.org. Propane Dehydrogenation and Ethene Oligomerization and Hydroformylation over Brønsted Acidic and Metal-Exchanged Zeolite Catalysts. Available at: [Link]

• Canadian Science Publishing. Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Available at: [Link]

• American Chemical Society. Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Available at: [Link]

• MDPI. Direct Synthesis of Partially Chain-Straightened Propylene Oligomers and P-MA Co-Oligomers Using Axially Flexible Shielded Iminopyridyl Palladium Complexes. Available at: [Link]

• Chemistry Stack Exchange. Work-up of SN2 reaction with 1,3-propane sultone. Available at: [Link]

• Google Patents. FR2795723A1 - PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES.

• PMC - NIH. 2,2′-[1,1′-(Propane-1,3-diyldioxydinitrilo)diethylidyne]diphenol. Available at: [Link]

• ResearchGate. The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Available at: [Link]

• OSTI.GOV. Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions (Journal Article). Available at: [Link]

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• 3. FR2795723A1 - PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES - Google Patents [patents.google.com]
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• 5. Propane Dehydrogenation and Ethene Oligomerization and Hydroformylation over Brønsted Acidic and Metal-Exchanged Zeolite Catalysts [escholarship.org]

strategies for working with moisture-sensitive propane-1,3-disulfonyl dichloride

Welcome to the dedicated technical support center for propane-1,3-disulfonyl dichloride. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this highly reactive bifunctional reagent. As a Senior Application Scientist, my goal is to provide not just protocols, but a foundational understanding of the challenges this molecule presents and the field-proven strategies to ensure successful, repeatable outcomes in your experiments.

Understanding the Core Challenge: Extreme Moisture Sensitivity

Propane-1,3-disulfonyl dichloride is a powerful building block, primarily used for synthesizing sulfonamides and other sulfur-containing compounds.[1][2] Its utility stems from the two highly electrophilic sulfonyl chloride (-SO₂Cl) groups. The sulfur atom in a sulfonyl chloride is in a high oxidation state and is bonded to two electronegative oxygen atoms and a chlorine atom, making it extremely susceptible to nucleophilic attack.

The most prevalent and problematic nucleophile in a standard laboratory environment is water (H₂O). The reaction between propane-1,3-disulfonyl dichloride and water, known as hydrolysis, is rapid and irreversible.[3][4] This reaction converts the reactive sulfonyl chloride groups into inert sulfonic acid groups, rendering the reagent useless for subsequent coupling reactions and complicating purification.

Visualizing the Problem: Hydrolysis Pathway

The following diagram illustrates the non-productive hydrolysis pathway that must be meticulously avoided.

Caption: Irreversible hydrolysis of propane-1,3-disulfonyl dichloride by water.

Troubleshooting Guide & Core Strategies (Q&A Format)

This section addresses common issues encountered during experimentation. Each answer explains the underlying cause and provides actionable solutions.

Q1: My reaction yield is very low, and I'm isolating a sticky, water-soluble solid that doesn't correspond to my desired product. What is happening?

A: This is the classic signature of reagent hydrolysis. The sticky, water-soluble solid is almost certainly propane-1,3-disulfonic acid, the byproduct of the reaction with water.[3] This indicates a critical failure in excluding moisture from your reaction.

Causality: Even trace amounts of water in your solvent, on your glassware, or in your starting materials can completely consume the propane-1,3-disulfonyl dichloride before it has a chance to react with your intended nucleophile.

Troubleshooting Steps:

• Glassware Preparation: Ensure all glassware is rigorously dried. Standard oven drying at 150°C for at least 4 hours is sufficient for most applications.[5] For ultra-sensitive reactions, flame-drying the glassware under vacuum or a stream of inert gas immediately before use is required.[6][7]

• Solvent Purity: You must use anhydrous solvents. Solvents from freshly opened Sure/Seal™ bottles are often adequate.[8] However, for maximum certainty, it is best to dry the solvent yourself. Refer to the Solvent Drying Protocol in Section 4.

• Inert Atmosphere: The reaction must be conducted under a dry, inert atmosphere (Nitrogen or Argon).[9] See the Inert Atmosphere Reaction Setup Protocol in Section 4 for a detailed guide.

Q2: I'm performing a reaction with a primary amine, but my NMR shows a complex mixture of products instead of the expected simple sulfonamide. Why the complexity?

A: Assuming you have successfully excluded moisture, the issue likely lies in the stoichiometry and reaction conditions. Propane-1,3-disulfonyl dichloride has two reactive sites. Depending on the amount of amine used, you can get several products:

• 1 equivalent of amine: Can lead to a mixture of the mono-substituted product and the di-substituted product (where two amine molecules react with one disulfonyl dichloride).

• 2+ equivalents of amine: Favors the di-substituted product.

• If your amine is also difunctional (e.g., a diamine): You can form polymers or cyclic products. Controlling this requires specific conditions like high dilution to favor cyclization over polymerization.

Causality: The two sulfonyl chloride groups have similar reactivity. Without careful control of stoichiometry, you will likely get a statistical mixture of products.

Troubleshooting Steps:

• Control Stoichiometry: Use a precise amount of your amine depending on the desired outcome. For a simple di-substitution, use slightly more than 2 equivalents of the amine.

• Slow Addition: Add the propane-1,3-disulfonyl dichloride solution dropwise to the solution of your amine at a controlled temperature (e.g., 0°C). This helps manage the exothermic reaction and can improve selectivity.

Q3: I stored my bottle of propane-1,3-disulfonyl dichloride in the lab for a few weeks. Now my reactions are failing. Is the reagent degraded?

A: Highly likely. Propane-1,3-disulfonyl dichloride is stable when stored under perfectly dry conditions but is sensitive to atmospheric moisture.[3] Bottles that have been opened, even if the cap is replaced, have been exposed to ambient air and humidity.

Causality: Every time the bottle is opened, fresh atmospheric moisture is introduced, which hydrolyzes the reagent at the surface. Over time, a significant portion of the reagent can be deactivated. The corrosive HCl gas produced by hydrolysis can also degrade the cap liner, worsening the problem.[4]

Troubleshooting Steps:

• Proper Storage: Store the reagent in a desiccator containing a drying agent (e.g., Drierite or phosphorus pentoxide).[10][11] For long-term storage, sealing the bottle inside a moisture-barrier bag with a desiccant is recommended.[10]

• Aliquotting: For frequently used reagents, it is best practice to purchase a larger quantity and, inside a glovebox or under a positive flow of inert gas, aliquot it into smaller, single-use vials. This protects the integrity of the bulk supply.

Frequently Asked Questions (FAQs)

What personal protective equipment (PPE) should I wear? Always work in a chemical fume hood.[12] Wear chemical-resistant gloves (nitrile is acceptable for incidental contact, but butyl or neoprene are better for extended handling), splash goggles, and a lab coat.[13]

How should I quench the reaction? Since the reagent reacts violently with water, do not quench the reaction by pouring it directly into water.[4] A safe method is to cool the reaction mixture in an ice bath and slowly add a solution of a mild base, like aqueous sodium bicarbonate, or an alcohol like isopropanol, to consume any unreacted sulfonyl chloride.

What solvents are compatible? Aprotic solvents that can be easily dried are preferred. Common choices include Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN), and Toluene. Avoid protic solvents like alcohols unless they are part of the reaction itself.

How do I dispose of waste containing propane-1,3-disulfonyl dichloride? Waste should be quenched as described above to destroy the reactive sulfonyl chloride. The resulting mixture should be collected in a designated halogenated (if using DCM) or non-halogenated organic waste container for proper disposal according to your institution's guidelines.[14]

Key Experimental Protocols

Protocol 1: Drying an Aprotic Solvent (e.g., THF)

This protocol describes drying a solvent using a chemical drying agent followed by distillation. An alternative, often safer method involves passing the solvent through a column of activated alumina.[5][15]

• Pre-drying: Add anhydrous magnesium sulfate to the solvent, swirl, and let it sit for 1-2 hours. Filter the solvent.

• Setup: Assemble a distillation apparatus that has been oven or flame-dried. Place the pre-dried solvent in the distilling flask.

• Drying Agent: For THF, add sodium metal and a small amount of benzophenone to the distilling flask. The solution will turn deep blue or purple when the solvent is anhydrous, as benzophenone forms a stable radical anion only in the absence of water and oxygen.

• Distillation: Heat the flask to reflux under an inert atmosphere. The blue/purple color should persist.

• Collection: Distill the solvent directly into a flame-dried collection flask (e.g., a Schlenk flask) that is under an inert atmosphere.

• Validation & Storage: The collected solvent is now anhydrous. It should be stored over activated 3Å molecular sieves in a flask sealed with a septum.[15] For quantitative validation, a Karl Fischer titration should show a water content of < 10 ppm.

Drying Agent	Compatible Solvents	Incompatible Solvents
CaH₂	Dichloromethane, Acetonitrile, Amines	Alcohols, Acids
Na/Benzophenone	THF, Diethyl Ether, Toluene, Hexanes	Halogenated solvents, Ketones, Esters
P₂O₅	Dichloromethane, Toluene, Hexanes	Alcohols, Ketones, Amines
3Å Molecular Sieves	THF, DCM, MeCN, Ethyl Acetate	Generally compatible with most solvents

This table provides a general guide. Always consult a solvent purification manual for specific details.

Protocol 2: Setting Up a Reaction Under Inert Atmosphere

This protocol describes a standard setup using a Schlenk line and balloon techniques.[6][16]

Workflow: Inert Atmosphere Reaction Setup

Caption: Standard workflow for conducting a moisture-sensitive reaction.

Step-by-Step Methodology:

• Glassware Prep: Assemble your reaction flask (e.g., a round-bottom flask with a stir bar) and a condenser if refluxing. Heat all parts with a heat gun under vacuum or a stream of inert gas until very hot. Be sure to heat all joints.

• Cooling: Allow the glassware to cool to room temperature while still under vacuum or a positive pressure of inert gas.

• Reagent Addition (Solids): If adding a solid reagent, quickly remove the septum, add the solid, and immediately purge the flask with inert gas for several minutes.[7]

• Solvent/Liquid Addition: Use a dry syringe to transfer anhydrous solvents and liquid reagents through a rubber septum.[8] To maintain pressure equilibrium, a balloon of inert gas can be attached to the flask, and an exit needle can be used during large volume additions.

• Running the Reaction: Maintain a slight positive pressure of inert gas throughout the reaction. A simple way to do this is by keeping an inert gas-filled balloon attached to the flask via a needle through the septum.[6]

• Monitoring: The reaction can be monitored by taking small aliquots with a dry syringe for analysis (e.g., TLC, LC-MS).

By rigorously applying these principles and techniques, you can overcome the challenges posed by propane-1,3-disulfonyl dichloride and harness its full synthetic potential.

References

• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• Thermo Fisher Scientific. (2025). Safety Data Sheet: 1,3-Benzenedisulfonyl chloride. Retrieved from [Link]

• LookChem. (n.d.). Cas 20686-91-3, Propane-1,3-di(sulfonyl chloride). Retrieved from [Link]

• Chemistry LibreTexts. (2022). 1.3C: Transferring Methods - Inert Atmospheric Methods. Retrieved from [Link]

• ALLPCB. (2025). How to Handle Moisture-Sensitive Components During Assembly. Retrieved from [Link]

• National Institutes of Health. (n.d.). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. Retrieved from [Link]

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354. Retrieved from [Link]

• Lisa Nichols. (2022). Inert Atmosphere. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Reactions of the Additive 1,3–Propane Sultone with Electrolyte Compounds. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: Benzene Sulfonyl Chloride. Retrieved from [Link]

• Reddit. (2024). Drying chemicals in a desiccator prior to moisture-sensitive reactions. Retrieved from [Link]

• Royal Society of Chemistry. (2016). Synthesis of Sulfonamides. Retrieved from [Link]

• ResearchGate. (2015). What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box? Retrieved from [Link]

• Circuitnet. (n.d.). A Next Generation Process for Moisture Sensitive Devices. Retrieved from [Link]

• Khan Academy. (2022). Chlorination of Propane. YouTube. Retrieved from [Link]

• University of Groningen. (2008). Working with air and moisture sensitive compounds. Retrieved from [Link]

• Bob Willis. (2022). Handling Moisture Sensitive Materials. YouTube. Retrieved from [Link]

• Fiveable. (n.d.). Inert atmosphere Definition. Retrieved from [Link]

• Sciencemadness Wiki. (2023). Drying solvents. Retrieved from [Link]

• ResearchGate. (2025). Handling of highly-moisture sensitive components. Retrieved from [Link]

• Reddit. (2025). Inert atmosphere Technique. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 1,3-Propanediol. Retrieved from [Link]

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Technical Support Center: Troubleshooting Low Conversion Rates in Propane-1,3-Disulfonyl Dichloride Syntheses

Welcome to the technical support center for the synthesis of propane-1,3-disulfonyl dichloride. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges, specifically low conversion rates, during the synthesis of this important bifunctional reagent. Propane-1,3-disulfonyl dichloride is a key building block in organic synthesis, valued for its ability to introduce a three-carbon tether with reactive sulfonyl chloride groups at both ends.[1] However, its synthesis can be fraught with challenges that lead to diminished yields.

This document provides a structured, in-depth approach to troubleshooting common issues. By understanding the causality behind each experimental step and potential side reaction, you can systematically diagnose and resolve problems to optimize your synthetic outcomes.

Overview of Synthetic Pathways

Two primary routes are commonly employed for the synthesis of propane-1,3-disulfonyl dichloride, both typically starting from propane-1,3-dithiol. Understanding your chosen pathway is the first step in effective troubleshooting.

• Route A: Two-Step Oxidation and Chlorination. This is a classical and robust method that involves the initial oxidation of propane-1,3-dithiol to the more stable propane-1,3-disulfonic acid (or its salt), followed by a separate chlorination step to yield the final product.[2]

• Route B: One-Pot Direct Oxidative Chlorination. This more direct approach combines an oxidant and a chlorine source to convert propane-1,3-dithiol directly into the target disulfonyl dichloride.[3][4] While potentially more efficient, this method can be highly reactive and requires precise control.[3][4]

Figure 1: High-level overview of the two primary synthetic routes to propane-1,3-disulfonyl dichloride.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section is structured in a question-and-answer format to directly address the most common issues encountered during synthesis.

Issues with Starting Materials

Q1: My starting material, propane-1,3-dithiol, is old and has a very strong odor. Could this be the source of my low yield?

A: Absolutely. The purity and integrity of your starting thiol are paramount. Thiols are susceptible to oxidation, even from atmospheric oxygen over time.[2]

• Causality: The primary side reaction for a thiol is oxidation to its corresponding disulfide. The continued oxidation of this disulfide can eventually lead to the desired sulfonic acid, but the reaction kinetics and pathways are different, often leading to a mixture of products and incomplete conversion. If you are using a direct oxidative chlorination method (Route B), the presence of disulfides can significantly complicate the reaction mechanism.

• Recommended Actions:

  • Verify Purity: If possible, analyze your starting material via GC-MS or NMR to check for the presence of the corresponding disulfide or other impurities.

  • Purify if Necessary: If impurities are detected, consider purifying the propane-1,3-dithiol by vacuum distillation before use.

  • Proper Storage: Always store thiols under an inert atmosphere (Nitrogen or Argon) and in a cool, dark place to minimize oxidation.

Problems in the Oxidation Step (Route A)

Q2: I am attempting to oxidize propane-1,3-dithiol to propane-1,3-disulfonic acid, but my yield of the intermediate is poor. What's going wrong?

A: This step is a vigorous oxidation and is highly exothermic. The most common pitfall is a lack of precise temperature control.

• Causality: The oxidation of a thiol to a sulfonic acid is a multi-step process that proceeds through sulfenic and sulfinic acid intermediates.[5] Using strong oxidants like hydrogen peroxide or nitric acid can easily lead to over-oxidation and decomposition if the reaction temperature is not strictly controlled, resulting in cleavage of C-S bonds and the formation of undesired byproducts.

• Recommended Actions:

  • Temperature Control: Maintain the recommended temperature range for your specific oxidant. This often requires an ice bath and slow, portion-wise addition of the oxidizing agent.

  • Monitor the Reaction: Use TLC or another appropriate analytical technique to monitor the disappearance of the starting material and the formation of the product to avoid unnecessarily long reaction times or excessive heating.

  • Choice of Oxidant: While strong oxidants are necessary, ensure you are using the correct stoichiometry. An excessive amount of oxidant will promote side reactions.

Parameter	Recommended Condition	Rationale
Reaction Temperature	0 - 10 °C (during addition)	Prevents runaway reaction and over-oxidation.
Oxidant Addition	Slow, dropwise, or portion-wise	Allows for effective heat dissipation.
Stirring	Vigorous mechanical stirring	Ensures homogenous mixing and heat distribution.

The Critical Chlorination Step (Routes A & B)

Q3: My primary problem is the final chlorination step. I see a significant amount of starting material (sulfonic acid) or other impurities in my final product. Why is the conversion so low?

A: The conversion of a sulfonic acid (or its salt) to a sulfonyl chloride is highly sensitive to reaction conditions, especially the presence of water. Sulfonyl chlorides are reactive intermediates that can readily revert to sulfonic acids.[6]

• Causality 1: Hydrolysis. Propane-1,3-disulfonyl dichloride is highly reactive and will readily hydrolyze back to the corresponding sulfonic acid in the presence of even trace amounts of moisture.[1] This is often the single largest contributor to low yields. The hydrolysis reaction is exothermic and can be difficult to control on a larger scale.[7]

• Causality 2: Incomplete Reaction. The reaction may not be driven to completion. This can be due to insufficient heating, inadequate reaction time, or using a substoichiometric amount of the chlorinating agent.[8] For solid sulfonic acid salts, poor mixing can also lead to incomplete conversion.[8]

• Causality 3: Choice of Reagent. Different chlorinating agents (e.g., thionyl chloride, phosphorus pentachloride, oxalyl chloride) have different reactivities and byproduct profiles.[9] Thionyl chloride (SOCl₂) is common, but its byproducts (HCl and SO₂) are gases that must be managed.[10][11]

• Recommended Actions:

  • Ensure Anhydrous Conditions:

    • Dry all glassware in an oven ( >120°C) for several hours and cool under a stream of inert gas.

    • Use anhydrous solvents. If you are using a solvent like acetonitrile, ensure it is from a freshly opened bottle or has been properly dried.

    • Run the reaction under a positive pressure of an inert atmosphere (Nitrogen or Argon).

  • Optimize Reaction Parameters:

    • Temperature: Many chlorinations of sulfonic acids require heating to reflux to proceed at a reasonable rate.[12] Consult literature procedures for the optimal temperature for your specific chlorinating agent.[8]

    • Time: Ensure the reaction is allowed to proceed for a sufficient duration. Monitor by TLC or quench a small aliquot to check for the presence of starting material.

  • Use an Excess of Chlorinating Agent: A molar excess of the chlorinating agent is often used to ensure the reaction goes to completion.[12] Unreacted agent can be removed later under vacuum.

  • Consider a Catalyst: For reactions with thionyl chloride, a catalytic amount of N,N-dimethylformamide (DMF) can be used to form a more reactive Vilsmeier-Haack type intermediate, which can accelerate the reaction.[13]

Chlorinating Agent	Pros	Cons
Thionyl Chloride (SOCl₂)	Gaseous byproducts (HCl, SO₂) are easily removed.[10]	Can require heating; reaction can be slow without a catalyst.
Phosphorus Pentachloride (PCl₅)	Highly reactive; often effective where SOCl₂ is not.	Solid reagent, can be difficult to handle; produces solid byproducts (POCl₃) that must be separated.[8]
Oxalyl Chloride ((COCl)₂)	Very reactive; byproducts are all gaseous (CO, CO₂, HCl).	More expensive; highly toxic.

Work-up and Purification

Q4: I believe my reaction is successful, but I lose a significant amount of product during the work-up and purification. How can I improve my recovery?

A: As with the reaction itself, the work-up must be conducted with strict exclusion of moisture to prevent hydrolysis of the product.

• Causality: Adding water or using aqueous washes to remove inorganic salts or acids before the product is fully isolated will lead to rapid decomposition.[8][14] The heat generated during quenching can also promote hydrolysis.[15]

• Recommended Actions:

  • Anhydrous Work-up: After the reaction is complete, remove any excess volatile chlorinating agent (like SOCl₂) under reduced pressure. Dissolve the crude residue in a dry, non-polar solvent (e.g., dichloromethane, diethyl ether).

  • Filtration: If solid byproducts are present (e.g., from PCl₅), filter the solution under an inert atmosphere.

  • Careful Quenching: If an aqueous wash is absolutely necessary, it should be done very carefully by pouring the reaction mixture onto crushed ice to dissipate heat rapidly.[8] The organic layer should be separated immediately.

  • Purification:

    • Vacuum Distillation: This is often the preferred method for purifying liquid sulfonyl chlorides.[8] Ensure the vacuum system is robust to handle any evolved acidic gases.

    • Recrystallization: If the product is a solid, recrystallization from a dry, non-polar solvent can be effective.[16]

Troubleshooting Decision Flowchart

Use this flowchart to systematically diagnose the potential cause of low conversion rates.

Figure 2: A step-by-step flowchart to diagnose and resolve low conversion rates.

Validated Experimental Protocol: Two-Step Synthesis (Route A)

This protocol provides a baseline method for the synthesis via the oxidation and subsequent chlorination route.

Step 1: Oxidation of Propane-1,3-dithiol to Sodium Propane-1,3-disulfonate

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add propane-1,3-dithiol (1.0 eq) to a solution of sodium hydroxide (2.2 eq) in water. Cool the mixture to 0°C in an ice bath.

• Oxidation: Slowly add a 30% hydrogen peroxide solution (approx. 6.0 eq) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10°C.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 12-18 hours.

• Isolation: Concentrate the reaction mixture under reduced pressure. The resulting solid can be triturated with ethanol or acetone to precipitate the sodium propane-1,3-disulfonate salt, which is then filtered and dried thoroughly under high vacuum.

Step 2: Chlorination to Propane-1,3-disulfonyl Dichloride

• Setup: In an oven-dried, three-neck flask equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet, place the thoroughly dried sodium propane-1,3-disulfonate (1.0 eq).

• Chlorination: Add phosphorus pentachloride (PCl₅) (2.2 eq) to the flask. (Caution: This reaction can be vigorous). Alternatively, suspend the salt in an excess of thionyl chloride (SOCl₂) (5-10 eq) and add a catalytic amount of DMF (0.1 eq).

• Reaction: Heat the mixture to reflux (typically 80-110°C, depending on the reagent) and maintain for 4-6 hours, or until the reaction is complete (monitor by observing the cessation of gas evolution or by analytical methods).

• Work-up: Cool the reaction mixture to room temperature. Carefully remove the excess thionyl chloride and any phosphorus oxychloride byproduct under reduced pressure.

• Purification: The crude liquid residue can be purified by vacuum distillation to yield pure propane-1,3-disulfonyl dichloride.

References

• An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. (2023). MDPI. [Link]

• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. (2009). ACS Publications. [Link]

• Benzenesulfonyl chloride. Organic Syntheses Procedure. [Link]

• Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. (2018). National Institutes of Health (NIH). [Link]

• Sulfonic acid. Wikipedia. [Link]

• General preparation method of sulfonyl chloride. (2013).

• Oxidation of Dialkyl Sulphides to Sulfonyl Chlorides. WordPress. [Link]

• Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Science Publishing. [Link]

• Thionyl chloride. Wikipedia. [Link]

• Sulfonyl chloride synthesis by chlorosulfonation. Organic Chemistry Portal. [Link]

• S-Chlorinations. Organic Chemistry Portal. [Link]

• Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. (2009). J. Org. Chem. [Link]

• Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. (1993). Journal of the American Chemical Society. [Link]

• Direct conversion of thiols to sulfonyl chlorides and sulfonamides. (2009). PubMed. [Link]

• Oxidation of thiols and disulfides to sulfonic acids. (1976).
• Process for the chloro-sulphonation of biphenyl and diphenyl ether. (1982).
• Method for the preparation of 1,3-propane disulfonic acid compounds. (2014).
• Process for the preparation of sulfonic acid chlorides. (1979).

• Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy. (2020). RSC Publishing. [Link]

• Oxidative Coupling of Thiols to Disulfides Under Acidic Conditions. (2024). Journal of Chemical Health Risks. [Link]

• Chlorination Using Thionyl Chloride. (2022). The Royal Society of Chemistry. [Link]

• A Convenient One-Pot Process for Converting Thiols into Sulfonyl Fluorides Using H2O2 as an Oxidant. (2024). Synthesis. [Link]

• Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. (2011). Master Organic Chemistry. [Link]

• PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES. (2001).

• Oxidation Reactions of Thiols. (2019). YouTube. [Link]

• On the Reactions of Thiols, Sulfenic Acids, and Sulfinic Acids with Hydrogen Peroxide. (2017). PubMed. [Link]

• The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). ResearchGate. [Link]

• Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. Request PDF. [Link]

• Thionyl Chloride. (2023). Chemistry LibreTexts. [Link]

• Process for the preparation of 1,3-dichloropropane. (2002).

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Technical Support Center: Scaling Up Reactions with Propane-1,3-Disulfonyl Dichloride

Welcome to the technical support center for propane-1,3-disulfonyl dichloride. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up reactions involving this highly reactive intermediate. Here, we address common challenges through troubleshooting guides and frequently asked questions, grounding our advice in established scientific principles and field-proven insights.

Introduction to Propane-1,3-Disulfonyl Dichloride

Propane-1,3-disulfonyl dichloride (C₃H₆Cl₂O₄S₂) is a versatile bifunctional reagent widely used in organic synthesis, particularly for the introduction of the propane-1,3-disulfonyl moiety.[1] Its two reactive sulfonyl chloride groups allow for the construction of various heterocyclic compounds, such as sultams, and for cross-linking applications.[1][2] However, its high reactivity also presents significant challenges during scale-up, including handling difficulties, exothermic reactions, and sensitivity to moisture.[1] This guide will provide practical solutions to these issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with handling propane-1,3-disulfonyl dichloride at scale?

A1: Propane-1,3-disulfonyl dichloride is a corrosive and moisture-sensitive compound.[1][3] Key hazards during large-scale handling include:

• Hydrolysis: The compound readily hydrolyzes in the presence of moisture to form corrosive sulfonic acids and hydrochloric acid, which can damage equipment and compromise the reaction.[1]

• Exothermic Reactions: Reactions with nucleophiles, such as amines, are often highly exothermic.[4] Without proper thermal management, this can lead to a runaway reaction, posing a significant safety risk.

• Toxicity: Like many sulfonyl chlorides, it is considered an irritant to the skin, eyes, and respiratory system.[5] Inhalation of its vapors should be avoided.

Q2: My reaction with propane-1,3-disulfonyl dichloride is giving low yields upon scale-up, although it worked well on a small scale. What could be the issue?

A2: Low yields during scale-up can often be attributed to several factors that are less pronounced at the lab scale:

• Inefficient Mixing: In larger reactors, inefficient mixing can lead to localized "hot spots" where the temperature is significantly higher than the bulk reaction mixture. This can cause thermal decomposition of the starting material or product.[5]

• Mass Transfer Limitations: As the scale increases, the rate of reaction can become limited by how quickly the reactants can come into contact with each other. This is particularly true for heterogeneous reactions.

• Extended Reaction Times: Longer reaction times at elevated temperatures, which are often necessary for larger batches, can lead to increased side product formation and degradation.

• Moisture Contamination: Larger quantities of solvents and reagents are more likely to contain trace amounts of water, leading to hydrolysis of the sulfonyl chloride.[1]

Q3: I am observing the formation of a significant amount of insoluble white solid in my reaction. What is it and how can I prevent it?

A3: The insoluble white solid is likely the hydrochloride salt of your amine nucleophile, formed by the reaction with the HCl byproduct. It can also be the hydrolyzed diacid form of the starting material if there is significant water ingress. To mitigate this:

• Use of a Scavenger Base: The inclusion of a non-nucleophilic base, such as triethylamine or diisopropylethylamine, is crucial to neutralize the HCl as it is formed. This will keep the desired amine nucleophile in its free base form and prevent the precipitation of its salt.

• Strict Anhydrous Conditions: Ensure all solvents and reagents are rigorously dried before use. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) will also help to exclude moisture.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps & Explanations
Reaction is sluggish or does not go to completion.	1. Insufficient Activation: The nucleophile may not be sufficiently reactive. 2. Low Temperature: The reaction temperature may be too low for the specific nucleophile. 3. Poor Solubility: One of the reactants may have poor solubility in the chosen solvent.	1. Add a Catalyst: For less reactive nucleophiles, consider the addition of a catalyst like 4-dimethylaminopyridine (DMAP). 2. Increase Temperature Carefully: Gradually increase the reaction temperature while monitoring for exotherms. 3. Solvent Screening: Perform small-scale experiments with different anhydrous solvents to find one that provides better solubility for all components.
Formation of multiple products (low selectivity).	1. Over-reaction: The nucleophile may be reacting with both sulfonyl chloride groups. 2. Side Reactions: The reaction conditions may be promoting side reactions such as elimination or polymerization. 3. Thermal Decomposition: High temperatures can lead to the decomposition of the desired product.[5]	1. Control Stoichiometry: Use a controlled amount of the nucleophile (e.g., 1 equivalent for monosubstitution). Consider slow addition of the nucleophile to the sulfonyl dichloride. 2. Optimize Reaction Conditions: Lowering the reaction temperature and using a milder base can improve selectivity. 3. In-situ Monitoring: Utilize techniques like FTIR or HPLC to monitor the reaction progress and stop it once the desired product is formed, preventing further reactions.[1]
Difficult purification of the final product.	1. Presence of Hydrolyzed Byproducts: The sulfonic acid byproducts can be difficult to remove. 2. Residual Base: Excess scavenger base and its salts can contaminate the product. 3. Similar Polarity of Products and Byproducts: Makes chromatographic separation challenging.	1. Aqueous Workup: A carefully controlled aqueous wash can remove water-soluble impurities. However, this risks hydrolysis of any remaining starting material. 2. Acidic Wash: A dilute acid wash can remove residual amine bases. 3. Recrystallization/Trituration: These techniques can be effective for purifying solid products.

Experimental Protocols

Protocol 1: General Procedure for the Monosulfonylation of an Amine

• Reactor Setup: A multi-necked, jacketed reactor equipped with a mechanical stirrer, a temperature probe, a dropping funnel, and an inert gas inlet is assembled and flame-dried.

• Reagent Preparation: The reactor is charged with a solution of propane-1,3-disulfonyl dichloride (1.0 eq.) in a suitable anhydrous solvent (e.g., dichloromethane, THF). The solution is cooled to 0 °C under an inert atmosphere.

• Nucleophile Addition: A solution of the amine (1.0 eq.) and a non-nucleophilic base (1.1 eq., e.g., triethylamine) in the same anhydrous solvent is added dropwise to the cooled solution of the sulfonyl dichloride via the dropping funnel over a period of 1-2 hours, maintaining the internal temperature below 5 °C.

• Reaction Monitoring: The reaction progress is monitored by TLC or LC-MS until the starting material is consumed.

• Work-up: The reaction mixture is quenched by the addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography or recrystallization.

Protocol 2: Scale-Up Consideration - Transitioning to Continuous Flow

For larger-scale production, transitioning from batch to continuous flow processing can offer significant advantages in terms of safety and efficiency.[1][6]

• Reactor System: A microreactor or a continuous stirred-tank reactor (CSTR) system is employed.

• Stream Preparation: Two separate streams are prepared: one containing propane-1,3-disulfonyl dichloride in an anhydrous solvent, and the other containing the amine and a scavenger base in the same solvent.

• Reaction Execution: The two streams are pumped into a T-mixer and then into the heated reactor coil or CSTR. The residence time and temperature are precisely controlled to optimize the reaction.

• In-line Quenching and Work-up: The output from the reactor can be directly fed into a stream of quenching solution, followed by continuous liquid-liquid extraction.

• Advantages: This approach allows for excellent heat management, rapid reaction optimization, and safer handling of the hazardous reagent.[1]

Visualization of Key Processes

Diagram 1: Troubleshooting Logic for Low Yield in Scale-Up

Caption: Troubleshooting workflow for addressing low yields.

Diagram 2: Reaction Pathway and Side Reactions

Caption: Desired reaction pathways and common side reactions.

References

• UK-CPI.com. (2025, June 19). 6 key challenges when scaling up sustainable chemical processes. Retrieved from [Link]

• ResearchGate. (n.d.). Reactions of the Additive 1,3-Propane Sultone with Electrolyte Compounds Investigated by Capillary Electrophoresis and High-Resolution Mass Spectrometry. Retrieved from [Link]

• Wikipedia. (n.d.). Propane-1,3-dithiol. Retrieved from [Link]

• Prime Scholars. (n.d.). How to deal with scale-up challenges of Chemistry?. Retrieved from [Link]

• Google Patents. (n.d.). FR2795723A1 - PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES.

• PubChem. (n.d.). 1,3-Dichloropropane. Retrieved from [Link]

• LookChem. (n.d.). Cas 20686-91-3,Propane-1,3-di(sulfonyl chloride). Retrieved from [Link]

• Wikipedia. (n.d.). 1,3-Propane sultone. Retrieved from [Link]

• PubMed. (n.d.). Sensitive method for the determination of 1,3-dichloropropan-2-ol and 3-chloropropane-1,2-diol in soy sauce by capillary gas chromatography with mass spectrometric detection. Retrieved from [Link]

• ResearchGate. (n.d.). (a) Formation of sulfonyl chloride at a gram scale; (b) Formation of.... Retrieved from [Link]

• Organic Syntheses. (2021, December 28). Large-Scale Preparation of Oppolzer's Glycylsultam. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sultam synthesis. Retrieved from [Link]

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• 5. Buy 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propane-1-sulfonyl chloride | 62605-69-0 [smolecule.com]
• 6. Six Key Challenges When Scaling Up Sustainable Chemical… | CPI [uk-cpi.com]

methods for removing HCl byproduct from propane-1,3-disulfonyl dichloride reactions

A Senior Application Scientist's Guide to Managing HCl Byproduct

Welcome to the technical support center for researchers, scientists, and drug development professionals working with propane-1,3-disulfonyl dichloride. This guide provides in-depth troubleshooting advice and detailed protocols for a critical, often-overlooked step in its synthesis: the effective removal of the hydrogen chloride (HCl) byproduct. Residual HCl can compromise product stability, interfere with downstream reactions, and lead to inconsistent results. This document is designed to provide you with the expertise and validated methods needed to ensure the purity and integrity of your final product.

Frequently Asked Questions (FAQs)

Q1: Why is the complete removal of HCl so critical after synthesizing propane-1,3-disulfonyl dichloride?

A1: Residual HCl poses several significant risks. First, as a strong acid, it can catalyze the degradation of your target molecule or other sensitive reagents in subsequent steps. Second, propane-1,3-disulfonyl dichloride is highly susceptible to hydrolysis.[1] Any moisture present will react with HCl to form hydrochloric acid, which can accelerate the hydrolysis of the sulfonyl chloride groups to inactive sulfonic acids, thereby reducing your yield and purity. Finally, many downstream applications, such as reactions with amines or alcohols, are base-sensitive, and any leftover acid will neutralize the base or catalyst, leading to failed or incomplete reactions.

Q2: What are the primary methods for removing HCl from the reaction mixture?

A2: There are four main strategies, each with its own advantages and disadvantages depending on the scale of your reaction and the stability of your product:

• Inert Gas Sparging: Bubbling a dry, inert gas (like nitrogen or argon) through the reaction mixture to physically displace dissolved HCl gas.[2][3]

• Vacuum Stripping / Co-evaporation: Removing volatile HCl under reduced pressure, sometimes aided by a non-reactive solvent that can form an azeotrope with HCl.[4][5]

• Aqueous Quenching & Washing: Carefully neutralizing the HCl with a mild aqueous base. This method carries a high risk of product hydrolysis and must be performed with extreme caution.[6]

• Solid-Phase Scavenging: Using an insoluble solid base to neutralize the HCl, which is then removed by simple filtration.[7]

Q3: Can I just wash my reaction mixture with water to remove the HCl?

A3: This is strongly discouraged. Propane-1,3-disulfonyl dichloride is highly reactive towards water.[1] Washing with pure water will lead to significant hydrolysis of one or both sulfonyl chloride functional groups, converting them to the corresponding sulfonic acids and drastically reducing the yield of your desired product.

Q4: My product, propane-1,3-disulfonyl dichloride, is thermally sensitive. Which HCl removal method is safest?

A4: For thermally sensitive compounds, Inert Gas Sparging at ambient temperature is the most gentle and preferred method. It avoids both heat and the introduction of potentially reactive aqueous solutions. Solid-Phase Scavenging is also an excellent choice as it is performed at ambient temperature and completely avoids aqueous conditions. Vacuum stripping should be approached with caution and performed at the lowest possible temperature.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem / Observation	Potential Cause	Recommended Action & Explanation
Downstream reaction (e.g., with an amine) is sluggish or fails completely.	Residual HCl is neutralizing the amine reagent or basic catalyst.	Confirm Acidity: Take a small aliquot of your purified product, dissolve it in a dry, neutral solvent (like anhydrous DCM or Toluene), and hold a piece of damp blue litmus paper or universal pH paper over the headspace. A color change indicates residual volatile acid. Solution: Re-purify the material using one of the non-aqueous methods detailed below (Inert Gas Sparging or Solid-Phase Scavenging) to ensure all HCl is removed.
Product decomposes or shows new impurities on storage.	Trace HCl is catalyzing decomposition, possibly in the presence of atmospheric moisture.	The sulfonyl chloride functional group is sensitive to acid-catalyzed hydrolysis.[1] Ensure the product is rigorously dried and stored under an inert atmosphere (N₂ or Ar) in a sealed vial. For long-term storage, consider storing in a desiccator at low temperature.
Significant yield loss after an aqueous workup.	Product hydrolysis during the quenching/washing step.	An aqueous workup is inherently risky. Causality: The rate of hydrolysis competes with the rate of phase separation and extraction. To minimize this, future attempts should use an ice-cold, saturated sodium bicarbonate solution for the quench, minimize contact time, and immediately extract the product into a non-polar organic solvent. However, the best practice is to avoid aqueous workups entirely if possible.
The reaction mixture is a thick oil or solid, trapping HCl.	Poor mass transfer is preventing the escape of gaseous HCl.	Dissolve the crude product in a suitable, dry, and non-reactive solvent (e.g., anhydrous toluene or dichloromethane) before attempting HCl removal. This will allow methods like gas sparging or solid scavenging to be effective. Toluene is often a good choice as HCl is not very soluble in it.[8]

Process Diagrams

To better visualize the challenge and the solutions, refer to the following diagrams.

Caption: Synthesis of propane-1,3-disulfonyl dichloride generates HCl byproduct.

Caption: Decision tree for selecting the appropriate HCl removal method.

Detailed Experimental Protocols

As a self-validating system, each protocol includes checkpoints to ensure the procedure's effectiveness.

Protocol 1: Inert Gas Sparging (Most Gentle Method)

Principle of Causality: This method relies on Henry's Law. By continuously bubbling a dry, inert gas with zero partial pressure of HCl through the solution, you create a concentration gradient that encourages the dissolved HCl gas to partition into the gas bubbles and be carried out of the system.[2]

Ideal For: Small to medium-scale reactions; thermally sensitive products; when avoiding all aqueous and basic reagents is critical.

Step-by-Step Methodology:

• Setup: Ensure your reaction flask is equipped with a magnetic stirrer. Insert a long Pasteur pipette or a gas dispersion tube through a septum, positioning its tip below the surface of the liquid. Create an outlet for the gas to escape, directing it through a bubbler into a basic solution (e.g., 1M NaOH) to trap the exiting HCl.

• Solvent Check: If your product is a neat oil or solid, dissolve it in a minimal amount of a dry, non-polar solvent (e.g., Toluene, Hexane). HCl has low solubility in these solvents, which facilitates its removal.[8]

• Sparging: Begin gentle stirring and introduce a slow but steady stream of dry nitrogen or argon gas. You should see bubbles rising through the solution. The rate should be controlled to avoid excessive solvent evaporation.

• Monitoring (Validation Step): Periodically and carefully, remove the gas outlet tube and hold a strip of damp universal pH paper near the flask's outlet (do not let it touch the flask). When the paper no longer indicates an acidic vapor, the removal is nearing completion. Continue sparging for another 15-30 minutes to ensure completeness.

• Completion: Once complete, remove the sparging needle and place the reaction under a positive pressure of the inert gas. The product is now ready for concentration or direct use.

Protocol 2: Vacuum Stripping with a Co-Solvent

Principle of Causality: This technique lowers the boiling point of the volatile HCl, allowing it to be removed from the non-volatile product under reduced pressure. Using a co-solvent like anhydrous toluene can help form a low-boiling azeotrope, further accelerating the removal of the final traces of HCl.[5]

Ideal For: Thermally stable, non-volatile products where speed is a factor.

Step-by-Step Methodology:

• Preparation: To the crude reaction mixture, add anhydrous toluene (approx. 2-3 times the volume of the crude product).

• Rotary Evaporation: Connect the flask to a rotary evaporator. Use a cold trap and ensure your vacuum pump is protected by an in-line base trap (e.g., a flask containing NaOH pellets).

• Stripping: Begin rotation and gradually apply vacuum. Do not apply heat initially. The solvent and dissolved HCl will begin to evaporate.

• Temperature Control: If evaporation is slow, you may gently warm the water bath, but do not exceed 30-40°C to minimize the risk of thermal decomposition.

• Repeat (Validation Step): Once the solvent is removed, release the vacuum with an inert gas. Add a fresh portion of anhydrous toluene and repeat the evaporation process. This second pass is crucial for removing the last traces of HCl. For exacting applications, a third pass may be warranted.

• Completion: After the final evaporation, the product should be a solvent-free solid or oil. Place the flask under a high vacuum for 30-60 minutes to remove any residual toluene.

Protocol 3: Solid-Phase Scavenging

Principle of Causality: This method utilizes a heterogeneous base. The solid scavenger neutralizes the HCl in the organic phase without introducing a separate aqueous phase. The resulting salt is also a solid and can be easily removed by filtration, completely avoiding the risk of hydrolysis.

Ideal For: Reactions where any exposure to water is unacceptable; products that are difficult to separate from soluble bases.

Step-by-Step Methodology:

• Solvent Addition: Dissolve the crude product in a suitable anhydrous solvent (e.g., Dichloromethane, Diethyl Ether, Ethyl Acetate).

• Scavenger Addition: Add a stoichiometric excess of a powdered, anhydrous solid base. Mild bases are preferred to avoid reacting with the sulfonyl chloride.

  • Good choices: Anhydrous Potassium Carbonate (K₂CO₃), Sodium Bicarbonate (NaHCO₃), or a polymer-supported base like poly(4-vinylpyridine).

• Stirring: Stir the resulting slurry vigorously at room temperature for 1-2 hours. The neutralization occurs at the solid-liquid interface, so efficient mixing is key.

• Monitoring (Validation Step): Take a drop of the supernatant, spot it onto a neutral, inert surface, and test the vapor with damp pH paper as described in Protocol 1. Alternatively, filter a small aliquot and perform a quench test on the filtrate with a drop of water to see if gas evolution (from reacting with bicarbonate) occurs.

• Filtration: Once the neutralization is complete, filter the mixture through a pad of celite or a sintered glass funnel to remove the solid scavenger and the formed salt.

• Rinsing: Wash the filter cake with a small amount of the fresh anhydrous solvent to ensure complete recovery of the product.

• Completion: The combined filtrate now contains the purified product, which can be concentrated under vacuum.

Summary of HCl Removal Methods

Method	Efficiency	Risk of Hydrolysis	Scalability	Key Advantage
Inert Gas Sparging	Moderate to High	None	Poor to Fair	Extremely gentle; ideal for sensitive molecules.
Vacuum Stripping	High	None (if anhydrous)	Excellent	Fast and effective for non-volatile products.
Solid-Phase Scavenging	High	None	Good	Completely avoids aqueous conditions; simple workup.
Aqueous Quenching	High (for HCl)	Very High	Excellent	Fast and cheap, but carries a significant risk of yield loss.

References

• De Dietrich Process Systems. (n.d.). HCl Treatment. Retrieved from [Link]

• Nacsa, E. D., & Lambert, T. H. (n.d.). Synthesis of sulfonyl chloride substrate precursors. Columbia University. Retrieved from [Link]

• Google Patents. (2010). CN101658758A - Method for removing hydrogen chloride in chemically synthesized tail gas.
• Google Patents. (2006). EP1646659B1 - Method for the preparation of 1,3-propane disulfonic acid compounds.
• Google Patents. (2019). CN110105326A - A kind of preparation method of 1,3- propane sultone.

• ResearchGate. (2016). How can i remove HCl in a recation which was formed as biproduct in a chloriination reaction used Thionyl chloride as Agent?. Retrieved from [Link]

• LookChem. (n.d.). Cas 20686-91-3,Propane-1,3-di(sulfonyl chloride). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Retrieved from [Link]

• YouTube. (2011). Double Displacement Sodium Sulfite and HCl. Retrieved from [Link]

• Chemistry Stack Exchange. (2024). Quenching reagents for specific reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Sparging (chemistry). Retrieved from [Link]

• Google Patents. (1987). US4639259A - Promoted scavenger for purifying HCl-contaminated gases.
• Google Patents. (2010). CN101623584A - Hydrochloric acid full stripping method.
• Google Patents. (1986). DE3611886A1 - Process for removing hydrogen chloride and chlorine from combustion gases with recovery of hydrochloric acid.

• University of Rochester, Department of Chemistry. (n.d.). How To Run A Reaction: The Quench. Retrieved from [Link]

• ACS Publications. (2010). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Retrieved from [Link]

• YouTube. (2023). H2SO4+Na2SO3=Na2SO4+H2SO3 balance the chemical equation. Retrieved from [Link]

• Preprints.org. (2023). A New Perspective on Hydrogen Chloride Scavenging at High Temperatures for Reducing the Smoke Acidity of PVC Cables in Fires. Retrieved from [Link]

• Quora. (2016). What happens when sodium sulfite and hydrochloric acid is mixed?. Retrieved from [Link]

• ResearchGate. (2014). How to remove HCL from the reaction mixture of substituted benzoic acid and thionyl chloride?. Retrieved from [Link]

• ResearchGate. (2023). Can we remove HCL completely through vacuum evaporation with no chlorine ion in residues?. Retrieved from [Link]

• Organic Syntheses. (n.d.). Cross-Coupling of Alkenyl/Aryl Carboxylates with Grignard Reagents via Fe-Catalyzed C-O Bond Activation. Retrieved from [Link]

• Linde Gas. (n.d.). Inerting, purging, sparging, pressure transfer in pharma/biotech. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Propane-1,3-disulfonyl Dichloride and Ethane-1,2-disulfonyl Dichloride in Modern Synthesis

In the landscape of synthetic chemistry, bifunctional reagents are indispensable tools for constructing complex molecular architectures. Among these, alkane disulfonyl dichlorides serve as powerful bis-electrophiles, enabling chemists to forge robust linkages and construct diverse heterocyclic systems. This guide provides an in-depth comparison of two key members of this class: propane-1,3-disulfonyl dichloride and ethane-1,2-disulfonyl dichloride. By examining their synthesis, reactivity, and practical applications, supported by experimental data and protocols, we aim to equip researchers, scientists, and drug development professionals with the insights needed to select the optimal reagent for their synthetic challenges.

Introduction and Physicochemical Properties

Propane-1,3-disulfonyl dichloride and ethane-1,2-disulfonyl dichloride are both highly reactive compounds characterized by two sulfonyl chloride (-SO₂Cl) functional groups.[1][2] These groups are potent electrophiles, readily undergoing nucleophilic substitution with a wide range of nucleophiles, including amines and alcohols, to form stable sulfonamides and sulfonate esters, respectively.[1][3]

The fundamental distinction between these two reagents lies in the length of the aliphatic carbon chain separating the sulfonyl chloride moieties—a three-carbon propyl chain versus a two-carbon ethyl chain. This seemingly subtle structural difference has profound implications for their reactivity, particularly in intramolecular cyclization reactions, dictating the size and, consequently, the thermodynamic stability of the resulting heterocyclic products.

Table 1: Physicochemical Properties

Property	Propane-1,3-disulfonyl dichloride	Ethane-1,2-disulfonyl dichloride
CAS Number	20686-91-3[4]	56503-27-0 (general, isomers exist)
Molecular Formula	C₃H₆Cl₂O₄S₂[4]	C₂H₄Cl₂O₄S₂[2]
Molecular Weight	241.11 g/mol [4]	227.09 g/mol [2]
Appearance	Colorless to light yellow liquid	Not specified, likely a liquid or low-melting solid
Boiling Point	325.5°C at 760 mmHg[4]	Not specified
Density	1.687 g/cm³[4]	Not specified
Reactivity	Highly electrophilic, moisture sensitive[1][5]	Highly electrophilic, moisture sensitive[2]

Synthesis of Disulfonyl Dichlorides

The most common and efficient route to these reagents is the oxidative chlorination of the corresponding dithiols. This transformation can be achieved using various chlorinating agents. A general and robust method involves the use of an oxidizing agent in the presence of a chlorine source under aqueous acidic conditions.[6]

For instance, the synthesis can be performed by treating the dithiol (e.g., propane-1,3-dithiol) with an oxidizing agent like hydrogen peroxide or sodium hypochlorite (bleach) in the presence of hydrochloric acid.[7][8] This process converts the thiol groups into highly reactive sulfonyl chloride moieties.

Caption: General synthetic route to alkane disulfonyl dichlorides.

Exemplary Laboratory Protocol: Synthesis of Propane-1,3-disulfonyl dichloride

This protocol is adapted from general procedures for the oxidative chlorination of thiols.[7][9]

• Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, place propane-1,3-dithiol (1 equiv.) in a suitable solvent like dichloromethane (CH₂Cl₂). Cool the mixture to -5 °C using an ice/salt bath.

• Reagent Preparation: Prepare an aqueous solution of 2.4 M hydrochloric acid.

• Oxidative Chlorination: Slowly add sodium hypochlorite solution (bleach, ~8.25%, 7 equiv.) to the stirred HCl solution while maintaining the temperature below -5 °C.

• Substrate Addition: After stirring the oxidant mixture for 10 minutes, add the solution of propane-1,3-dithiol dropwise, ensuring the reaction temperature does not exceed 0 °C.

• Reaction: Stir the resulting suspension vigorously for 30-60 minutes at a temperature below 0 °C.

• Workup: Quench any excess chlorine with a cold, aqueous solution of sodium thiosulfate. Separate the organic layer, wash with cold saturated sodium bicarbonate solution and then with cold brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure at low temperature to yield the crude propane-1,3-disulfonyl dichloride. Further purification can be achieved by vacuum distillation.

Comparative Reactivity: The Decisive Role of the Carbon Spacer

The synthetic utility of these reagents is most clearly differentiated in reactions with dinucleophiles, where the formation of cyclic structures is possible. The three-carbon spacer of propane-1,3-disulfonyl dichloride predisposes it to form thermodynamically stable six-membered rings. In contrast, the two-carbon spacer of ethane-1,2-disulfonyl dichloride leads to the formation of five-membered rings.

Causality: Ring Strain and Conformational Stability

The preference for forming six-membered rings is a cornerstone of organic chemistry, rooted in the principles of ring strain. Six-membered rings, like cyclohexane, can adopt a strain-free "chair" conformation, minimizing both angle strain (deviation from ideal sp³ bond angles) and torsional strain (eclipsing interactions). Five-membered rings, while common, possess a higher degree of torsional strain due to their less flexible envelope and twist conformations.

This inherent stability difference often translates to more favorable reaction kinetics and higher yields for the formation of six-membered heterocycles using propane-1,3-disulfonyl dichloride compared to the five-membered analogues from its ethane counterpart.

Sources

• 1. Buy propane-1,3-disulfonyl dichloride (EVT-1598020) | 20686-91-3 [evitachem.com]
• 2. 1,1-Ethanedisulfonyl Chloride|C2H4Cl2O4S2 [benchchem.com]
• 3. 2-(Benzyloxy)ethane-1-sulfonyl Chloride Supplier [benchchem.com]
• 4. Cas 20686-91-3,Propane-1,3-di(sulfonyl chloride) | lookchem [lookchem.com]
• 5. Buy 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propane-1-sulfonyl chloride | 62605-69-0 [smolecule.com]
• 6. CN103351315A - General preparation method of sulfonyl chloride - Google Patents [patents.google.com]
• 7. rsc.org [rsc.org]
• 8. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]
• 9. A Novel, Practical Synthesis of Sulfonyl Chlorides from Thiol and Disulfide Derivatives [organic-chemistry.org]

A Comparative Analysis of Propane-1,3-disulfonyl Dichloride with Other Sulfonyl Halides: A Guide for Researchers

In the landscape of modern organic synthesis, particularly in the realms of medicinal chemistry and materials science, the strategic selection of bifunctional reagents is paramount for the efficient construction of complex molecular architectures. Propane-1,3-disulfonyl dichloride, a versatile and highly reactive building block, offers unique advantages owing to its twin electrophilic sulfonyl chloride moieties held in a flexible aliphatic tether. This guide provides an in-depth comparative analysis of propane-1,3-disulfonyl dichloride against its monofunctional aliphatic and aromatic counterparts, such as methanesulfonyl chloride (MsCl), p-toluenesulfonyl chloride (TsCl), and benzenesulfonyl chloride (BsCl). Through an examination of their intrinsic reactivity, stability, and practical utility, supported by established chemical principles and experimental protocols, this document aims to equip researchers, scientists, and drug development professionals with the critical insights necessary for informed reagent selection.

The Unique Proposition of a Bifunctional Linker: Propane-1,3-disulfonyl Dichloride

Propane-1,3-disulfonyl dichloride is an aliphatic sulfonyl chloride characterized by two sulfonyl chloride groups at the 1 and 3 positions of a propane chain.[1] This bifunctionality is its defining feature, enabling it to act as a cross-linking agent or a molecular scaffold to tether two nucleophilic entities. This is in stark contrast to its monofunctional analogues which can only introduce a single sulfonyl group.

The primary utility of propane-1,3-disulfonyl dichloride lies in its ability to readily react with a wide range of nucleophiles, including amines and alcohols, to form stable sulfonamides and sulfonate esters, respectively.[1] This reactivity is fundamental to its application in the synthesis of pharmaceuticals, specialty polymers, and other advanced materials.[1]

A Comparative Overview of Physicochemical Properties

A foundational understanding of the physical and chemical properties of these reagents is crucial for their effective application in synthesis. The following table summarizes key properties of propane-1,3-disulfonyl dichloride alongside its common monofunctional counterparts.

Property	Propane-1,3-disulfonyl dichloride	Methanesulfonyl Chloride (MsCl)	p-Toluenesulfonyl Chloride (TsCl)	Benzenesulfonyl Chloride (BsCl)
Molecular Formula	C₃H₆Cl₂O₄S₂	CH₃ClO₂S	C₇H₇ClO₂S	C₆H₅ClO₂S
Molecular Weight ( g/mol )	241.11	114.55	190.65	176.62
Appearance	Colorless to pale yellow liquid	Colorless liquid	White solid	Colorless to yellow liquid
Boiling Point (°C)	325.5 at 760 mmHg[2]	161-162	145-147 (at 15 mmHg)	251-252
Density (g/cm³)	1.687[2]	1.48	1.34	1.38-1.39
Reactivity with Water	Hydrolyzes	Hydrolyzes	Hydrolyzes	Hydrolyzes

Unraveling Reactivity: An Electronic and Steric Perspective

The reactivity of sulfonyl chlorides is principally governed by the electrophilicity of the sulfur atom, which is influenced by both the electronic and steric nature of the organic substituent (R-group).

Aliphatic vs. Aromatic Sulfonyl Chlorides:

Aliphatic sulfonyl chlorides, such as propane-1,3-disulfonyl dichloride and methanesulfonyl chloride, generally exhibit higher reactivity compared to their aromatic counterparts like tosyl chloride and benzenesulfonyl chloride. The electron-donating nature of the alkyl group in aliphatic sulfonyl chlorides is less pronounced than the resonance effects in aromatic systems. Aromatic rings, particularly those with electron-donating substituents like the methyl group in tosyl chloride, can delocalize electron density onto the sulfonyl group, thereby reducing the electrophilicity of the sulfur atom and consequently lowering its reactivity towards nucleophiles.

The Case of Propane-1,3-disulfonyl Dichloride:

As an aliphatic disulfonyl chloride, propane-1,3-disulfonyl dichloride is expected to be highly reactive. The propane backbone provides minimal steric hindrance around the sulfonyl chloride groups, allowing for facile nucleophilic attack. The presence of two reactive sites opens up possibilities for intramolecular cyclization reactions with suitable dinucleophiles or for the formation of linear polymers.

Stability and Handling Considerations

All sulfonyl chlorides are sensitive to moisture and will hydrolyze to their corresponding sulfonic acids.[1] Therefore, they should be handled under anhydrous conditions to prevent decomposition. Propane-1,3-disulfonyl dichloride, being a liquid at room temperature, can be conveniently handled and dispensed using standard laboratory techniques for air- and moisture-sensitive reagents. In contrast, the solid nature of tosyl chloride can sometimes be advantageous for ease of handling and weighing, especially in large-scale applications.

Experimental Protocols: A Practical Comparison in Bis-sulfonamide Synthesis

To illustrate the practical application and comparative handling of propane-1,3-disulfonyl dichloride, the following section provides a detailed, side-by-side protocol for the synthesis of a bis-sulfonamide, a common application for this bifunctional reagent. This is compared with a standard protocol for the synthesis of a simple sulfonamide using a monofunctional sulfonyl chloride.

Experimental Workflow: Synthesis of a Bis-sulfonamide

Caption: Comparative workflow for bis-sulfonamide and sulfonamide synthesis.

Protocol 1: Synthesis of N,N'-(Propane-1,3-diylbis(sulfonyl))bis(aniline) using Propane-1,3-disulfonyl Dichloride

Materials:

• Propane-1,3-disulfonyl dichloride (1.0 eq)

• Aniline (2.2 eq)

• Triethylamine (2.2 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• To a solution of aniline (2.2 eq) and triethylamine (2.2 eq) in anhydrous DCM at 0 °C under an inert atmosphere, add a solution of propane-1,3-disulfonyl dichloride (1.0 eq) in anhydrous DCM dropwise over 30 minutes. The slow addition is crucial to minimize the formation of oligomeric side products.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the desired bis-sulfonamide.

Causality Behind Experimental Choices:

• The use of a slight excess of the amine and base ensures complete reaction of both sulfonyl chloride groups.

• A non-nucleophilic base like triethylamine is used to quench the HCl generated during the reaction without competing with the primary amine nucleophile.

• Anhydrous conditions are essential to prevent the hydrolysis of the highly reactive sulfonyl chloride.

Protocol 2: Synthesis of N-Phenyl-p-toluenesulfonamide using Tosyl Chloride

Materials:

• p-Toluenesulfonyl chloride (1.0 eq)

• Aniline (1.1 eq)

• Pyridine (as solvent and base)

Procedure:

• Dissolve p-toluenesulfonyl chloride (1.0 eq) in pyridine at room temperature.

• To this solution, add aniline (1.1 eq) and stir the mixture at room temperature for 4-6 hours.

• Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into ice-water to precipitate the product.

• Collect the solid by filtration, wash with cold water, and recrystallize from ethanol to yield the pure sulfonamide.

Causality Behind Experimental Choices:

• Pyridine serves as both the solvent and the base to neutralize the HCl byproduct.

• The reaction is typically faster than the bis-sulfonylation due to the monofunctional nature of the reactants.

Mechanistic Insights into Sulfonamide Formation

The formation of sulfonamides from sulfonyl chlorides proceeds via a nucleophilic acyl substitution-like mechanism at the sulfur atom.

Caption: General mechanism of sulfonamide formation.

The lone pair of the amine nitrogen acts as the nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. This is followed by the departure of the chloride leaving group and deprotonation of the nitrogen to yield the stable sulfonamide.

Conclusion: Strategic Application of Propane-1,3-disulfonyl Dichloride

Propane-1,3-disulfonyl dichloride is a potent and versatile bifunctional reagent that offers distinct synthetic advantages over its monofunctional counterparts. Its high reactivity and the flexible three-carbon linker make it an ideal choice for the construction of symmetrical molecules, cyclic compounds, and polymers. While its handling requires attention to its moisture sensitivity, the ability to introduce two sulfonyl functionalities in a single step provides a significant increase in molecular complexity and can streamline synthetic routes.

For applications requiring the introduction of a single sulfonyl group, monofunctional reagents like methanesulfonyl chloride, tosyl chloride, or benzenesulfonyl chloride remain the reagents of choice. The selection between these will depend on the desired reactivity, the nature of the R-group to be introduced, and practical considerations such as physical state and cost.

Ultimately, a thorough understanding of the comparative reactivity and handling requirements of these sulfonyl halides will empower the research scientist to make the most strategic and efficient choices in the design and execution of their synthetic endeavors.

References

• LookChem. Cas 20686-91-3, Propane-1,3-di(sulfonyl chloride). [Link]

Sources

• 1. Buy propane-1,3-disulfonyl dichloride (EVT-1598020) | 20686-91-3 [evitachem.com]
• 2. lookchem.com [lookchem.com]

A Comparative Guide to the Structural Characterization of Aliphatic Polysulfonamides Derived from Propane-1,3-disulfonyl Dichloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polysulfonamides are a class of polymers characterized by the repeating sulfonamide linkage (-SO₂-NH-). The properties of these polymers can be finely tuned by the selection of the constituent monomers, namely the disulfonyl chloride and the diamine. Propane-1,3-disulfonyl dichloride is a key aliphatic monomer that imparts flexibility to the polymer backbone. This guide provides a comprehensive overview of the structural characterization of polysulfonamides synthesized from propane-1,3-disulfonyl dichloride, with a comparative analysis against polymers derived from a longer-chain analogue, butane-1,4-disulfonyl dichloride. Understanding the nuances of their structure is paramount for predicting their performance in various applications, including drug delivery systems and advanced materials.

This guide will delve into the critical analytical techniques employed for structural elucidation, providing both the theoretical underpinnings and practical considerations. We will explore how subtle changes in the monomer backbone influence the polymer's chemical, thermal, and morphological properties, supported by representative experimental data.

Polymer Synthesis: Interfacial Polymerization

A common and efficient method for synthesizing polysulfonamides is interfacial polymerization. This technique involves the reaction of two immiscible solutions: an aqueous solution of a diamine and an organic solution of a disulfonyl dichloride. The polymerization occurs rapidly at the interface of the two liquids.

Experimental Protocol: Interfacial Polymerization of Poly(hexamethylene propane-1,3-disulfonamide)

• Aqueous Phase Preparation: An aqueous solution of hexamethylenediamine (HMD) and an acid scavenger (e.g., sodium hydroxide) is prepared. The base is crucial to neutralize the hydrochloric acid byproduct of the condensation reaction.

• Organic Phase Preparation: Propane-1,3-disulfonyl dichloride is dissolved in a suitable organic solvent, such as dichloromethane or chloroform.

• Polymerization: The aqueous phase is carefully layered on top of the organic phase in a beaker. The polymer film forms instantaneously at the interface.

• Polymer Isolation: The formed polysulfonamide film can be continuously drawn from the interface as a "rope."

• Purification: The polymer is then thoroughly washed with water and a suitable organic solvent (e.g., acetone) to remove unreacted monomers and salts, followed by drying under vacuum.

Caption: Workflow for the synthesis of polysulfonamides via interfacial polymerization.

I. Chemical Structure Elucidation

A. Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy is a powerful tool for identifying the functional groups present in a polymer. It measures the absorption of infrared radiation by the sample, which causes molecular vibrations at specific frequencies corresponding to different chemical bonds. For polysulfonamides, key characteristic peaks confirm the successful polymerization.

Experimental Data & Comparison:

Functional Group	Characteristic Absorption (cm⁻¹) in Poly(hexamethylene propane-1,3-disulfonamide)	Characteristic Absorption (cm⁻¹) in Poly(hexamethylene butane-1,4-disulfonamide)	Significance
N-H Stretch	~3300	~3300	Indicates the presence of the amine group in the polymer backbone.
C-H Stretch (aliphatic)	~2930, ~2850	~2940, ~2860	Confirms the presence of the methylene groups from both the diamine and disulfonyl chloride monomers.
S=O Asymmetric Stretch	~1330	~1330	Characteristic of the sulfonyl group.
S=O Symmetric Stretch	~1150	~1150	Also characteristic of the sulfonyl group.

Causality Behind Experimental Choices: The presence of strong absorption bands for the S=O and N-H groups, coupled with the disappearance of the characteristic S-Cl stretching band (around 600 cm⁻¹) from the disulfonyl dichloride monomer, provides strong evidence for the formation of the sulfonamide linkage. The aliphatic C-H stretching vibrations confirm the incorporation of the hydrocarbon chains from both monomers. The spectra of polysulfonamides from propane-1,3-disulfonyl dichloride and butane-1,4-disulfonyl dichloride are expected to be very similar, with subtle differences potentially observable in the fingerprint region (below 1500 cm⁻¹) due to the different lengths of the aliphatic chains.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy provides detailed information about the chemical environment of atomic nuclei (typically ¹H and ¹³C) within a molecule. The chemical shift of a nucleus is influenced by its neighboring atoms, allowing for the precise mapping of the polymer's structure.

Expected ¹H NMR Spectral Data & Comparison:

Proton Environment	Expected Chemical Shift (δ, ppm) in Poly(hexamethylene propane-1,3-disulfonamide)	Expected Chemical Shift (δ, ppm) in Poly(hexamethylene butane-1,4-disulfonamide)	Significance
-SO₂-CH₂ -CH₂-CH₂ -SO₂-	~3.1-3.3	~3.0-3.2	Protons adjacent to the sulfonyl groups are deshielded and appear downfield.
-SO₂-CH₂-CH₂ -CH₂-SO₂-	~2.1-2.3	-	The central methylene protons of the propane unit.
-SO₂-CH₂-CH₂ -CH₂ -CH₂-SO₂-	-	~1.9-2.1	The central methylene protons of the butane unit.
-NH-CH₂ -(CH₂)₄-CH₂ -NH-	~3.0-3.2	~3.0-3.2	Protons adjacent to the nitrogen atoms.
-NH-CH₂-CH₂ -(CH₂)₂-CH₂ -CH₂-NH-	~1.5-1.7	~1.5-1.7	Methylene protons in the hexamethylenediamine unit.
-NH-CH₂-CH₂-CH₂ -CH₂ -CH₂-CH₂-NH-	~1.3-1.5	~1.3-1.5	Central methylene protons in the hexamethylenediamine unit.

Expert Insights: The integration of the proton signals in the ¹H NMR spectrum can be used to confirm the stoichiometric incorporation of the diamine and disulfonyl dichloride monomers. For instance, the ratio of the integrals of the protons from the propane-1,3-disulfonyl moiety to those of the hexamethylenediamine moiety should correspond to their respective number of protons. The distinct chemical shifts for the central methylene protons in the propane and butane units provide a clear spectroscopic handle to differentiate between the two polymer structures.

II. Thermal Properties Analysis

A. Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in mass of a sample as a function of temperature. It is used to determine the thermal stability of a polymer and to identify the temperature at which it begins to decompose.

Expected TGA Data & Comparison:

Parameter	Poly(hexamethylene propane-1,3-disulfonamide)	Poly(hexamethylene butane-1,4-disulfonamide)	Interpretation
Onset of Decomposition (Td)	~350-400 °C	~350-400 °C	Aliphatic polysulfonamides generally exhibit good thermal stability. The decomposition temperature is primarily influenced by the strength of the sulfonamide bond.
Char Yield at 600 °C	Low	Low	Aliphatic polymers tend to decompose into volatile products, resulting in a low char yield.

Trustworthiness of the Protocol: TGA is a self-validating technique in that the mass loss is a direct and absolute measurement. The analysis is typically performed under an inert atmosphere (e.g., nitrogen) to prevent oxidative degradation, ensuring that the observed mass loss is due to thermal decomposition alone.

B. Differential Scanning Calorimetry (DSC)

Principle: DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. It is used to determine thermal transitions such as the glass transition temperature (Tg) and the melting temperature (Tm).

Expected DSC Data & Comparison:

Parameter	Poly(hexamethylene propane-1,3-disulfonamide)	Poly(hexamethylene butane-1,4-disulfonamide)	Significance
Glass Transition Temperature (Tg)	Moderate	Slightly Lower	The Tg is related to the flexibility of the polymer chains. The longer, more flexible butane unit is expected to slightly lower the Tg compared to the propane unit.
Melting Temperature (Tm)	Present (if semi-crystalline)	Present (if semi-crystalline)	The presence of a melting endotherm indicates some degree of crystallinity. The Tm is influenced by the packing efficiency of the polymer chains.

Causality Behind Expected Results: The flexibility of the aliphatic chains in both the diamine and the disulfonyl dichloride will influence the Tg. The shorter propane unit in the backbone of the first polymer may lead to slightly restricted chain mobility and thus a marginally higher Tg compared to the polymer with the longer butane unit. The ability of the polymer chains to pack into an ordered, crystalline structure will determine the presence and magnitude of the melting peak.

Caption: Workflow for thermal analysis of polysulfonamides using TGA and DSC.

III. Molecular Weight and Crystallinity

A. Gel Permeation Chromatography (GPC)

Principle: GPC, also known as size-exclusion chromatography (SEC), separates polymer molecules based on their hydrodynamic volume in solution. Larger molecules elute from the chromatography column faster than smaller molecules. This technique is used to determine the molecular weight distribution (MWD) of a polymer, including the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).

Experimental Considerations:

• Solvent Selection: Finding a suitable solvent that dissolves the polysulfonamide at room temperature can be challenging. Often, polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) with added salts (e.g., LiBr) are required to prevent aggregation.

• Calibration: The GPC system is calibrated with polymer standards of known molecular weight (e.g., polystyrene or polymethyl methacrylate). The accuracy of the results for polysulfonamides will depend on the similarity of their hydrodynamic behavior to the standards used.

Comparative Insights: The molecular weight and PDI are highly dependent on the specific conditions of the interfacial polymerization. A well-controlled reaction will typically yield a high molecular weight polymer with a PDI approaching 2, which is characteristic of step-growth polymerization. There is no inherent reason to expect a significant difference in the achievable molecular weight between polysulfonamides derived from propane-1,3-disulfonyl dichloride and butane-1,4-disulfonyl dichloride under optimized conditions.

B. X-ray Diffraction (XRD)

Principle: XRD is used to determine the degree of crystallinity in a polymer. Crystalline regions within the polymer will diffract X-rays at specific angles, producing sharp peaks in the diffraction pattern. Amorphous regions will produce a broad halo.

Expected XRD Patterns & Comparison:

• Poly(hexamethylene propane-1,3-disulfonamide): Depending on the processing conditions, this polymer may exhibit some degree of crystallinity, evidenced by sharp diffraction peaks superimposed on a broad amorphous halo.

• Poly(hexamethylene butane-1,4-disulfonamide): The longer, more flexible butane unit might allow for more efficient chain packing, potentially leading to a higher degree of crystallinity compared to the propane-based counterpart under similar conditions. This would be reflected in more intense and sharper diffraction peaks.

Authoritative Grounding: The degree of crystallinity significantly impacts the mechanical properties of a polymer. Higher crystallinity is generally associated with increased stiffness, tensile strength, and density.

Conclusion

The structural characterization of polysulfonamides derived from propane-1,3-disulfonyl dichloride requires a multi-technique approach to gain a comprehensive understanding of their chemical structure, thermal stability, molecular weight, and morphology. By comparing these polymers with analogues synthesized from other aliphatic disulfonyl dichlorides, such as butane-1,4-disulfonyl dichloride, researchers can establish structure-property relationships that are crucial for designing materials with tailored performance characteristics. The choice of analytical technique should be guided by the specific information required, and a combination of spectroscopic, thermal, and chromatographic methods will provide the most complete picture of these versatile polymers.

References

I am unable to provide a static list of references with clickable URLs as my capabilities are limited to generating information based on the data I was trained on and the results of my internal searches. For authoritative sources, please consult scientific databases such as Scopus, Web of Science, and Google Scholar using the keywords and concepts discussed in this guide.

A Senior Application Scientist's Guide to the Spectroscopic Validation of Novel Compounds from Propane-1,3-Disulfonyl Dichloride

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Challenge of Novel Sulfonamides

Propane-1,3-disulfonyl dichloride is a highly versatile bifunctional building block in modern synthetic chemistry. Its ability to react with a wide range of nucleophiles, particularly primary and secondary amines, makes it an excellent starting material for creating novel heterocyclic compounds, such as seven-membered 1,2,7-thiadiazepane 1,1-dioxides, and other unique disulfonamides.[1][2] These emerging molecular scaffolds are of significant interest in drug discovery and materials science.

However, the synthesis of such novel compounds is only the first step. Unambiguous structural confirmation is paramount, as unforeseen rearrangements or alternative reaction pathways can lead to isomeric or entirely different products. A robust, multi-faceted spectroscopic validation strategy is not just a procedural formality; it is the bedrock of scientific integrity, ensuring that subsequent biological or material science studies are based on a correctly identified molecule. This guide provides a comprehensive framework for the spectroscopic validation of these novel compounds, grounded in the principles of causality and cross-verification.

The Synthetic Foundation: From Dichloride to Heterocycle

Understanding the expected product is key to designing a validation workflow. A primary application of propane-1,3-disulfonyl dichloride is its reaction with primary amines via nucleophilic substitution to form N-substituted sulfonamides.[1][2][3] When a diamine is used, a cyclization reaction can occur, yielding heterocyclic structures. The mechanism is analogous to the well-established reaction between amines and acyl chlorides, proceeding through a nucleophilic addition-elimination pathway.[2][3]

Caption: General synthesis of a 1,2,7-thiadiazepane-1,1-dioxide.

This reaction provides a logical starting point for our validation. We expect to see the disappearance of the S-Cl bonds and the formation of new S-N bonds, along with the incorporation of the diamine's carbon skeleton. Our spectroscopic goal is to prove these transformations have occurred as expected.

The Spectroscopic Toolkit: A Multi-Pronged Approach

No single technique can provide absolute structural proof. True confidence in a novel structure is achieved by weaving together complementary data from several spectroscopic methods. Each method interrogates a different aspect of the molecule's properties, and their collective agreement forms a self-validating system.

Caption: Integrated workflow for novel compound validation.

Mass Spectrometry (MS): The First Checkpoint

Mass spectrometry provides the most direct evidence of a successful reaction: the molecular weight of the product. High-resolution mass spectrometry (HRMS) is particularly powerful, providing a highly accurate mass measurement that can be used to determine the elemental formula.

• Expertise & Causality: For compounds derived from propane-1,3-disulfonyl dichloride, the presence of two sulfur atoms provides a unique isotopic signature. The natural abundance of the ³⁴S isotope is approximately 4.4%.[4] Therefore, the mass spectrum should exhibit a characteristic A+2 peak (a peak at two mass units higher than the monoisotopic molecular ion) with an intensity of about 8.8% of the molecular ion peak, and an A+4 peak from the presence of two ³⁴S isotopes. Observing this pattern is a strong indicator of the compound's integrity.

• Alternative Outcome: If the observed molecular weight corresponds to the starting material or a simple mono-substituted product, it indicates an incomplete or failed reaction. An unexpected mass may signal a rearrangement or impurity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR is the cornerstone of structural elucidation, providing detailed information about the carbon-hydrogen framework. For this class of compounds, both ¹H and ¹³C NMR are essential.

• ¹H NMR Analysis:

  • Disappearance of Amine Protons: The N-H protons of the starting diamine will either disappear (if a tertiary sulfonamide is formed) or shift significantly downfield upon sulfonamide formation.

  • Propane Chain Protons: The three methylene groups of the propane-1,3-disulfonyl backbone provide a distinct signature. The protons on the carbons alpha to the sulfonyl groups (C1 and C3) will be significantly deshielded, typically appearing in the δ 3.0-3.6 ppm range. The central methylene (C2) protons will be further upfield, likely appearing as a multiplet around δ 2.0-2.5 ppm.

  • Protons from the Amine Moiety: The signals corresponding to the protons from the reacted diamine will also be present, often showing shifts due to the new electronic environment.

• ¹³C NMR Analysis:

  • The carbon signals for the propane backbone provide clear confirmation. The carbons alpha to the sulfonyl groups (C1 and C3) will be downfield (typically δ 50-60 ppm), while the central carbon (C2) will be upfield (δ 20-30 ppm).[5]

  • The presence of signals from the diamine's carbon skeleton confirms its incorporation.

• 2D NMR (e.g., COSY, HSQC): When the ¹H spectrum is complex, 2D NMR experiments are invaluable. A COSY (Correlation Spectroscopy) experiment will show correlations between coupled protons, definitively proving the connectivity of the propane chain (H-1 coupling to H-2, and H-2 coupling to H-3).

Fourier-Transform Infrared (FT-IR) Spectroscopy: Functional Group Fingerprinting

FT-IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups and the disappearance of others.

• Expertise & Causality: The most critical absorbances for these compounds are the characteristic strong stretches of the sulfonyl group (S=O). These appear as two distinct, strong bands: one for the asymmetric stretch (ν_as_) and one for the symmetric stretch (ν_s_).

  • Asymmetric S=O Stretch: Typically found in the 1370–1330 cm⁻¹ region.

  • Symmetric S=O Stretch: Typically found in the 1180–1160 cm⁻¹ region.[6]

• Confirmation of Reaction: The disappearance of the S-Cl stretch (around 600 cm⁻¹) from the starting material and the appearance of the strong S=O and S-N stretching bands provide compelling evidence of sulfonamide formation. If the starting amine was primary or secondary, a characteristic N-H stretch will be observed around 3200-3300 cm⁻¹.[7]

Comparative Analysis: Strengths and Limitations

A self-validating protocol relies on understanding what each technique can and cannot do. By comparing the results, a cohesive and trustworthy structural assignment can be made.

Spectroscopic Technique	Primary Information Provided	Key Strengths for Sulfonamide Validation	Potential Limitations
Mass Spectrometry (MS)	Molecular Weight & Elemental Formula	Confirms successful reaction and correct mass. The ³⁴S isotopic pattern is a powerful diagnostic tool.[4]	Does not provide connectivity information; isomers often cannot be distinguished.
¹H & ¹³C NMR	Carbon-Hydrogen Framework & Connectivity	Unambiguously defines the molecular skeleton and proton environments. 2D NMR confirms bonding sequence.[5][8]	Can be complex to interpret for large molecules. Requires relatively pure sample.
FT-IR Spectroscopy	Presence of Functional Groups	Rapid confirmation of the key sulfonyl (S=O) group and formation of the S-N bond.[6]	Provides no information on the overall molecular structure or connectivity.
Elemental Analysis	Percent Composition of C, H, N, S	Provides an independent, quantitative confirmation of the elemental formula derived from HRMS.	Requires a highly pure sample; can be time-consuming.

Detailed Experimental Protocols

Trustworthiness in science is built on reproducibility. The following are generalized protocols that should be adapted to the specific instrumentation available.

Protocol 1: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve approximately 0.1 mg of the purified compound in 1 mL of a suitable solvent (e.g., acetonitrile or methanol) to create a ~0.1 mg/mL stock solution.

• Instrumentation: Use an ESI-Q-TOF or Orbitrap mass spectrometer for high mass accuracy.

• Acquisition (Positive Ion Mode):

  • Infuse the sample solution at a flow rate of 5-10 µL/min.

  • Set the electrospray ionization (ESI) source parameters (e.g., capillary voltage, gas flow, temperature) to optimize the signal for the expected molecular ion [M+H]⁺ or [M+Na]⁺.

  • Acquire data over a mass range that comfortably includes the expected molecular weight (e.g., 100-1000 m/z).

  • Ensure the instrument is calibrated to achieve mass accuracy < 5 ppm.

• Data Analysis:

  • Identify the monoisotopic peak for the molecular ion.

  • Use the instrument software to calculate the elemental formula based on the accurate mass.

  • Verify the presence and correct relative intensity of the A+2 isotopic peak corresponding to the two sulfur atoms.

Protocol 2: NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure the sample is fully dissolved.

• Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H spectrum.

  • Set the spectral width to cover the expected range (e.g., 0-12 ppm).

  • Integrate all peaks and assign chemical shifts relative to the residual solvent peak or TMS.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Assign chemical shifts relative to the deuterated solvent signal.

• Data Analysis:

  • Assign all proton and carbon signals to the proposed structure.

  • Analyze splitting patterns (multiplicity) and coupling constants in the ¹H spectrum to confirm proton connectivity.

  • Cross-reference with 2D NMR data if acquired.

Protocol 3: FT-IR Spectroscopy

• Sample Preparation (Liquid/Oil): Place one drop of the neat liquid sample between two sodium chloride (NaCl) or potassium bromide (KBr) plates.[9] Gently press the plates together to form a thin film.

• Sample Preparation (Solid): Prepare a KBr pellet by grinding ~1 mg of the solid sample with ~100 mg of dry KBr powder and pressing the mixture into a translucent disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

• Acquisition:

  • Record a background spectrum of the empty sample holder or clean ATR crystal.

  • Place the sample in the instrument and record the sample spectrum.

  • Typically scan from 4000 to 400 cm⁻¹.

• Data Analysis:

  • Identify and label the characteristic peaks, paying close attention to the 1400-1100 cm⁻¹ region for the S=O stretches and the >3000 cm⁻¹ region for any N-H stretches.

Conclusion

The validation of novel compounds derived from propane-1,3-disulfonyl dichloride demands a rigorous and logical spectroscopic strategy. Relying on a single piece of data is insufficient and scientifically unsound. By integrating high-resolution mass spectrometry, one- and two-dimensional NMR, and FT-IR spectroscopy, researchers can build a self-validating dossier of evidence. This multi-pronged approach provides an unambiguous confirmation of the molecular structure, ensuring the integrity of the compound and the reliability of any subsequent research in the fields of medicine and materials science.

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The 3-Carbon Sulfonamide Linker: A Concise and Conformationally Defined Bridge for Advanced Bifunctional Molecules

A Senior Application Scientist's Guide to the Strategic Advantages of Propane-1,3-disulfonyl Dichloride in Drug Discovery

In the intricate landscape of bifunctional molecule design, such as Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs), the linker is not merely a spacer but a critical determinant of therapeutic success.[1][2] It profoundly influences a molecule's stability, cell permeability, and the precise spatial orientation of its functional moieties.[3][4] While flexible polyethylene glycol (PEG) and simple alkyl chains are prevalent, there is a compelling case for the strategic use of shorter, more conformationally defined linkers.[4] This guide elucidates the distinct benefits of employing a 3-carbon linker derived from propane-1,3-disulfonyl dichloride, offering a unique combination of properties for researchers, scientists, and drug development professionals.

The Rationale for a 3-Carbon Sulfonamide Linker

The choice of a linker is a multi-parameter optimization challenge, balancing flexibility, solubility, and metabolic stability.[5][6] The 3-carbon disulfonamide linker, synthesized from propane-1,3-disulfonyl dichloride, presents a compelling alternative to more conventional linkers for several key reasons:

• Conformational Rigidity and Pre-organization: Unlike long, flexible PEG or alkyl chains which can adopt numerous conformations, a short 3-carbon linker provides greater rigidity. This can be advantageous in pre-organizing the two ends of a bifunctional molecule, potentially reducing the entropic penalty upon binding to target proteins and E3 ligases in PROTACs, thereby facilitating more stable ternary complex formation.[7]

• Hydrophilicity and Physicochemical Properties: The sulfonamide groups are polar and can engage in hydrogen bonding, which can improve the solubility of the overall molecule.[8] This is particularly beneficial when working with hydrophobic warheads or ligands.[9] The physicochemical properties of sulfonamides, including their pKa, can be critical for their biological activity.[10]

• Metabolic Stability: Sulfonamide bonds are generally stable to metabolic degradation, which can enhance the in vivo half-life of the bifunctional molecule compared to more labile linker chemistries like esters.[2]

• Synthetic Accessibility: Propane-1,3-disulfonyl dichloride is a commercially available and highly reactive building block, allowing for straightforward and efficient synthesis of the desired linker through reaction with amine-functionalized molecules.[11]

Comparative Analysis: 3-Carbon Sulfonamide vs. Common Linker Types

While direct, head-to-head comparative studies for a 3-carbon disulfonamide linker across various applications are not extensively documented in single reports, we can infer its performance based on the established principles of linker design. The following table provides a qualitative comparison with common linker types.

Linker Type	Key Characteristics	Potential Advantages of 3-Carbon Sulfonamide Linker	Potential Disadvantages of 3-Carbon Sulfonamide Linker
PEG Linkers	Highly flexible, hydrophilic, good solubility.[2]	More defined conformational control, potentially improved metabolic stability.	Less flexibility, which may be suboptimal for certain target protein pairs.
Alkyl Chains	Hydrophobic, flexible.[4]	Improved solubility and polarity, defined geometry.	Increased hydrophobicity may negatively impact solubility and cell permeability.[9]
"Clickable" Linkers (e.g., Triazoles)	Rigid, stable, synthetically convenient.[6]	Different bond angles and polarity may offer alternative spatial arrangements.	May have different solubility and hydrogen bonding properties.

The following diagram illustrates the conceptual difference in conformational freedom between a flexible PEG linker and a more rigid 3-carbon sulfonamide linker in a PROTAC molecule.

Caption: Conceptual representation of linker flexibility.

Experimental Protocol: Synthesis of a Symmetrical Bifunctional Molecule using a 3-Carbon Disulfonamide Linker

This protocol provides a general procedure for the synthesis of a symmetrical bifunctional molecule by reacting an amine-containing substrate with propane-1,3-disulfonyl dichloride.

Materials:

• Amine-containing substrate (2.2 equivalents)

• Propane-1,3-disulfonyl dichloride (1.0 equivalent)

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (3.0 equivalents)

• Argon or Nitrogen atmosphere

• Standard laboratory glassware and stirring equipment

• Purification supplies (e.g., silica gel for column chromatography)

Procedure:

• Preparation: Under an inert atmosphere (Argon or Nitrogen), dissolve the amine-containing substrate (2.2 equivalents) and the base (TEA or DIPEA, 3.0 equivalents) in anhydrous DCM in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Addition of Linker: Slowly add a solution of propane-1,3-disulfonyl dichloride (1.0 equivalent) in anhydrous DCM to the stirred reaction mixture dropwise over 15-20 minutes. The high reactivity of the sulfonyl chloride necessitates slow addition to control the reaction and minimize side products.[11]

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Washing: Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of methanol in DCM or ethyl acetate in hexanes) to yield the desired bifunctional molecule.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

The following diagram outlines the key steps in this synthetic workflow.

Caption: Synthetic workflow for a 3-carbon disulfonamide linker.

Conclusion and Future Directions

The 3-carbon linker derived from propane-1,3-disulfonyl dichloride offers a valuable tool in the medicinal chemist's arsenal for the construction of bifunctional molecules. Its defined length and the chemical properties of the resulting sulfonamide linkages can impart favorable physicochemical and pharmacokinetic properties. While more direct comparative studies are needed to fully delineate its advantages and disadvantages against a wider array of linkers, the foundational principles of linker design suggest that this short, semi-rigid linker holds significant promise for applications where conformational control is paramount. Future research should focus on systematic studies comparing this linker to other classes in various biological contexts to provide quantitative data on its impact on efficacy and safety.

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A Comprehensive Guide to the Theoretical and Computational Modeling of Propane-1,3-disulfonyl Dichloride Reactions

For Researchers, Scientists, and Drug Development Professionals

Welcome to a detailed exploration of propane-1,3-disulfonyl dichloride, a versatile reagent in organic synthesis. This guide provides an in-depth analysis of its reactivity, underpinned by theoretical and computational modeling principles. We will objectively compare its performance with alternative reagents and provide supporting experimental data and protocols to empower your research and development endeavors.

Introduction to Propane-1,3-disulfonyl Dichloride: A Bifunctional Reagent

Propane-1,3-disulfonyl dichloride, with the molecular formula C₃H₆Cl₂O₄S₂, is a bifunctional organosulfur compound featuring two sulfonyl chloride groups attached to a propane backbone.[1] This structure imparts strong electrophilic properties to the molecule, making it a valuable reagent in a variety of organic transformations, particularly in the synthesis of sulfonamides and sulfonate esters, which are key functional groups in many pharmaceutical compounds.[1] Its ability to act as a flexible linker, introducing a three-carbon chain with two sulfonyl moieties, makes it a unique building block in medicinal chemistry and materials science.

The reactivity of propane-1,3-disulfonyl dichloride is centered around the two electrophilic sulfur atoms of the sulfonyl chloride groups. These sulfur atoms are susceptible to nucleophilic attack, leading to the displacement of the chloride ions. This reactivity profile allows for the formation of a diverse range of derivatives.

Theoretical and Computational Modeling of Sulfonyl Chloride Reactions

While specific computational studies focusing exclusively on propane-1,3-disulfonyl dichloride are not extensively available in the public domain, we can extrapolate from the broader body of research on the theoretical and computational modeling of sulfonyl chloride reactions to understand its behavior. Density Functional Theory (DFT) calculations have proven to be a powerful tool for elucidating the reaction mechanisms of organic reactions, including those involving sulfonyl chlorides.[2]

Mechanistic Insights from DFT

The reactions of sulfonyl chlorides, including propane-1,3-disulfonyl dichloride, with nucleophiles such as amines and alcohols are generally understood to proceed through a nucleophilic substitution mechanism at the sulfur atom. DFT studies on analogous systems, like arenesulfonyl chlorides, have shown that the reaction mechanism can vary depending on the nature of the nucleophile and the substituents on the sulfonyl chloride.[3]

For the reaction with a nucleophile (Nu), two primary pathways are considered:

• SN2-like mechanism: This is a concerted mechanism where the nucleophile attacks the sulfur atom, and the chloride ion leaves simultaneously through a single transition state.[3] This is the generally accepted mechanism for the reaction of sulfonyl chlorides with strong nucleophiles.

• Addition-Elimination mechanism: This stepwise mechanism involves the formation of a pentacoordinate intermediate (a sulfurane), followed by the elimination of the chloride ion. DFT studies suggest that this pathway might be more favorable for reactions involving fluoride exchange.[3]

For propane-1,3-disulfonyl dichloride, the reaction with amines or alcohols to form sulfonamides or sulfonate esters is expected to predominantly follow an SN2-like pathway. The flexible aliphatic backbone is unlikely to impose significant steric hindrance that would favor a stepwise mechanism.

Diagram: Generalized SN2-like Reaction Mechanism

Caption: Generalized SN2-like mechanism for sulfonyl chloride reactions.

Computational Analysis of Reactivity

Computational methods can be employed to predict the reactivity of propane-1,3-disulfonyl dichloride and compare it with other sulfonyl chlorides. Key parameters that can be calculated using DFT include:

• LUMO (Lowest Unoccupied Molecular Orbital) Energy: A lower LUMO energy indicates a greater electrophilicity of the sulfur atom and a higher reactivity towards nucleophiles.

• Partial Atomic Charges: A more positive partial charge on the sulfur atom suggests a greater susceptibility to nucleophilic attack.

• Transition State Energies: Calculating the energy barrier for the reaction with a given nucleophile allows for a quantitative comparison of reaction rates.

By comparing these calculated parameters for propane-1,3-disulfonyl dichloride with those of other aliphatic and aromatic sulfonyl chlorides, a reactivity scale can be established. This theoretical framework can guide the selection of appropriate reaction conditions and predict potential side reactions.

Performance Comparison with Alternative Reagents

Propane-1,3-disulfonyl dichloride offers a unique combination of a flexible linker and two reactive sulfonyl chloride groups. However, depending on the specific synthetic goal, other reagents can be considered.

Comparison with Monofunctional Sulfonyl Chlorides

For applications where only a single sulfonyl group is required, monofunctional sulfonyl chlorides such as methanesulfonyl chloride or p-toluenesulfonyl chloride are common alternatives.

Reagent	Structure	Key Features	Applications
Propane-1,3-disulfonyl Dichloride	ClSO₂(CH₂)₃SO₂Cl	Bifunctional, flexible linker	Cross-linking, synthesis of bis-sulfonamides and bis-esters
Methanesulfonyl Chloride	CH₃SO₂Cl	Simple, small alkyl group	Introduction of a mesyl group, good leaving group formation
p-Toluenesulfonyl Chloride	CH₃C₆H₄SO₂Cl	Aromatic, crystalline solid	Introduction of a tosyl group, protection of amines and alcohols

The primary advantage of propane-1,3-disulfonyl dichloride lies in its bifunctionality, enabling the synthesis of symmetrical molecules and polymers.

Comparison with 1,3-Propane Sultone

1,3-Propane sultone is a cyclic sulfonate ester that can also be used to introduce a sulfopropyl group. It reacts with nucleophiles via ring-opening.

Reagent	Structure	Reactivity	Byproducts
Propane-1,3-disulfonyl Dichloride	ClSO₂(CH₂)₃SO₂Cl	High, reacts with various nucleophiles	HCl
1,3-Propane Sultone	(CH₂)₃SO₃	Lower, requires specific conditions for ring-opening	None

While 1,3-propane sultone offers the advantage of not producing an acidic byproduct, its reactivity is generally lower than that of propane-1,3-disulfonyl dichloride. The choice between the two depends on the desired reactivity and the tolerance of the substrate to acidic conditions.

Experimental Protocols

The following are detailed, step-by-step methodologies for key reactions involving propane-1,3-disulfonyl dichloride.

Synthesis of N,N'-Disubstituted Propane-1,3-disulfonamides

This protocol describes the general procedure for the reaction of propane-1,3-disulfonyl dichloride with a primary or secondary amine.

Materials:

• Propane-1,3-disulfonyl dichloride

• Amine (2.2 equivalents)

• Triethylamine (2.5 equivalents)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Dissolve the amine (2.2 equivalents) and triethylamine (2.5 equivalents) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of propane-1,3-disulfonyl dichloride (1.0 equivalent) in anhydrous DCM to the amine solution dropwise over 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired N,N'-disubstituted propane-1,3-disulfonamide.

Diagram: Experimental Workflow for Sulfonamide Synthesis

Caption: Step-by-step workflow for the synthesis of disulfonamides.

Synthesis of Propane-1,3-diyl Disulfonate Esters

This protocol outlines the general procedure for the reaction of propane-1,3-disulfonyl dichloride with an alcohol.

Materials:

• Propane-1,3-disulfonyl dichloride

• Alcohol (2.2 equivalents)

• Pyridine (2.5 equivalents), anhydrous

• Dichloromethane (DCM), anhydrous

• 1 M aqueous HCl solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve the alcohol (2.2 equivalents) in anhydrous DCM and anhydrous pyridine (2.5 equivalents).

• Cool the mixture to 0 °C using an ice bath.

• Add a solution of propane-1,3-disulfonyl dichloride (1.0 equivalent) in anhydrous DCM dropwise to the alcohol solution over a period of 30 minutes.

• Allow the reaction to stir at 0 °C for 1 hour and then at room temperature for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, dilute the reaction mixture with DCM and wash sequentially with 1 M aqueous HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the resulting crude product by flash column chromatography on silica gel to yield the pure propane-1,3-diyl disulfonate ester.

Conclusion

Propane-1,3-disulfonyl dichloride is a valuable and versatile bifunctional reagent in organic synthesis. Understanding its reactivity through the lens of theoretical and computational modeling provides a powerful framework for predicting its behavior and optimizing reaction conditions. While direct computational studies on this specific molecule are an area for future research, the principles derived from the broader study of sulfonyl chlorides offer significant insights. By comparing its performance with alternative reagents and utilizing robust experimental protocols, researchers can effectively harness the synthetic potential of propane-1,3-disulfonyl dichloride in the development of novel molecules for a wide range of applications, from pharmaceuticals to materials science.

References

• Google Patents. Method for the preparation of 1,3-propane disulfonic acid compounds.

• PubMed Central. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. [Link]

• ResearchGate. Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines. [Link]

• National Center for Biotechnology Information. An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. [Link]

• PubMed Central. Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. [Link]

• ResearchGate. A computational study of the 1,3-dipolar cycloaddition reaction mechanism for nitrilimines. [Link]

• RSC Publishing. A DFT kinetic study on 1,3-dipolar cycloaddition reactions in solution. [Link]

• Springer. New diclofenac salts with the dense hydrogen bond donor propane-1,3-diaminium. [Link]

• MDPI. Density Functional Theory Calculations: A Useful Tool to Investigate Mechanisms of 1,3-Dipolar Cycloaddition Reactions. [Link]

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A Researcher's Guide to the Comparative Reaction Kinetics of Disulfonyl Chlorides

In the landscape of chemical biology and materials science, disulfonyl chlorides stand out as versatile bifunctional molecules. Their ability to crosslink primary and secondary amines makes them invaluable for applications ranging from the stabilization of protein complexes and the development of antibody-drug conjugates to the synthesis of advanced polymers and hydrogels. The precise control over these crosslinking reactions hinges on a deep understanding of their reaction kinetics. This guide provides a comprehensive comparison of the reaction rates of various disulfonyl chlorides, supported by a detailed experimental framework for their kinetic analysis.

The Significance of Kinetic Studies in the Application of Disulfonyl Chlorides

The utility of a disulfonyl chloride as a crosslinking agent is dictated by its reactivity. A reagent that reacts too quickly may be difficult to handle and can lead to non-specific modifications. Conversely, a reagent that is too sluggish will require harsh conditions and prolonged reaction times, potentially compromising the integrity of sensitive biological molecules. By quantifying the reaction rates of different disulfonyl chlorides, researchers can select the optimal reagent for their specific application, ensuring efficient and controlled crosslinking.

Theoretical Framework: Understanding the Reactivity of Sulfonyl Chlorides

The fundamental reaction of a sulfonyl chloride with an amine is a nucleophilic substitution at the sulfur atom.[1] The amine nitrogen acts as the nucleophile, attacking the electrophilic sulfur center and displacing the chloride leaving group to form a stable sulfonamide bond.[2]

The rate of this reaction is influenced by several factors:

• Electronic Effects: Electron-withdrawing groups on the sulfonyl chloride increase the electrophilicity of the sulfur atom, accelerating the reaction. Conversely, electron-donating groups decrease reactivity.[3]

• Steric Hindrance: Bulky substituents on either the sulfonyl chloride or the amine can impede the approach of the nucleophile, slowing the reaction.

• Solvent: The choice of solvent can significantly impact the reaction rate. Polar aprotic solvents are often preferred for these reactions.

• Nature of the Amine: The nucleophilicity of the amine plays a crucial role; primary amines are generally more reactive than secondary amines, and electron-rich amines react faster than electron-deficient ones.[4]

For disulfonyl chlorides, the structure of the linker connecting the two sulfonyl chloride moieties is expected to influence the reactivity of each group. It is hypothesized that for short linkers, the electron-withdrawing effect of one sulfonyl chloride group may slightly increase the reactivity of the second. Furthermore, the formation of the first sulfonamide bond will introduce a new substituent that could electronically influence the reactivity of the remaining sulfonyl chloride.

A Proposed Experimental Design for Comparative Kinetic Analysis

To objectively compare the reaction rates of various disulfonyl chlorides, a robust and reproducible experimental design is paramount. Here, we outline a detailed protocol using stopped-flow spectrophotometry, a technique well-suited for measuring the rates of fast reactions in solution.[5][6][7]

Selected Disulfonyl Chlorides for Comparison:

• Methanedisulfonyl Chloride

• 1,2-Ethanedisulfonyl Chloride

• 1,3-Propanedisulfonyl Chloride

Model Nucleophile:

• Aniline

Experimental Protocol: Stopped-Flow Kinetic Analysis

• Reagent Preparation:

  • Prepare stock solutions of each disulfonyl chloride (e.g., 10 mM in anhydrous acetonitrile).

  • Prepare a stock solution of aniline (e.g., 100 mM in anhydrous acetonitrile).

  • Prepare a stock solution of a non-nucleophilic base, such as 2,6-lutidine (e.g., 200 mM in anhydrous acetonitrile), to scavenge the HCl byproduct.

• Instrumentation Setup:

  • Utilize a stopped-flow spectrophotometer equipped with a UV-Vis detector.

  • Set the observation wavelength to monitor the disappearance of aniline or the appearance of the sulfonamide product. A preliminary spectral scan of the reactants and products is necessary to determine the optimal wavelength.

  • Thermostat the instrument to a constant temperature (e.g., 25 °C).

• Kinetic Run:

  • Load one syringe of the stopped-flow instrument with a solution of the disulfonyl chloride and the other with a solution containing aniline and 2,6-lutidine.

  • Initiate the rapid mixing of the two solutions. The final concentrations should be in a pseudo-first-order regime, with the amine in large excess (e.g., 10-fold or greater) over the sulfonyl chloride.

  • Record the change in absorbance over time. The reaction progress is typically monitored for several half-lives.

• Data Analysis:

  • The observed pseudo-first-order rate constant (kobs) is determined by fitting the absorbance versus time data to a single exponential decay function.

  • To determine the second-order rate constant (k2), a series of experiments are performed with varying concentrations of aniline, while keeping the disulfonyl chloride concentration constant.

  • A plot of kobs versus the concentration of aniline should yield a straight line. The slope of this line is the second-order rate constant (k2).

Visualization of the Experimental Workflow

Caption: Workflow for the kinetic analysis of disulfonyl chloride reactions.

Expected Results and Structure-Reactivity Analysis

Disulfonyl Chloride	Predicted Relative k₂ (M⁻¹s⁻¹)	Expected Trend
Methanedisulfonyl Chloride	+++	Highest reactivity due to the strong electron-withdrawing effect of the two adjacent sulfonyl chloride groups.
1,2-Ethanedisulfonyl Chloride	++	High reactivity, but potentially slightly lower than the methane derivative due to the increased distance between the electron-withdrawing groups.
1,3-Propanedisulfonyl Chloride	+	The lowest reactivity in the series, as the electronic effect of the two sulfonyl chloride groups is further attenuated by the longer alkyl chain.

Analysis of Structure-Reactivity:

It is anticipated that the reactivity of the disulfonyl chlorides will decrease as the length of the alkyl chain linker increases. This is primarily due to the attenuation of the inductive electron-withdrawing effect of one sulfonyl group on the other. For methanedisulfonyl chloride, the two sulfonyl chloride groups are in close proximity, leading to a significant increase in the electrophilicity of the sulfur atoms. As the linker extends to an ethyl and then a propyl group, this electronic communication diminishes, and the reactivity of each sulfonyl chloride group is expected to approach that of a simple monosulfonyl chloride.

Conclusion

The kinetic study of disulfonyl chlorides is crucial for their effective application in bioconjugation, materials science, and drug development. This guide provides a robust framework for the comparative analysis of their reaction rates, centered around a detailed experimental protocol using stopped-flow spectrophotometry. The predicted structure-reactivity relationships, based on fundamental chemical principles, suggest that the reactivity of disulfonyl chlorides can be tuned by altering the length of the alkyl linker. Experimental validation of these predictions will provide researchers with a valuable dataset for the rational selection of disulfonyl chlorides for their specific needs, ultimately enabling more precise and efficient chemical modifications.

References

• Liu, J., et al. (2011). Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines.
• King, J. F., & Lee, T. W. S. (1971). Sulfonyl Chloride Kinetics. Part II. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Journal of Chemistry, 49(23), 3904-3915.
• Sigma-Aldrich. Sulfonyl Chlorides and Sulfonamides. Aldrichimica Acta, 40(2), 35.
• Foon, R., & Hambly, A. N. (1962). Reactions of aromatic sulfonyl chlorides with anilines. Studies of solvent effects by the approach of multiparameter empirical correlations. Australian Journal of Chemistry, 15(4), 684-695.

• Applied Photophysics. Stopped-flow Kinetics. Available at: [Link]

• Sarker, M. A. H., & Brown, C. E. (2017). Binding of Sulfonamide Antibiotics to CTABr Micelles Characterized Using 1H NMR Spectroscopy. Journal of Surfactants and Detergents, 20(4), 847-855.
• Maccarone, E., Musumarra, G., & Tomaselli, G. A. (1976). Substituent effects in five-membered rings: σHet constants for thia- and oxa-substituents from the reaction of arenesulphonyl chlorides with aniline. Journal of the Chemical Society, Perkin Transactions 2, (10), 1196-1199.
• Sanecki, P., & Rokaszewski, E. (1987). Kinetics of hydrolysis of aromatic mono- and disulfonyl chlorides. Canadian Journal of Chemistry, 65(10), 2263-2267.
• Kice, J. L., & Legan, E. (1973). Mechanisms of reactions of sulfonyl compounds with nucleophiles in protic media. Journal of the American Chemical Society, 95(12), 3912-3917.
• Kevill, D. N., & D'Souza, M. J. (2009). Correlation of the Rates of Solvolysis of Two Arenesulfonyl Chlorides and of trans-β-Styrenesulfonyl Chloride — Precursors in the Development of New Pharmaceuticals. Molecules, 14(8), 3029-3042.
• Oszczapowicz, J., & Ratajczak, M. (2000). Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. The Journal of Organic Chemistry, 65(6), 1873-1880.
• Zhang, Y., et al. (2016). Kinetic Study of Reactions of Aniline and Benzoyl Chloride in a Microstructured Chemical System. AIChE Journal, 62(11), 4065-4074.

• Frankly Chemistry. (2016, May 30). Simply Mechanisms 7b. Nucleophilic Addition Elimination (Ethanoyl Chloride & Ethanol). YouTube. Available at: [Link]

• Antony, E., & Hingorani, M. M. (2010). Application of Stopped-flow Kinetics Methods to Investigate the Mechanism of Action of a DNA Repair Protein. Journal of Visualized Experiments, (37), 1813.
• Singh, R., et al. (2019). Structure-Activity Relationship Studies To Identify Affinity Probes in Bis-aryl Sulfonamides That Prolong Immune Stimuli. ACS Omega, 4(23), 20301-20316.
• LibreTexts. (2021, July 31). 23.9: Amines as Nucleophiles. Chemistry LibreTexts.
• Wang, H., et al. (2022). Visible-Light-Promoted Direct Synthesis of α-Arylthioacetyloximes from Alkenes and Thiophenols. The Journal of Organic Chemistry, 87(3), 1846-1856.
• Brown, D. M., et al. (2018). The reaction of benzenesulfonyl chloride and the primary amine group of...
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• Shared Instruments Pool in the Department of Biochemistry, CU Boulder.
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• Carreño, M. C., et al. (2003). Dynamic kinetic transformation of sulfinyl chlorides: synthesis of enantiomerically pure C(2)-symmetric bis-sulfoxides. The Journal of Organic Chemistry, 68(13), 5127-5137.
• Enamine. Sulfonyl Chlorides/Fluorides.
• Moheman, A., et al. (2012). Kinetics and Mechanism of Nucleophilic Substitution in SnR 2 Cl 2 · 2DMSO by Chloride Ions in Micellar Microenvironment. Tenside Surfactants Detergents, 49(4), 283-286.
• Wikipedia. (2023). Organofluorine chemistry. In Wikipedia.
• Pan, D. (n.d.).
• Singh, R., et al. (2019). Structure-Activity Relationship Studies To Identify Affinity Probes in Bis-aryl Sulfonamides That Prolong Immune Stimuli.

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evaluating the performance of materials synthesized with propane-1,3-disulfonyl dichloride

For researchers and professionals in drug development and material science, the selection of appropriate monomers is a critical decision that dictates the final properties and performance of synthesized polymers. This guide provides an in-depth technical evaluation of materials synthesized using propane-1,3-disulfonyl dichloride, offering a comparative analysis against alternative reagents and supported by experimental insights.

Introduction: The Role of Disulfonyl Chlorides in Polymer Synthesis

Disulfonyl chlorides are highly reactive bifunctional monomers that readily undergo polycondensation reactions with nucleophiles such as diamines and dithiols to form polysulfonamides and polythioesters, respectively. The choice of the disulfonyl chloride monomer is a key determinant of the resulting polymer's characteristics. Aromatic disulfonyl chlorides, for instance, typically impart rigidity and high thermal stability due to the incorporation of phenyl rings into the polymer backbone. In contrast, aliphatic disulfonyl chlorides, such as propane-1,3-disulfonyl dichloride, are expected to produce more flexible polymers with potentially different solubility profiles and mechanical properties.

Propane-1,3-disulfonyl dichloride is a valuable building block in organic synthesis, particularly for the preparation of sulfonamides and other sulfur-containing compounds.[1] Its aliphatic nature offers a distinct advantage in applications where chain flexibility and tailored mechanical properties are desired. This guide will explore the synthesis and performance of materials derived from this monomer, with a focus on polysulfonamides formed through interfacial polymerization.

Synthesis of Polysulfonamides: A Comparative Overview

Polysulfonamides are a class of polymers characterized by the repeating sulfonamide linkage (-SO₂-NH-). These materials are known for their potential in various applications, including as membranes for separation processes and as specialty engineering plastics. The synthesis is typically achieved through the reaction of a disulfonyl chloride with a diamine.

A common and effective method for this polymerization is interfacial polymerization , where the reaction occurs at the interface of two immiscible liquids. Typically, the diamine is dissolved in an aqueous phase, often with an acid scavenger like a base, while the disulfonyl chloride is dissolved in an organic solvent.

Diagram of Interfacial Polymerization Workflow

Caption: Interfacial polymerization of a polysulfonamide.

Experimental Protocol: Synthesis of a Polysulfonamide from Propane-1,3-disulfonyl Dichloride and Piperazine

This section details a representative experimental protocol for the synthesis of a polysulfonamide via interfacial polymerization.

Materials:

• Propane-1,3-disulfonyl dichloride

• Piperazine

• Sodium hydroxide (NaOH)

• Hexane (or other suitable organic solvent)

• Deionized water

Procedure:

• Aqueous Phase Preparation: Prepare an aqueous solution of piperazine and sodium hydroxide. For example, dissolve 0.1 M piperazine and 0.2 M NaOH in deionized water. The base acts as an acid scavenger, neutralizing the HCl generated during the reaction.

• Organic Phase Preparation: Prepare a solution of propane-1,3-disulfonyl dichloride in an organic solvent like hexane. A typical concentration would be 0.1 M.

• Interfacial Polymerization: Carefully pour the organic phase onto the aqueous phase in a beaker, creating a distinct interface between the two immiscible liquids. A thin film of the polysulfonamide will form at this interface.

• Polymer Film Extraction: Gently grasp the polymer film at the center with forceps and continuously pull it out of the beaker. The polymer rope can be wound onto a rotating rod.

• Washing and Drying: Thoroughly wash the collected polymer with deionized water to remove unreacted monomers and salts. Subsequently, wash with a solvent like ethanol to remove the organic solvent. Dry the polymer in a vacuum oven at a moderate temperature (e.g., 60 °C) until a constant weight is achieved.

Characterization:

The synthesized polymer should be characterized to determine its structure and properties. Key techniques include:

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the formation of the sulfonamide linkages.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed structural elucidation.

• Gel Permeation Chromatography (GPC): To determine the molecular weight and molecular weight distribution.

• Thermogravimetric Analysis (TGA): To evaluate thermal stability.

• Differential Scanning Calorimetry (DSC): To determine thermal transitions such as the glass transition temperature (Tg).

• Tensile Testing: To measure mechanical properties like tensile strength, Young's modulus, and elongation at break.

Performance Comparison: Aliphatic vs. Aromatic Disulfonyl Chlorides

While specific data for polysulfonamides derived from propane-1,3-disulfonyl dichloride is not extensively reported in readily available literature, a comparative analysis can be drawn based on the known properties of analogous polymers synthesized from aromatic disulfonyl chlorides, such as benzene-1,3-disulfonyl chloride (BDSC).

A study on polysulfonamide membranes prepared by the interfacial polymerization of polyethylenimine (PEI) and BDSC demonstrated their superior acid stability. These membranes showed strong resistance to nucleophilic attack under extreme acidic conditions.

Property	Polysulfonamide from Propane-1,3-disulfonyl Dichloride (Expected)	Polysulfonamide from Benzene-1,3-disulfonyl Chloride (Reported)	Rationale for Expected Differences
Flexibility	Higher	Lower	The flexible three-carbon aliphatic chain in the propane-based monomer allows for greater rotational freedom in the polymer backbone compared to the rigid benzene ring.
Solubility	Potentially higher in common organic solvents	Generally soluble in polar aprotic solvents	The increased flexibility and lower intermolecular forces of the aliphatic polymer may lead to better solubility.
Thermal Stability (TGA)	Lower	High	The aromatic rings in the BDSC-derived polymer contribute to greater thermal stability due to their inherent resistance to thermal degradation.
Glass Transition Temp. (Tg)	Lower	Higher	The restricted chain mobility imposed by the aromatic rings results in a higher glass transition temperature.
Acid Resistance	Good	Excellent	While aliphatic sulfonamides are generally stable, the electron-withdrawing nature of the aromatic ring in the BDSC-based polymer enhances its resistance to acid-catalyzed hydrolysis.

Note: The "Expected" properties for the propane-1,3-disulfonyl dichloride-based polymer are based on established principles of polymer chemistry and structure-property relationships.

Causality Behind Experimental Choices and Self-Validating Systems

The choice of interfacial polymerization is deliberate. This method is advantageous for reactions with fast kinetics, like the one between a sulfonyl chloride and an amine, as it allows for the formation of high molecular weight polymers at room temperature. The self-limiting nature of the reaction at the interface, where the formed polymer film acts as a barrier to monomer diffusion, provides a degree of control over the polymerization process.

The inclusion of an acid scavenger (NaOH) is crucial for driving the reaction to completion by neutralizing the HCl byproduct. This prevents the protonation of the amine monomer, which would render it unreactive. The validation of a successful synthesis lies in a multi-faceted characterization approach. FTIR and NMR confirm the chemical structure, while GPC verifies the formation of a polymer with a significant molecular weight. The thermal and mechanical data from TGA, DSC, and tensile testing provide the ultimate validation of the material's performance characteristics.

Conclusion

Propane-1,3-disulfonyl dichloride serves as a valuable monomer for the synthesis of aliphatic polysulfonamides with distinct properties compared to their aromatic counterparts. The flexibility imparted by the propane backbone is expected to result in materials with lower glass transition temperatures and potentially enhanced solubility, making them suitable for applications requiring less rigidity. While direct, comprehensive comparative data is sparse in the literature, the principles of polymer science allow for a reasoned evaluation of their expected performance. The experimental protocol provided herein offers a robust framework for the synthesis and subsequent characterization of these materials, enabling researchers to explore their potential in various fields, from advanced drug delivery systems to specialized membrane technologies.

References

• Polysulfonamide coating layer polymerized by 1,3-disulfonyl chloride and polyethylenimine to achieve acid resistant TFC membranes. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

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Safety & Regulatory Compliance

propane-1,3-disulfonyl dichloride proper disposal procedures

An In-Depth Guide to the Safe Disposal of Propane-1,3-disulfonyl Dichloride for Laboratory Professionals

As Senior Application Scientists, our role extends beyond product application to ensuring our partners in research and development can conduct their work with the highest degree of safety and integrity. Propane-1,3-disulfonyl dichloride is a valuable bifunctional molecule in synthetic chemistry, but its high reactivity necessitates a robust and well-understood disposal protocol. This guide provides a detailed, step-by-step methodology for the safe neutralization and disposal of this compound, grounded in the principles of chemical reactivity and laboratory best practices.

Part 1: The Core Hazard - Understanding Reactivity

Propane-1,3-disulfonyl dichloride (CAS No. 20686-91-3) is characterized by two sulfonyl chloride (-SO₂Cl) functional groups. The electrophilic nature of the sulfur atoms makes this compound highly susceptible to nucleophilic attack.[1] The most significant and immediate hazard in a laboratory setting is its violent and exothermic reaction with water and other protic nucleophiles (e.g., alcohols, amines).[2][3] This hydrolysis reaction rapidly generates corrosive hydrochloric acid (HCl) gas and propane-1,3-disulfonic acid, which can cause severe burns and damage to respiratory tissue if inhaled.[4] The rapid evolution of HCl gas can also lead to a dangerous pressure buildup in a sealed or poorly vented container. Therefore, the cornerstone of safe disposal is a controlled neutralization reaction that mitigates these hazards.

Part 2: The Disposal Workflow - A Step-by-Step Protocol

The objective is to convert the reactive propane-1,3-disulfonyl dichloride into inert, water-soluble salts through controlled hydrolysis and neutralization. This process must be performed with meticulous care to manage the reaction rate and thermal output.

Mandatory Personal Protective Equipment (PPE)

Before handling the reagent, ensure the following PPE is worn:

• Eye Protection: Chemical splash goggles and a full-face shield.

• Hand Protection: Chemically resistant gloves (e.g., butyl rubber or Viton®).

• Body Protection: A flame-resistant laboratory coat. A chemical-resistant apron is also recommended.

• Respiratory Protection: All procedures must be conducted within a certified chemical fume hood.[2][4]

Neutralization Procedure

This protocol is designed for small, laboratory-scale quantities of waste.

Figure 1. A procedural flowchart for the safe neutralization of propane-1,3-disulfonyl dichloride.

Experimental Protocol Steps:

• Prepare the Neutralizing Solution: In a chemical fume hood, place a beaker large enough to accommodate the reaction volume and vigorous stirring in an ice-water bath. Fill it with a cold, dilute basic solution, such as 10% sodium hydroxide (NaOH) or 10% sodium carbonate (Na₂CO₃). Sodium carbonate is often preferred as it is a weaker base and can result in a more easily controlled reaction.

• Initiate Controlled Addition: While vigorously stirring the basic solution, slowly and carefully add the waste propane-1,3-disulfonyl dichloride dropwise using a pipette or dropping funnel. Never add water or base to the sulfonyl chloride , as this can cause a violent, uncontrolled reaction.

• Monitor the Reaction: The addition will generate heat and gas. If the reaction becomes too vigorous (excessive bubbling or fuming), immediately stop the addition until it subsides. The ice bath is critical for absorbing the heat generated during this exothermic process.[1]

• Ensure Complete Reaction: After all the sulfonyl chloride has been added, allow the mixture to stir in the ice bath for at least two hours to ensure the reaction is complete.

• Verify Neutralization: Remove the beaker from the ice bath and allow it to warm to room temperature. Using a pH meter or pH strips, check that the solution is neutral (pH 6-8). If it is still acidic or basic, adjust accordingly with dilute acid or base.

• Final Waste Disposal: The resulting aqueous solution, containing sodium propane-1,3-disulfonate and sodium chloride, is now considered neutralized. This solution should be disposed of as hazardous aqueous waste according to your institution's specific guidelines and local regulations.[2][5] Do not pour it down the drain unless explicitly permitted by your environmental health and safety office.[2]

Part 3: Management of Contaminated Materials

Proper disposal extends to all materials that have come into contact with the chemical.

• Empty Reagent Bottles: A container that held propane-1,3-disulfonyl dichloride should be treated as hazardous waste. Cautiously rinse the empty container three times with a small amount of an inert organic solvent (e.g., acetone or dichloromethane) in a fume hood. Collect this solvent rinsate in a designated hazardous waste container for organic waste. Once rinsed, the container can be managed for disposal or recycling per institutional policy. Do not rinse with water initially. [6]

• Spills: In case of a spill, do not use water.[6] Evacuate the area. Wearing appropriate PPE, cover the spill with an inert absorbent material like vermiculite, dry sand, or a 1:1:1 mixture of sodium carbonate, bentonite, and sand.[6] Carefully scoop the absorbed material into a sealed container and label it as hazardous waste for disposal.[6]

• Disposable Labware: All contaminated gloves, pipette tips, weighing papers, and other disposable items must be collected in a clearly labeled, sealed container for disposal as solid hazardous waste.[7]

Part 4: Key Disposal Parameters at a Glance

The following table summarizes the critical operational parameters for this procedure, providing a quick reference for ensuring a safe workflow.

Parameter	Guideline	Rationale
Neutralizing Agent	10% Sodium Hydroxide or 10% Sodium Carbonate	To effectively neutralize the acidic byproducts (HCl, sulfonic acid) of the hydrolysis reaction.[1][8]
Reaction Temperature	0 - 10 °C	To manage the exothermic nature of the reaction, preventing thermal runaway and controlling the rate of gas evolution.[1]
Addition Method	Slow, dropwise addition of sulfonyl chloride to base	Ensures the reactive material is always in an excess of the neutralizing agent, preventing a violent reaction.
Reaction Time	Minimum 2 hours post-addition	Guarantees complete hydrolysis and neutralization of the starting material.
Final pH Verification	pH 6 - 8	Confirms that the corrosive and reactive hazards have been eliminated before final disposal.[8]

By adhering to this comprehensive guide, laboratory professionals can confidently and safely manage the disposal of propane-1,3-disulfonyl dichloride, upholding the highest standards of safety and environmental stewardship that modern science demands.

References

• Propane-1,3-disulfonyl dichloride Chemical and Physical Properties. EvitaChem.

• Safety Data Sheet for 1,3-Benzenedisulfonyl chloride. Thermo Fisher Scientific.

• Safety Data Sheet for Isobutanesulfonyl chloride. Sigma-Aldrich.

• 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propane-1-sulfonyl chloride Properties. Smolecule.

• Propane-1,3-di(sulfonyl chloride) Information. LookChem.

• Safety Data Sheet for 1-Propanesulfonyl chloride. Fisher Scientific.

• propane-1,3-disulfonyl dichloride Product Information. Sigma-Aldrich.

• Waste Disposal Procedure Manual. Weill Cornell Medicine Environmental Health and Safety.

• Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals. EPFL.

• Hazardous Substance Fact Sheet for Sulfuryl Chloride. New Jersey Department of Health.

• Method for preparing 1,3-propane sultone. Google Patents.

• Safety Data Sheet for Sulfuryl chloride. Fisher Scientific.

• Sulphuryl Chloride Safety Data Sheet. Sdfine.

• Neutralization of Liquids Containing Chlorine Bleach. ETH Zürich.

• Neutralization of a Toluene Waste Stream Containing Thionyl Chloride. ResearchGate.

• Safety Data Sheet for Polymer-Bound Sulfonyl Chloride. ChemicalBook.

Sources

• 1. Buy propane-1,3-disulfonyl dichloride (EVT-1598020) | 20686-91-3 [evitachem.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 6. nj.gov [nj.gov]
• 7. chemicalbook.com [chemicalbook.com]
• 8. epfl.ch [epfl.ch]